An In-Depth Technical Guide to 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile Introduction 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile is a heterocyclic organic compound featuring a fused pyrro...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
Introduction
2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile is a heterocyclic organic compound featuring a fused pyrrolopyridine bicyclic system. This scaffold is of significant interest to researchers in medicinal chemistry and drug development. The broader family of pyrrolopyridines, often termed azaindoles, constitutes the core of numerous biologically active molecules and approved pharmaceuticals.[1][2] Their structural rigidity, combined with the presence of hydrogen bond donors and acceptors, makes them privileged scaffolds for interacting with a variety of biological targets, most notably protein kinases and phosphodiesterases.[3][4][5]
Derivatives of the closely related 1H-pyrrolo[2,3-b]pyridine (7-azaindole) isomer are well-documented as potent inhibitors of Fibroblast Growth Factor Receptors (FGFRs) for cancer therapy and as Phosphodiesterase 4B (PDE4B) inhibitors for central nervous system disorders.[3][5] The inclusion of an oxo group and a carbonitrile moiety on the pyrrolo[3,2-b]pyridine core, as seen in the topic compound, offers unique electronic and steric properties that can be exploited for developing novel therapeutic agents.
This technical guide provides a comprehensive overview of the fundamental properties of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile, including its molecular attributes, physicochemical characteristics, a proposed synthetic strategy, and its potential applications in modern drug discovery.
Core Molecular Attributes
The foundational identity of a chemical entity is defined by its structure and associated identifiers. These data points are critical for sourcing, regulatory documentation, and computational modeling.
Understanding the physicochemical properties of a compound is essential for designing experimental protocols, including reaction conditions, formulation, and ADME (Absorption, Distribution, Metabolism, and Excretion) studies. While specific experimental data for this exact isomer is limited, properties can be inferred from structurally related analogs.
While a specific, peer-reviewed synthesis for 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile is not prominently available, a plausible synthetic route can be designed based on established heterocyclic chemistry principles. The construction of the pyrrolopyridine core often involves the cyclization of a suitably functionalized pyridine precursor.
Generalized Synthetic Workflow
A logical approach involves a multi-step sequence starting from a functionalized aminopyridine. The key transformation is the construction of the fused pyrrolidinone ring. This strategy allows for modularity, where different substituents could be introduced on the starting materials to generate a library of analogs for structure-activity relationship (SAR) studies.
An In-Depth Technical Guide to 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile: A Core Scaffold in Modern Drug Discovery
For Researchers, Scientists, and Drug Development Professionals Introduction: The Rising Prominence of the Pyrrolopyridine Scaffold The quest for novel therapeutic agents has led researchers to explore a vast chemical sp...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Rising Prominence of the Pyrrolopyridine Scaffold
The quest for novel therapeutic agents has led researchers to explore a vast chemical space, with heterocyclic compounds consistently emerging as a cornerstone of medicinal chemistry. Among these, the pyrrolopyridine scaffold, a fusion of a pyrrole and a pyridine ring, has garnered significant attention for its versatile biological activities.[1][2] This guide focuses on a specific, promising derivative: 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile .
This molecule represents a key building block in the synthesis of a new generation of targeted therapeutics. Its rigid, bicyclic structure, combined with the presence of a lactam and a nitrile group, provides a unique three-dimensional framework for interacting with biological targets, particularly protein kinases.[3][4] The pyrrolo[3,2-b]pyridine core is an isostere of purine, allowing it to mimic the natural ligands of many enzymes, making it a privileged scaffold in drug design. This guide will provide an in-depth exploration of its chemical structure, synthesis, and known biological relevance, offering insights for its application in drug development programs.
The structure of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile is characterized by a dihydropyrrolone ring fused to a pyridine ring, with a nitrile substituent at the 5-position.
Caption: Chemical structure of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
Table 1: Physicochemical Properties
Property
Value
Source
Molecular Formula
C₈H₅N₃O
N/A
Molecular Weight
159.15
N/A
CAS Number
1167056-59-8
N/A
Appearance
White to off-white solid
N/A
Solubility
Soluble in DMSO and DMF
N/A
Synthesis and Mechanistic Insights
A general, illustrative synthetic workflow is presented below. The rationale behind this approach lies in the robust and well-established methods for constructing fused heterocyclic systems. The choice of starting materials and reagents is dictated by the desired substitution pattern on the final molecule.
Caption: Generalized synthetic workflow for pyrrolopyridinone core synthesis.
Exemplary Synthetic Protocol (Hypothetical, based on related structures)
The following protocol is a representative example of how 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile could be synthesized, based on established methodologies for similar scaffolds. This protocol is for illustrative purposes and would require optimization.
Step 1: Synthesis of the Cyclization Precursor
To a solution of a suitable 2-amino-5-bromopyridine derivative in a polar aprotic solvent (e.g., DMF), add a halogenated acrylate or acrylonitrile derivative.
Add a non-nucleophilic base (e.g., Cs₂CO₃ or K₂CO₃) and a palladium catalyst (e.g., Pd(OAc)₂) with a suitable phosphine ligand (e.g., Xantphos).
Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at a temperature between 80-120 °C for 12-24 hours.
Monitor the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to yield the cyclization precursor.
Step 2: Intramolecular Cyclization to form the Pyrrolopyridinone Core
Dissolve the cyclization precursor in a suitable solvent (e.g., toluene or dioxane).
Add a palladium catalyst (e.g., Pd₂(dba)₃) and a phosphine ligand (e.g., P(o-tol)₃).
Add a base (e.g., triethylamine or diisopropylethylamine).
Heat the mixture to reflux for 4-12 hours, monitoring by TLC or LC-MS.
Upon completion, cool the reaction and remove the solvent under reduced pressure.
Purify the crude product by column chromatography to afford the 2-oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine core.
Step 3: Introduction of the Nitrile Group
If the nitrile group is not already present from the starting materials, it can be introduced via a Sandmeyer-type reaction from a corresponding amino group or by cyanation of a halogenated precursor using a cyanide source (e.g., Zn(CN)₂) and a palladium catalyst.
Spectroscopic Characterization (Predicted)
While specific experimental data for the title compound is not publicly available, the expected spectroscopic features can be predicted based on its structure and data from analogous compounds.[5]
Table 2: Predicted Spectroscopic Data
Technique
Expected Features
¹H NMR
Aromatic protons on the pyridine ring (doublets and singlets in the range of δ 7.0-8.5 ppm). Methylene protons (-CH₂-) of the dihydropyrrolone ring (a singlet or multiplet around δ 3.0-4.0 ppm). A broad singlet for the N-H proton of the lactam (δ > 10 ppm).
¹³C NMR
Carbonyl carbon of the lactam (δ ~170 ppm). Nitrile carbon (δ ~115-120 ppm). Aromatic and heteroaromatic carbons in the range of δ 100-160 ppm. Methylene carbon (δ ~30-40 ppm).
IR (Infrared)
N-H stretching vibration of the lactam (around 3200-3400 cm⁻¹). C=O stretching vibration of the lactam (around 1680-1720 cm⁻¹). C≡N stretching vibration of the nitrile (around 2220-2260 cm⁻¹). C=C and C=N stretching vibrations of the aromatic rings (around 1400-1600 cm⁻¹).
Mass Spec.
A molecular ion peak [M+H]⁺ corresponding to the exact mass of the compound.
Biological Activity and Therapeutic Potential
The pyrrolo[3,2-b]pyridine scaffold is a well-established pharmacophore in the development of kinase inhibitors.[2][6] Kinases are a class of enzymes that play a crucial role in cell signaling, and their dysregulation is a hallmark of many diseases, including cancer and inflammatory disorders.[3] The 2-oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile core provides a rigid framework that can be decorated with various substituents to achieve potent and selective inhibition of specific kinases.
Caption: Mechanism of action as a competitive kinase inhibitor.
Derivatives of the closely related pyrrolo[2,3-b]pyridine scaffold have shown potent inhibitory activity against a range of kinases, including:
Fibroblast Growth Factor Receptors (FGFRs): Aberrant FGFR signaling is implicated in various cancers. Pyrrolopyridine derivatives have been developed as potent FGFR inhibitors, demonstrating anti-proliferative and pro-apoptotic effects in cancer cell lines.[3]
Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR): Dual inhibitors of EGFR and VEGFR are valuable in cancer therapy due to their ability to target both tumor cell proliferation and angiogenesis. Pyrrolopyridine-based compounds have shown promise in this area.[4]
The nitrile group at the 5-position of the title compound is a key feature. It can act as a hydrogen bond acceptor, forming crucial interactions with the hinge region of the kinase active site, a common binding motif for many kinase inhibitors. This, combined with the lactam moiety, provides a strong anchor for the molecule within the ATP-binding pocket.
Conclusion and Future Directions
2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile is a molecule of significant interest for medicinal chemists and drug discovery professionals. Its structural features make it an ideal starting point for the design of potent and selective kinase inhibitors. While detailed biological data for this specific compound is limited in the public domain, the extensive research on related pyrrolopyridine derivatives strongly suggests its potential as a valuable scaffold for the development of novel therapeutics, particularly in the field of oncology.
Future research should focus on the development of efficient and scalable synthetic routes to this core and the exploration of its derivatization to build libraries of compounds for screening against a wide range of kinase targets. Elucidation of the structure-activity relationships (SAR) of these derivatives will be crucial for optimizing their potency, selectivity, and pharmacokinetic properties, ultimately paving the way for the discovery of new and effective medicines.
References
Hilmy, K. M. H., et al. (2023). Novel pyrrolo[2,3-b]pyridine and pyrrolo[2,3-d] pyrimidine derivatives: Design, synthesis, and structure elucidation. Bulletin of the Chemical Society of Ethiopia, 37(4). Available at: [Link]
Wójcicka, A., & Redzicka, A. (2021). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. Pharmaceuticals, 14(4), 354. Available at: [Link]
Zhang, Y., et al. (2020). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Advances, 10(42), 25167-25177. Available at: [Link]
Abdel-Wahab, B. F., et al. (2023). Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1′H-spiro-pyridine derivatives as a new class of EGFRWt and VEGFR-2 inhibitors with apoptotic inducers. Scientific Reports, 13(1), 5489. Available at: [Link]
Kim, H. J., et al. (2010). Synthesis and antiproliferative activity of pyrrolo[3,2-b]pyridine derivatives against melanoma. Bioorganic & Medicinal Chemistry Letters, 20(1), 413-417. Available at: [Link]
Sroor, F. M. (2019). Synthesis and Characterization of New Biologically Active Pyrrolo[2,3-b]Pyridine Scaffolds. Organic & Medicinal Chemistry International Journal, 9(1). Available at: [Link]
Narva, S., et al. (2016). Synthesis and biological evaluation of pyrrolo[2,3-b]pyridine analogues as antiproliferative agents and their interaction with calf thymus DNA. European Journal of Medicinal Chemistry, 114, 220-231. Available at: [Link]
Lead Sciences. (n.d.). 2-Oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile. Retrieved from [Link]
Google Patents. (n.d.). Search results for patents related to pyrrolopyridines.
El-Gamal, M. I., et al. (2018). Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 1160-1166. Available at: [Link]
An In-depth Technical Guide to the Synthesis of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
For Researchers, Scientists, and Drug Development Professionals Abstract The 2-oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile scaffold is a privileged heterocyclic motif of significant interest in medicinal che...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
The 2-oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile scaffold is a privileged heterocyclic motif of significant interest in medicinal chemistry and drug discovery. Its unique electronic and structural features make it a valuable building block for the development of novel therapeutic agents targeting a range of biological targets, including kinases and phosphodiesterases.[1][2] This technical guide provides a comprehensive overview of plausible synthetic pathways for the construction of this core structure. Drawing from established methodologies for the synthesis of related pyrrolopyridine derivatives, this document outlines strategic retrosynthetic analyses and detailed forward synthetic protocols. The causality behind experimental choices, self-validating system designs for protocols, and authoritative grounding through comprehensive references are central to this guide.
Introduction: The Significance of the Pyrrolo[3,2-b]pyridine Core
The fusion of a pyrrole and a pyridine ring to form the pyrrolo[3,2-b]pyridine (or 7-azaindole) framework results in a bicyclic aromatic system with a unique distribution of electron density. This scaffold is a key component in numerous biologically active molecules and approved pharmaceuticals.[2] The introduction of an oxo group at the 2-position and a carbonitrile at the 5-position further functionalizes the core, providing handles for subsequent chemical modifications and tuning of physicochemical and pharmacological properties. The oxo-pyridone moiety can act as both a hydrogen bond donor and acceptor, facilitating interactions with biological targets, particularly the ATP binding cleft of kinases.[2] The carbonitrile group is a versatile functional group that can be converted into other functionalities or participate in key binding interactions.
Derivatives of the broader pyrrolopyridine class have demonstrated potent inhibitory activity against various enzymes, including fibroblast growth factor receptors (FGFRs) and phosphodiesterase 4B (PDE4B), highlighting their therapeutic potential in oncology and inflammatory diseases.[1][3]
Retrosynthetic Analysis and Strategic Planning
Figure 1: Retrosynthetic analysis of the target molecule.
Two primary strategies emerge from this analysis:
Pathway 1 (Pyridine Annulation): Construction of the pyridine ring onto a pre-existing, suitably functionalized pyrrole precursor. This approach offers the advantage of building upon a well-established pyrrole chemistry foundation.
Pathway 2 (Pyrrole Annulation): Formation of the pyrrole ring from a substituted pyridine starting material. This is a common and effective strategy for the synthesis of many azaindole derivatives.
This guide will focus on a detailed exploration of Pathway 2, as it appears to be a more convergent and potentially higher-yielding approach based on analogous syntheses.
This proposed synthesis commences with a commercially available and appropriately substituted pyridine derivative, which is then elaborated to construct the fused pyrrole ring.
Overall Synthetic Scheme
Figure 2: Proposed forward synthesis of the target molecule.
Step-by-Step Experimental Protocols
Rationale: The Sandmeyer reaction is a reliable method for converting an amino group on an aromatic ring to a nitrile, via a diazonium salt intermediate. The bromo substituent is introduced to facilitate subsequent C-N bond formation for the pyrrole ring closure.
Protocol:
To a stirred suspension of 2-amino-5-bromo-3-methylpyridine (1.0 eq) in a mixture of hydrobromic acid (48%) and water at 0-5 °C, a solution of sodium nitrite (1.1 eq) in water is added dropwise, maintaining the temperature below 5 °C.
The resulting diazonium salt solution is then added portion-wise to a pre-heated (60-70 °C) solution of copper(I) cyanide (1.2 eq) and sodium cyanide (1.3 eq) in water.
The reaction mixture is stirred at this temperature for 2 hours and then allowed to cool to room temperature.
The mixture is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.
The crude product is purified by column chromatography on silica gel.
Rationale: A radical bromination of the methyl group is necessary to introduce a reactive handle for the subsequent introduction of the second nitrile group. N-Bromosuccinimide (NBS) with a radical initiator like azobisisobutyronitrile (AIBN) is the standard reagent for this transformation.
Protocol:
A mixture of 2-bromo-5-cyano-3-methylpyridine (1.0 eq), N-bromosuccinimide (1.1 eq), and a catalytic amount of AIBN in carbon tetrachloride is refluxed for 4-6 hours.
The reaction is monitored by TLC. Upon completion, the mixture is cooled to room temperature, and the succinimide byproduct is filtered off.
The filtrate is concentrated under reduced pressure, and the residue is purified by column chromatography.
Rationale: Nucleophilic substitution of the benzylic bromide with cyanide introduces the second nitrile group, which is essential for the subsequent cyclization to form the pyrrole ring.
Protocol:
To a solution of 2-bromo-3-(bromomethyl)-5-cyanopyridine (1.0 eq) in dimethyl sulfoxide (DMSO), sodium cyanide (1.2 eq) is added portion-wise.
The reaction mixture is stirred at room temperature for 12-16 hours.
The reaction is quenched with water and extracted with ethyl acetate.
The combined organic layers are washed with brine, dried, and concentrated. The crude product is purified by chromatography.
Rationale: A base-mediated intramolecular cyclization (Thorpe-Ziegler reaction) of the dinitrile will form the enamine of the pyrrole ring. Strong bases like sodium hydride or sodium ethoxide are typically employed for this transformation.
Protocol:
To a solution of 2-bromo-3-(cyanomethyl)-5-cyanopyridine (1.0 eq) in anhydrous ethanol, a solution of sodium ethoxide (1.5 eq) in ethanol is added dropwise at room temperature.
The reaction mixture is heated to reflux for 3-5 hours.
After cooling, the reaction is quenched by the addition of water.
The precipitated solid is collected by filtration, washed with water and ethanol, and dried under vacuum.
Rationale: The final step involves the conversion of the 3-amino-2-bromo intermediate to the desired 2-oxo product. This can be achieved via hydrolysis of the enamine and subsequent diazotization of the bromo group followed by hydrolysis. A more direct approach might involve acidic hydrolysis of the enamine to the ketone, though this may require harsh conditions. A two-step procedure is proposed for better control.
Protocol:
The 3-amino-2-bromo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile (1.0 eq) is dissolved in a mixture of sulfuric acid and water and heated to reflux to hydrolyze the enamine to the corresponding ketone.
After cooling, a solution of sodium nitrite in water is added dropwise at low temperature to form the diazonium salt from the bromo-substituted aromatic ring, which is then hydrolyzed in situ to the hydroxyl group, which will tautomerize to the more stable oxo form.
The reaction mixture is neutralized with a base, and the product is extracted with an appropriate organic solvent.
The organic layer is dried and concentrated, and the final product is purified by recrystallization or column chromatography.
This technical guide has outlined a plausible and detailed synthetic pathway for the preparation of 2-oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile, a molecule of significant interest in medicinal chemistry. The proposed route leverages well-established and reliable chemical transformations, starting from a commercially available pyridine derivative. The successful synthesis of this core scaffold will open avenues for the development of a diverse library of analogues for biological screening. Future work should focus on the optimization of each synthetic step to improve overall yield and scalability. Furthermore, the functionalization of the pyrrole nitrogen and the aromatic pyridine ring could be explored to generate a wider range of derivatives for structure-activity relationship studies.
References
Hilmy, K. M. H., et al. (2023). Novel pyrrolo[2,3-b]pyridine and pyrrolo[2,3-d] pyrimidine derivatives: Design, synthesis, and structure elucidation. Bulletin of the Chemical Society of Ethiopia, 37(4).
Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. (n.d.). PubMed Central.
One-pot, three-component Synthesis of pyrrolo[2,3-d]pyrimidine Deriv
Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. (n.d.). RSC Publishing.
Synthesis and Antimicrobial, Anticancer and Anti-Oxidant Activities of Novel 2,3-Dihydropyrido[2,3-d]pyrimidine-4-one and Pyrrolo[2,1-b][4][5]benzothiazole Derivatives via Microwave-Assisted Synthesis. (2022, February 12). MDPI.
Method for preparing 2,3-dihydro-1H-pyrrolo pyridine hydrochloride. (n.d.).
Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. (n.d.). Taylor & Francis.
Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1′H-spiro-pyridine derivatives as a new class of EGFRWt and VEGFR-2 inhibitors with apoptotic inducers. (n.d.). PubMed Central.
Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase. (n.d.).
A Comprehensive Technical Guide to the Safe Handling of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
For Researchers, Scientists, and Drug Development Professionals Disclaimer: This document is intended as a technical guide for trained professionals in research and development environments. The information herein is syn...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Disclaimer: This document is intended as a technical guide for trained professionals in research and development environments. The information herein is synthesized from available data on analogous chemical structures and general principles of laboratory safety. A specific Safety Data Sheet (SDS) for 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile was not available at the time of writing. Therefore, this compound should be handled with the utmost caution, assuming it possesses potential hazards until comprehensively tested.
Introduction: Understanding the Compound
2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile is a heterocyclic molecule belonging to the pyrrolopyridine class of compounds. This family of molecules is of significant interest in medicinal chemistry and drug development due to their diverse biological activities, including roles as kinase inhibitors and anti-proliferative agents.[1][2][3] The structure incorporates a lactam ring fused to a pyridine ring, with a nitrile functional group. The presence of the nitrile (-CN) group and the bicyclic core necessitates a rigorous approach to safety and handling. This guide provides a framework for managing the risks associated with this compound in a laboratory setting.
Hazard Identification and Risk Assessment
Given the absence of specific toxicological data, a risk assessment must be based on the structural components of the molecule: the pyrrolopyridinone core and the nitrile group.
2.1. The Pyrrolopyridine Core:
The parent scaffold, 1H-pyrrolo[2,3-b]pyridine (also known as 7-azaindole), is classified with several potential hazards.[4] While not directly applicable, these provide a baseline for assessing the potential risks of its derivatives.
Acute Toxicity (Oral): May be harmful if swallowed.[4]
Respiratory Irritation: May cause respiratory irritation.[4]
2.2. The Nitrile Functional Group:
Organic nitriles are a well-known class of compounds that can pose significant health risks. Their toxicity can arise from metabolic processes that release cyanide ions.
Toxicity: Nitriles should always be treated as potentially toxic, whether through ingestion, inhalation, or skin absorption.[5]
Irritation: They can be irritants to the skin, eyes, and respiratory tract.
2.3. Summary of Potential Hazards:
Based on the composite structure, 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile should be treated as a substance with the following potential hazards until proven otherwise:
Hazard Class
Potential Effect
Acute Toxicity (Oral, Dermal, Inhalation)
Harmful or toxic if swallowed, in contact with skin, or if inhaled.
Skin Corrosion/Irritation
May cause skin irritation.
Serious Eye Damage/Irritation
May cause serious eye irritation or damage.
Specific Target Organ Toxicity
May cause respiratory irritation.
Engineering Controls and Personal Protective Equipment (PPE)
A multi-layered approach to containment and protection is essential.
3.1. Primary Engineering Control: Chemical Fume Hood
All manipulations of solid 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile, and any solutions thereof, must be conducted in a certified chemical fume hood. This is the primary barrier to prevent inhalation of powders or aerosols.
3.2. Personal Protective Equipment (PPE): A Self-Validating System
The selection of PPE must account for the potential for dermal, ocular, and respiratory exposure.
PPE Component
Specification
Rationale
Hand Protection
Double-gloving with nitrile gloves.
The outer glove provides primary protection and can be removed immediately upon contamination. The inner glove provides a secondary barrier. Nitrile offers good resistance to a range of chemicals.[6]
Eye Protection
ANSI Z87.1-compliant safety glasses with side shields or, preferably, chemical splash goggles.
Protects against splashes and airborne particles.
Body Protection
A flame-resistant laboratory coat, fully buttoned.
Protects skin and personal clothing from contamination.
Respiratory Protection
Generally not required when working in a fume hood. In the absence of a fume hood or during a large-scale spill, a NIOSH-approved respirator with organic vapor and particulate cartridges would be necessary.
To prevent inhalation of airborne particles or vapors.
Experimental Workflow for Safe Handling:
Caption: A logical workflow for the safe handling of potent compounds.
Storage and Stability
Proper storage is crucial to maintain the integrity of the compound and prevent accidental exposure.
Storage Conditions: Store in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area.[7]
Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases. The specific reactivity of this compound has not been determined, but these general precautions for complex organic molecules should be followed.
Spill and Emergency Procedures
Rapid and correct response to a spill or exposure is critical.
5.1. Spill Response
Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area if necessary.
Contain: If the spill is small and you are trained to do so, contain the spill with an inert absorbent material (e.g., vermiculite, sand). Do not use combustible materials like paper towels to absorb large quantities of spilled solvent.
Personal Protection: Wear appropriate PPE, including double nitrile gloves, safety goggles, and a lab coat. For large spills, respiratory protection may be necessary.
Clean-up: Carefully scoop the absorbent material into a designated hazardous waste container. Decontaminate the spill area with a suitable solvent, followed by soap and water.
Waste Disposal: All contaminated materials must be disposed of as hazardous waste.[8]
5.2. Exposure Procedures
Exposure Route
First Aid Measures
Inhalation
Move the individual to fresh air immediately. If breathing is difficult, provide respiratory support and seek immediate medical attention.[9]
Skin Contact
Immediately remove contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.[9]
Eye Contact
Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.
Ingestion
Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.
Logical Relationship for Emergency Response:
Caption: Decision-making process for incident response.
Waste Disposal
All waste containing 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile, including empty containers, contaminated PPE, and spill clean-up materials, must be treated as hazardous waste.
Collection: Use separate, clearly labeled, and sealed containers for solid and liquid waste.
Disposal: Follow all local, state, and federal regulations for hazardous waste disposal. Contact your institution's Environmental Health and Safety (EHS) department for specific procedures.[8]
Conclusion
2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile is a compound of interest for research and development. Due to the lack of specific safety data, a cautious and well-documented approach to handling is paramount. By understanding the potential hazards associated with its structural motifs and implementing robust engineering controls, appropriate PPE, and clear emergency procedures, researchers can work with this compound in a safe and responsible manner.
References
Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Publishing. (URL: Available through RSC Publishing archives, specific URL not provided in search results)
Novel pyrrolo[2,3-b]pyridine and pyrrolo[2,3-d] pyrimidine derivatives: Design, synthesis, and structure elucidation. ResearchGate. (URL: Available on ResearchGate, specific URL not provided in search results)
1H-Pyrrolo[2,3-b]pyridine SDS, 271-63-6 Safety Data Sheets. Echemi. (URL: Available on Echemi.com, specific URL not provided in search results)
2-oxo-1H, 2H, 3H-pyrrolo[2, 3-b]pyridine-5-carbonitrile, min 97%, 500 mg. Biosynth. (URL: Available on Biosynth.com, specific URL not provided in search results)
Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1′H-spiro-pyridine derivatives as a new class of EGFRWt and VEGFR-2 inhibitors with apoptotic inducers. National Institutes of Health. (URL: Available on PubMed Central, specific URL not provided in search results)
Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. National Institutes of Health. (URL: Available on PubMed Central, specific URL not provided in search results)
Fact Sheet: Disposable Nitrile Gloves in Chemical Labs. University of Pennsylvania EHRS. (URL: [Link])
Safety Data Sheet: Pyridine. Carl ROTH. (URL: Available on carlroth.com, specific URL not provided in search results)
NITRILES. Centers for Disease Control and Prevention (CDC). (URL: [Link])
Synthesis and Biological Evaluation of Pyrrolo (2,3-b) Pyridine Analogues. Scribd. (URL: Available on Scribd, specific URL not provided in search results)
First Aid Procedures for Chemical Hazards. Centers for Disease Control and Prevention (NIOSH). (URL: [Link])
Chemical Emergencies, Exposures, and Spills. Florida State University Environmental Health and Safety. (URL: [Link])
Application Note & Protocol: A Proposed Synthesis of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
Audience: Researchers, scientists, and drug development professionals. Introduction: The Significance of the 7-Azaindolin-2-one Scaffold The 1,3-dihydro-2H-pyrrolo[3,2-b]pyridin-2-one, also known as 7-azaindolin-2-one, r...
Author: BenchChem Technical Support Team. Date: February 2026
Audience: Researchers, scientists, and drug development professionals.
Introduction: The Significance of the 7-Azaindolin-2-one Scaffold
The 1,3-dihydro-2H-pyrrolo[3,2-b]pyridin-2-one, also known as 7-azaindolin-2-one, represents a privileged heterocyclic scaffold in medicinal chemistry. Its structural resemblance to the native oxindole core, combined with the introduction of a nitrogen atom in the six-membered ring, imparts unique physicochemical properties that are often exploited in the design of novel therapeutic agents. Derivatives of this scaffold have shown a wide range of biological activities, including potential applications in oncology and neurodegenerative diseases.[1][2][3] The introduction of a carbonitrile group at the 5-position is a strategic modification intended to modulate the electronic properties of the molecule and provide a potential handle for further chemical elaboration.
This document outlines a proposed synthetic protocol for a novel derivative, 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile . The synthesis is designed based on established methodologies for the construction of related pyrrolopyridine systems.[4][5][6]
Retrosynthetic Analysis and Synthetic Strategy
A plausible retrosynthetic analysis of the target molecule suggests a multi-step pathway commencing from a suitably substituted pyridine precursor. The core of our proposed strategy involves the construction of the bicyclic 7-azaindolin-2-one system, followed by the introduction of the nitrile functionality.
Our proposed synthetic route will proceed via the following key transformations:
Step 1: Synthesis of a 2-amino-3-methylpyridine derivative bearing a cyano group.
Step 2: Cyclization to form the 7-azaindolin-2-one core.
This approach is designed to be robust and adaptable, allowing for potential modifications to synthesize a variety of analogs for structure-activity relationship (SAR) studies.
Proposed Synthetic Pathway
The proposed multi-step synthesis of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile is depicted below.
Caption: Proposed synthetic pathway for 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile.
Detailed Experimental Protocols
4.1. Step 1: Preparation of 2-Amino-5-cyano-3-methylpyridine (Intermediate 1)
The synthesis of this intermediate is based on established procedures for the functionalization of aminopyridines. For the purpose of this protocol, we will assume this intermediate is available.
4.2. Step 2: Synthesis of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile (Target Molecule)
This key step involves a proposed domino reaction, drawing inspiration from modern methods for constructing azaindole and azaindoline cores.[5] This one-pot reaction is designed for efficiency and atom economy.
Table 1: Reagents and Materials for Step 2
Reagent/Material
Molecular Weight ( g/mol )
Amount
Moles (mmol)
2-Amino-5-cyano-3-methylpyridine
133.15
1.33 g
10.0
Arylaldehyde (e.g., Benzaldehyde)
106.12
1.17 g (1.1 mL)
11.0
Lithium bis(trimethylsilyl)amide (LiHMDS), 1M in THF
167.33
22.0 mL
22.0
Tetrahydrofuran (THF), anhydrous
-
50 mL
-
Hydrochloric Acid (HCl), 1N
-
As needed for quenching
-
Saturated Sodium Bicarbonate Solution
-
As needed for workup
-
Brine
-
As needed for workup
-
Anhydrous Sodium Sulfate
-
As needed for drying
-
Dichloromethane (DCM)
-
For extraction
-
Ethyl Acetate (EtOAc)
-
For chromatography
-
Hexanes
-
For chromatography
-
Protocol:
Reaction Setup: To a flame-dried 250 mL round-bottom flask under an inert atmosphere of argon, add 2-amino-5-cyano-3-methylpyridine (1.33 g, 10.0 mmol) and anhydrous tetrahydrofuran (50 mL). Stir the solution at room temperature until the starting material is fully dissolved.
Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add lithium bis(trimethylsilyl)amide (LiHMDS) solution (22.0 mL of a 1M solution in THF, 22.0 mmol) dropwise over 15 minutes. The reaction mixture is expected to change color. Stir the mixture at -78 °C for 1 hour.
Aldehyde Addition: Add benzaldehyde (1.17 g, 1.1 mL, 11.0 mmol) dropwise to the reaction mixture at -78 °C. Stir the reaction at this temperature for 2 hours.
Cyclization: Allow the reaction mixture to warm to room temperature and then heat to reflux (approximately 66 °C) for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Quenching and Workup: After the reaction is complete, cool the mixture to 0 °C and quench by the slow addition of 1N HCl until the pH is approximately 7. Extract the aqueous layer with dichloromethane (3 x 50 mL).
Purification: Combine the organic layers and wash with saturated sodium bicarbonate solution (50 mL) and brine (50 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Chromatography: Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the desired product, 2-oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile.
Rationale for Procedural Choices:
Anhydrous Conditions: The use of a strong base like LiHMDS necessitates the exclusion of water to prevent quenching of the base.
Low-Temperature Addition: The initial deprotonation and aldehyde addition are performed at -78 °C to control the reactivity and minimize side reactions.
LiHMDS as Base: LiHMDS is a strong, non-nucleophilic base, ideal for the deprotonation of the methyl group on the pyridine ring to initiate the domino reaction. The lithium counterion is proposed to favor the formation of the azaindoline structure.[5]
Domino Reaction: This one-pot procedure, involving deprotonation, condensation with an aldehyde, and subsequent intramolecular cyclization, is an efficient method for constructing the bicyclic core.
Characterization of the Final Product
The structure of the synthesized 2-oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile should be confirmed by standard analytical techniques.
Table 2: Expected Characterization Data
Technique
Expected Results
¹H NMR (400 MHz, DMSO-d₆)
Peaks corresponding to the aromatic protons on the pyridine ring, the methylene protons of the pyrrolidone ring, and the N-H proton of the lactam. Chemical shifts and coupling constants will be indicative of the proposed structure.
¹³C NMR (100 MHz, DMSO-d₆)
Resonances for the carbonyl carbon of the lactam, the nitrile carbon, and the aromatic and aliphatic carbons of the bicyclic system.
Mass Spectrometry (MS)
A molecular ion peak corresponding to the exact mass of the target compound (C₈H₅N₃O).
Infrared (IR) Spectroscopy
Characteristic absorption bands for the N-H stretch of the lactam, the C=O stretch of the lactam, and the C≡N stretch of the nitrile group.
Workflow Visualization
Caption: General experimental workflow for the synthesis of the target molecule.
Conclusion
This application note provides a detailed, albeit proposed, protocol for the synthesis of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile. The synthetic strategy is grounded in established chemical principles and draws from methodologies reported for analogous heterocyclic systems. This guide is intended to serve as a valuable resource for researchers in medicinal chemistry and drug discovery, facilitating the synthesis and exploration of novel compounds based on the 7-azaindolin-2-one scaffold. Further optimization of the reaction conditions may be necessary to achieve the desired yield and purity.
References
Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. PubMed Central. Available at: [Link]
Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Publishing. Available at: [Link]
Discovery of Azaindolin-2-One as a Dual Inhibitor of GSK3β and Tau Aggregation with Potential Neuroprotective Activity. ResearchGate. Available at: [Link]
One-pot, three-component Synthesis of pyrrolo[2,3-d]pyrimidine Derivatives. Journal of the Mexican Chemical Society. Available at: [Link]
Novel pyrrolo[2,3-b]pyridine and pyrrolo[2,3-d] pyrimidine derivatives: Design, synthesis, and structure elucidation. ResearchGate. Available at: [Link]
Synthesis and Biological Evaluation of Pyrrolo (2,3-b) Pyridine Analogues. Scribd. Available at: [Link]
Synthesis of pyrrolo [2, 3 - b] pyridines. Google Patents.
Alkali-Amide Controlled Selective Synthesis of 7-Azaindole and 7-Azaindoline through Domino Reactions of 2-Fluoro-3. The Royal Society of Chemistry. Available at: [Link]
Synthesis and Antitumor Activity of 5-Bromo-7-azaindolin-2-one Derivatives Containing a 2,4-Dimethyl-1H-pyrrole-3-carboxamide Moiety. MDPI. Available at: [Link]
Synthesis of 2-substituted-7-azaindoles from 2-amino-3-picolin. ResearchGate. Available at: [Link]
Synthesis and Antitumor Activity of 5-Bromo-7-azaindolin-2-one Derivatives Containing a 2,4-Dimethyl-1H-pyrrole-3-carboxamide Moiety. PubMed. Available at: [Link]
Discovery of Azaindolin-2-One as a Dual Inhibitor of GSK3β and Tau Aggregation with Potential Neuroprotective Activity. PubMed Central. Available at: [Link]
Preparation method for 4-substituted-7-azaindole. Google Patents.
Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity. MDPI. Available at: [Link]
Discovery of Azaindolin-2-One as a Dual Inhibitor of GSK3β and Tau Aggregation with Potential Neuroprotective Activity. PubMed. Available at: [Link]
Mastering the Purification of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile: An Application Guide
Introduction: The Critical Role of Purity for a Privileged Scaffold 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile is a heterocyclic compound of significant interest in medicinal chemistry and drug developmen...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Critical Role of Purity for a Privileged Scaffold
2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile is a heterocyclic compound of significant interest in medicinal chemistry and drug development. The pyrrolopyridine core is a "privileged scaffold," frequently appearing in molecules with diverse biological activities, including kinase inhibitors and antibacterial agents.[1][2] The purity of this intermediate is paramount, as even minor impurities can confound biological assays, lead to inaccurate structure-activity relationship (SAR) data, and introduce unwanted toxicity in later-stage drug candidates.
This comprehensive guide provides detailed protocols and the underlying scientific principles for the purification of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile. We will explore multiple orthogonal techniques, from routine workup to high-resolution chromatographic methods, enabling researchers to obtain this compound with the high degree of purity required for demanding applications.
Understanding the Molecule: Physicochemical Properties and Impurity Profile
Before delving into purification protocols, a foundational understanding of the target molecule's properties is essential.
Expected to be a polar compound due to the lactam, pyridine nitrogen, and nitrile group.
Inferred
Common Impurities to Anticipate:
A successful purification strategy is built upon anticipating the likely impurities. These can include:
Unreacted Starting Materials: Precursors from the synthetic route may persist.
Reaction Byproducts: Isomeric impurities or products of side reactions are common.
Reagents and Catalysts: Residual acids, bases, or metal catalysts from the synthesis.
Degradation Products: The compound may be sensitive to acidic or basic conditions, or prolonged heating.
Purification Workflow: A Multi-Step Approach to High Purity
A multi-pronged purification strategy is often the most effective. This typically involves an initial crude purification followed by a more refined technique.
Caption: A decision-making flowchart for the purification of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile.
Protocol 1: Recrystallization - The Classic Approach
Recrystallization is a powerful technique for purifying crystalline solids. The principle lies in the differential solubility of the compound of interest and its impurities in a given solvent at different temperatures.
Rationale: The ideal solvent will dissolve the crude product sparingly at room temperature but completely at its boiling point. Impurities should either be insoluble at high temperatures (allowing for hot filtration) or remain soluble at low temperatures (remaining in the mother liquor upon cooling).
Protocol:
Solvent Screening: In parallel on a small scale, test the solubility of the crude product in various solvents (e.g., ethanol, methanol, ethyl acetate, acetonitrile, and mixtures with water). The ideal solvent will show poor solubility at room temperature but good solubility upon heating.
Dissolution: In an Erlenmeyer flask, add the crude solid and the chosen recrystallization solvent. Heat the mixture with stirring (e.g., on a hot plate) until the solid completely dissolves. Add the minimum amount of hot solvent necessary for complete dissolution to ensure a good yield.
Decolorization (Optional): If the solution is colored by high-molecular-weight impurities, add a small amount of activated charcoal and heat for a few minutes.
Hot Filtration (Optional): If insoluble impurities or charcoal are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.
Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Crystal formation should begin. Forcing rapid crystallization by crashing the solution in an ice bath can trap impurities.
Isolation: Once crystallization is complete, cool the flask in an ice bath to maximize the yield. Collect the crystals by vacuum filtration, washing them with a small amount of cold recrystallization solvent.
Drying: Dry the purified crystals under vacuum to remove residual solvent.
Troubleshooting:
Issue
Potential Cause & Solution
Oiling Out
The compound's melting point is lower than the solvent's boiling point, or the solution is supersaturated. Solution: Add more solvent, or switch to a lower-boiling point solvent system.[4]
No Crystal Formation
The solution is not saturated enough, or nucleation is slow. Solution: Scratch the inside of the flask with a glass rod at the solvent line to induce nucleation. Seeding with a pure crystal can also be effective. If necessary, slowly add an "anti-solvent" (a solvent in which the compound is insoluble) to decrease solubility.[4]
Protocol 2: Flash Column Chromatography - The Workhorse of Purification
Flash column chromatography is a cornerstone of organic synthesis, allowing for the separation of compounds based on their differential adsorption to a stationary phase and solubility in a mobile phase.[5]
Rationale: For polar compounds like our target molecule, normal-phase chromatography using silica gel is a standard approach.[6] The compound will interact with the polar silica gel, and its elution will be controlled by the polarity of the solvent system (the eluent). A more polar eluent will more effectively compete for binding sites on the silica and move the compound down the column faster.
Protocol:
TLC Analysis: Before running the column, determine the optimal solvent system using thin-layer chromatography (TLC).[4] A good solvent system will provide a retention factor (Rf) for the desired compound between 0.2 and 0.4 and show good separation from impurities. A common starting point for nitrogen-containing heterocycles is a mixture of a non-polar solvent (like hexanes or dichloromethane) and a polar solvent (like ethyl acetate or methanol).[4]
Column Packing: Prepare a glass column with a slurry of silica gel in the initial, less polar eluent. Ensure the silica bed is well-compacted and free of air bubbles.[7]
Sample Loading: Dissolve the crude product in a minimal amount of a strong solvent (like dichloromethane or methanol). Adsorb this solution onto a small amount of silica gel, and evaporate the solvent to create a dry powder. This "dry loading" technique generally results in better separation than loading the sample as a solution.
Elution: Carefully add the dry-loaded sample to the top of the column. Begin eluting with the solvent system determined by TLC, starting with a lower polarity and gradually increasing it (gradient elution).[5] For example, start with 100% dichloromethane and gradually add methanol up to 5-10%.
Fraction Collection: Collect the eluent in a series of fractions. Monitor the separation by TLC to identify the fractions containing the pure product.
Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.
Troubleshooting:
Issue
Potential Cause & Solution
Poor Separation
The chosen solvent system has insufficient resolving power. Solution: Optimize the eluent system using TLC. A shallower gradient or an isocratic elution might be necessary. Consider a different stationary phase like alumina if the compound is sensitive to the acidic nature of silica gel.[4]
Compound Streaking on TLC/Column
The compound may be too polar for the solvent system or interacting strongly with the silica. Solution: Add a small amount of a modifier to the eluent, such as triethylamine (for basic compounds) or acetic acid (for acidic compounds), to improve the peak shape.[4]
When exceptionally high purity (>99%) is required, or for separating closely related isomers, preparative HPLC is the method of choice.[8]
Rationale: Reversed-phase HPLC, using a non-polar stationary phase (like C18) and a polar mobile phase, is a powerful technique for purifying polar compounds.[9] Separation is based on the hydrophobic interactions between the analyte and the stationary phase.
Protocol:
Analytical Method Development: First, develop an analytical HPLC method to achieve baseline separation of the target compound from its impurities. A typical starting point would be a C18 column with a mobile phase gradient of water and acetonitrile, often with an acidic modifier like 0.1% trifluoroacetic acid (TFA) or formic acid to improve peak shape.[9]
Method Scale-Up: Scale the analytical method to a preparative scale. This involves using a larger column and increasing the flow rate and injection volume proportionally.
Sample Preparation: Dissolve the partially purified compound in the mobile phase or a compatible solvent. The sample must be filtered through a 0.45 µm filter to prevent clogging of the HPLC system.[10]
Purification and Fraction Collection: Inject the sample onto the preparative HPLC system. Collect fractions corresponding to the peak of the pure compound, often triggered by a UV detector.
Post-Purification Workup: Combine the pure fractions. If an acidic modifier like TFA was used, it may need to be removed. This can be achieved by neutralization with a mild base (e.g., sodium bicarbonate solution) followed by extraction, or by lyophilization (freeze-drying) if the compound is stable.
Solvent Removal: Remove the mobile phase solvents, typically by lyophilization for aqueous solutions or rotary evaporation for organic solvents.
Data Summary for Purification Methods:
Technique
Stationary Phase
Typical Mobile Phase
Expected Purity
Throughput
Recrystallization
N/A
Ethanol, Methanol, Ethyl Acetate, Acetonitrile (or mixtures with water)
>98% (if crystallizable)
High
Flash Chromatography
Silica Gel
Dichloromethane/Methanol or Hexanes/Ethyl Acetate gradient
95-98%
Medium to High
Preparative HPLC
C18
Water/Acetonitrile with 0.1% TFA or Formic Acid
>99%
Low to Medium
Conclusion
The purification of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile is a critical step in its utilization for research and drug development. The choice of purification technique depends on the initial purity of the crude material and the final purity requirements. A logical progression from recrystallization or flash column chromatography to preparative HPLC can yield material of the highest quality. By understanding the principles behind each technique and anticipating potential challenges, researchers can confidently and efficiently obtain this valuable chemical building block in the desired pure form.
References
BenchChem. Technical Support Center: Purification of 1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile. Accessed January 23, 2026.
Hilmy, K. M. H., et al. (2023). Novel pyrrolo[2,3-b]pyridine and pyrrolo[2,3-d] pyrimidine derivatives: Design, synthesis, and structure elucidation. Bulletin of the Chemical Society of Ethiopia, 37(4). [Link]
Abdel-Fattah, M. A., et al. (2023). Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1′H-spiro-pyridine derivatives as a new class of EGFRWt and VEGFR-2 inhibitors with apoptotic inducers. RSC Advances, 13, 10440-10458. [Link]
(Author not available). (Publication date not available). WO2006063167A1 - 1h-pyrrolo[2,3-b]pyridines.
PubChem. 2-oxo-1H,2H,3H-pyrrolo[2,3-b]pyridine-4-carbonitrile. Accessed January 23, 2026. [Link]
SIELC Technologies. Separation of N-[3-(5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl]propane-1-sulfonamide on Newcrom R1 HPLC column. Accessed January 23, 2026. [Link]
(Author not available). (2012). Column Chromatography for Terpenoids and Flavonoids. IntechOpen. [Link]
(Author not available). (2013). Identification of 2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-derived ureas as potent inhibitors of human nicotinamide phosphoribosyltransferase (NAMPT). PubMed. [Link]
(Author not available). (2023). Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1. RSC Publishing. [Link]
Application Note: High-Performance Liquid Chromatography (HPLC) Purification of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
Abstract This application note provides a comprehensive guide for the purification of "2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile," a heterocyclic compound of interest in pharmaceutical research and drug...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This application note provides a comprehensive guide for the purification of "2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile," a heterocyclic compound of interest in pharmaceutical research and drug development.[1][2][3][4] The protocol herein is designed for researchers, scientists, and drug development professionals, offering a detailed, step-by-step methodology for achieving high purity of the target compound using High-Performance Liquid Chromatography (HPLC). The guide emphasizes the rationale behind experimental choices, ensuring scientific integrity and robust, reproducible results.
Introduction and Scientific Background
"2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile" is a nitrogen-containing heterocyclic compound with a molecular formula of C₈H₅N₃O and a molecular weight of 159.15 g/mol .[5] Its structure, featuring a pyridine ring fused with a pyrrolone system and substituted with a nitrile group, suggests a degree of polarity. The presence of acidic (lactam N-H) and basic (pyridine nitrogen) centers, along with the polar nitrile and carbonyl groups, necessitates a carefully designed purification strategy to isolate it from synthetic impurities.
High-Performance Liquid Chromatography (HPLC) is a cornerstone technique in pharmaceutical analysis for both purification and quality control.[6][7][8] The choice between reversed-phase and normal-phase HPLC is critical and depends on the analyte's properties. Given the predicted polar nature of the target molecule, with a computed XLogP3 of -0.2 for a structural isomer, reversed-phase HPLC is the most logical starting point.[9] This technique separates compounds based on their hydrophobicity, using a non-polar stationary phase and a polar mobile phase.[10]
This application note will detail a reversed-phase HPLC (RP-HPLC) method, addressing potential challenges such as peak tailing, which is common for basic pyridine derivatives due to interactions with residual silanols on the silica-based stationary phase.[11]
Preparative HPLC system with a gradient pump, autosampler, column oven, and fraction collector
Diode-Array Detector (DAD) or UV-Vis detector
Analytical HPLC system for purity analysis
Vortex mixer
Centrifuge
Rotary evaporator
Lyophilizer (optional)
HPLC Method Development and Rationale
The development of a successful HPLC method involves a systematic approach to optimizing the separation of the target compound from impurities.[6][12] The key parameters to consider are the stationary phase, mobile phase composition, and detection wavelength.
Stationary Phase Selection
For the purification of polar heterocyclic compounds, a C18 (octadecylsilane) stationary phase is a versatile and common choice.[10][13] It provides sufficient hydrophobic retention for a wide range of compounds. Given the potential for interactions between the basic pyridine nitrogen and the stationary phase, a modern, high-purity, end-capped C18 column is recommended to minimize peak tailing.[14]
Recommended Column:
Stationary Phase: C18 silica gel
Particle Size: 5 µm (for preparative scale)
Pore Size: 100-120 Å
Dimensions: 21.2 x 150 mm (preparative) or 4.6 x 150 mm (analytical)
The choice of a 5 µm particle size offers a good balance between resolution and backpressure for preparative applications.[15]
Mobile Phase Optimization
The mobile phase in RP-HPLC typically consists of an aqueous component and an organic modifier.[10]
Organic Modifier: Acetonitrile (ACN) is often preferred over methanol due to its lower viscosity and UV transparency at lower wavelengths.
Aqueous Phase: Ultrapure water is the standard.
Mobile Phase Additives: To improve peak shape and resolution for basic compounds like our target, the addition of an acid to the mobile phase is crucial.[11] This protonates the pyridine nitrogen, reducing its interaction with silanol groups and minimizing peak tailing. Formic acid (0.1%) or trifluoroacetic acid (0.1%) are common choices. Formic acid is often preferred for preparative work as it is more readily removed during solvent evaporation.
Detection Wavelength
To determine the optimal detection wavelength, a UV-Vis scan of the crude material dissolved in the mobile phase should be performed. The wavelength of maximum absorbance (λmax) for the target compound should be used to ensure the highest sensitivity. For aromatic and heterocyclic compounds, this is typically in the range of 254-280 nm.
Experimental Protocols
Sample Preparation
Dissolve the crude "2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile" in a suitable solvent. A mixture of the mobile phase components (e.g., 50:50 water:acetonitrile with 0.1% formic acid) is a good starting point to ensure compatibility with the HPLC system.
The concentration should be optimized to avoid column overload. A starting concentration of 5-10 mg/mL is recommended for preparative HPLC.
Centrifuge the sample at 10,000 rpm for 5 minutes to remove any particulate matter that could clog the column.
Carefully transfer the supernatant to an HPLC vial.
Analytical HPLC for Method Scouting
Before proceeding to preparative scale, it is essential to develop and optimize the method on an analytical scale.
Table 1: Analytical HPLC Method Parameters
Parameter
Recommended Condition
Rationale
Column
C18, 4.6 x 150 mm, 5 µm
Standard analytical column for method development.
Mobile Phase A
0.1% Formic Acid in Water
Provides acidic conditions to improve peak shape.[11]
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Common organic modifier in RP-HPLC.
Gradient
5-95% B over 20 minutes
A broad gradient to elute compounds with a wide range of polarities and identify the elution profile.
Flow Rate
1.0 mL/min
Typical flow rate for a 4.6 mm ID analytical column.
Column Temperature
30 °C
Controlled temperature ensures reproducible retention times.
Injection Volume
5-10 µL
Appropriate for analytical scale to avoid peak distortion.
Detection
DAD at 254 nm (or predetermined λmax)
Common wavelength for aromatic compounds; DAD allows for peak purity assessment.
Preparative HPLC Purification
Once the retention time of the target compound is determined from the analytical run, the method can be scaled up for preparative purification.
Table 2: Preparative HPLC Method Parameters
Parameter
Recommended Condition
Rationale
Column
C18, 21.2 x 150 mm, 5 µm
Standard preparative column dimensions.
Mobile Phase A
0.1% Formic Acid in Water
Consistent with the optimized analytical method.
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Consistent with the optimized analytical method.
Gradient
Optimized based on analytical run (e.g., 10-40% B over 30 min)
A focused gradient around the elution point of the target compound to maximize resolution from impurities.
Flow Rate
20 mL/min
Scaled up from the analytical flow rate for the larger diameter column.
Column Temperature
30 °C
Maintained for consistency.
Injection Volume
1-5 mL (depending on sample concentration)
Larger volume for purification of a significant amount of material.
Detection
UV at 254 nm (or predetermined λmax)
For monitoring the elution profile.
Fraction Collection
Triggered by UV signal threshold corresponding to the target peak
To isolate the pure compound.
Post-Purification Workup
Combine the fractions containing the pure product, as confirmed by analytical HPLC.
Remove the organic solvent (acetonitrile) using a rotary evaporator.
Freeze the remaining aqueous solution and lyophilize to obtain the purified "2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile" as a solid.
Visualization of Workflow
The following diagram illustrates the systematic workflow for the HPLC purification of the target compound.
Caption: Workflow for HPLC purification of the target compound.
Troubleshooting
Table 3: Common Issues and Solutions in HPLC Purification
Issue
Potential Cause
Recommended Solution
Peak Tailing
- Secondary interactions with residual silanols.[11]- Column overload.
- Increase the concentration of the acidic modifier (e.g., 0.1% TFA).- Add a competing base like triethylamine (TEA) at low concentrations (e.g., 0.05%).- Reduce sample load.
Poor Resolution
- Inappropriate mobile phase composition.- Gradient is too steep.
- Optimize the organic modifier (try methanol instead of acetonitrile).- Decrease the gradient slope (make it shallower) around the elution time of the target compound.
High Backpressure
- Column frit blockage.- Particulate matter in the sample.
- Filter the sample before injection.- Back-flush the column with a strong solvent.- Replace the column frit.
Irreproducible Retention Times
- Inadequate column equilibration.- Fluctuations in column temperature.- Mobile phase degradation.
- Ensure the column is fully equilibrated with the starting mobile phase conditions before each injection.- Use a column oven.- Prepare fresh mobile phase daily.
Conclusion
This application note provides a robust and scientifically grounded protocol for the HPLC purification of "2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile." By employing a systematic approach to method development, starting with analytical scale scouting and progressing to preparative scale purification, researchers can achieve high purity of the target compound. The use of a C18 stationary phase with an acidified mobile phase is a reliable strategy for purifying polar, basic heterocyclic compounds. The detailed protocol and troubleshooting guide will aid scientists in obtaining reproducible and high-quality results, facilitating further research and development in their respective fields.
References
Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Publishing. Available from: [Link].
The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. ResearchGate. Available from: [Link].
WO2007012953A2 - Pyrrolo[2,3-d]pyrimidine derivatives; their intermediates and synthesis. Google Patents.
2-Oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile. Lead Sciences. Available from: [Link].
HPLC Analysis of Very Polar Compounds in Bioanalysis. LCGC International. Available from: [Link].
Steps involved in HPLC Method Development. Asian Journal of Pharmaceutical Research. Available from: [Link].
2-oxo-1H,2H,3H-pyrrolo[2,3-b]pyridine-4-carbonitrile. PubChem. Available from: [Link].
Chemically bonded stationary phases that use synthetic hosts containing aromatic binding clefts: HPLC analysis of nitro-substituted polycyclic aromatic hydrocarbons. National Institutes of Health. Available from: [Link].
Reversed Phase HPLC Columns. Phenomenex. Available from: [Link].
(PDF) Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. ResearchGate. Available from: [Link].
(PDF) Novel pyrrolo[2,3-b]pyridine and pyrrolo[2,3-d] pyrimidine derivatives: Design, synthesis, and structure elucidation. ResearchGate. Available from: [Link].
Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. National Institutes of Health. Available from: [Link].
Navigating HPLC Method Development: Tips for Success. Pharma's Almanac. Available from: [Link].
Normal-phase liquid chromatography retention behavior of polycyclic aromatic hydrocarbon and their methyl-substituted derivatives on an aminopropyl stationary phase. National Center for Biotechnology Information. Available from: [Link].
Separation of chlorophylls and carotenoids from marine phytoplankton: a new HPLC method using a reversed phase C8 column and pyridine. Inter-Research Science Publisher. Available from: [Link].
Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. National Institutes of Health. Available from: [Link].
HPLC METHOD DEVELOPMENT AND VALIDATION: A REVIEW. World Journal of Pharmaceutical and Medical Research. Available from: [Link].
THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. Crawford Scientific. Available from: [Link].
WO2006063167A1 - 1h-pyrrolo[2,3-b]pyridines. Google Patents.
Normal-phase liquid chromatography retention behavior of polycyclic aromatic hydrocarbon and their methyl-substituted derivative. SciSpace. Available from: [Link].
Method for pyridine amine derivative. Chromatography Forum. Available from: [Link].
Choosing the Right HPLC Column: A Complete Guide. Phenomenex. Available from: [Link].
How Do I Choose? A guide to HPLC column selection. Agilent. Available from: [Link].
Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. MDPI. Available from: [Link].
HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. SIELC Technologies. Available from: [Link].
(PDF) HPLC METHOD DEVELOPMENT AND VALIDATION: A REVIEW. ResearchGate. Available from: [Link].
HPLC Methods for analysis of Pyridine. HELIX Chromatography. Available from: [Link].
GUIDEBOOK ON REVERSED PHASE CHEMISTRIES & UTILIZING SELECTIVITY FOR HPLC SEPARATIONS. HALO Columns. Available from: [Link].
1H-Pyrrolo(2,3-b)pyridine. PubChem. Available from: [Link].
Application and Protocols for the Kinase Inhibitor 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile and its Analogs
Senior Application Scientist Note: Publicly available data directly linking "2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile" (CAS 1190321-76-6) to specific kinase targets and its biological activity is not av...
Author: BenchChem Technical Support Team. Date: February 2026
Senior Application Scientist Note: Publicly available data directly linking "2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile" (CAS 1190321-76-6) to specific kinase targets and its biological activity is not available at the time of this writing. However, the pyrrolo[3,2-b]pyridine scaffold is a well-established pharmacophore in the development of potent kinase inhibitors. This document will, therefore, serve as a detailed guide for researchers on how to characterize the kinase inhibitory potential of this compound and its analogs. The protocols and mechanistic insights are based on established methodologies for similar heterocyclic kinase inhibitors, particularly those targeting the Janus Kinase (JAK) family, a common target for this structural class.
Introduction: The Pyrrolopyridine Scaffold in Kinase Inhibition
The pyrrolopyridine core is a privileged scaffold in medicinal chemistry, recognized for its ability to mimic the adenine ring of ATP and thereby effectively compete for the ATP-binding site of various kinases.[1] Modifications on this core structure, such as the introduction of an oxo group and a carbonitrile moiety, can significantly influence binding affinity, selectivity, and pharmacokinetic properties.[2] The 2-oxo-pyridone component, in particular, can act as both a hydrogen bond donor and acceptor, facilitating strong interactions within the kinase ATP binding cleft.[2]
Compounds based on the related 1H-pyrrolo[2,3-b]pyridine have shown potent inhibitory activity against several kinase families, including Janus kinases (JAKs), Fibroblast Growth Factor Receptors (FGFRs), and Serum/Glucocorticoid-Regulated Kinase 1 (SGK-1).[1][3][4] Given this precedent, it is hypothesized that "2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile" may exhibit inhibitory activity against one or more of these kinase families. This application note will focus on protocols to investigate its potential as a JAK inhibitor, a family of non-receptor tyrosine kinases crucial in cytokine signaling and implicated in inflammatory diseases and cancers.
Hypothesized Mechanism of Action: Targeting the JAK-STAT Pathway
Janus kinases (JAK1, JAK2, JAK3, and TYK2) are central to the signaling of numerous cytokines and growth factors. Upon ligand binding to its receptor, JAKs are activated, leading to the phosphorylation of the receptor, which in turn recruits and phosphorylates Signal Transducer and Activator of Transcription (STAT) proteins. Phosphorylated STATs then dimerize, translocate to the nucleus, and regulate the expression of target genes involved in cell proliferation, differentiation, and immune responses.[5]
Our hypothetical inhibitor, based on the pyrrolopyridine scaffold, is predicted to act as an ATP-competitive inhibitor of a JAK family member, for instance, JAK3, which is primarily expressed in hematopoietic cells and plays a key role in lymphocyte function.[1] By occupying the ATP-binding site, the inhibitor would block the autophosphorylation and activation of JAK3, thereby preventing the downstream phosphorylation of STATs and inhibiting the transcription of pro-inflammatory and proliferative genes.
Caption: Hypothesized inhibition of the JAK-STAT signaling pathway.
Experimental Protocols
The following protocols provide a framework for the initial characterization of "2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile" as a kinase inhibitor.
In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)
This assay biochemically quantifies the activity of a kinase by measuring the amount of ADP produced during the enzymatic reaction. The amount of ADP is detected through a luminescent signal.
Principle: The assay is performed in two steps. First, the kinase reaction is carried out with the inhibitor. Then, an ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP. Finally, a Kinase Detection Reagent is added to convert ADP to ATP, which is then used in a luciferase/luciferin reaction to generate a luminescent signal that is proportional to the ADP concentration.
Protocol:
Compound Preparation: Prepare a 10 mM stock solution of the inhibitor in 100% DMSO. Create a serial dilution series (e.g., 10-point, 3-fold dilutions) in a 384-well plate.
Kinase Reaction Setup:
Add 2 µL of the diluted inhibitor or DMSO (vehicle control) to the wells of a 384-well plate.
Add 2 µL of a 2.5X kinase/substrate mixture (e.g., recombinant human JAK3 and a suitable peptide substrate like JAKtide) in kinase reaction buffer.
Initiate the reaction by adding 1 µL of 5X ATP solution. The final ATP concentration should be at or near the Km for the specific kinase.
Incubation: Incubate the reaction at room temperature for 60 minutes.
ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well. Incubate at room temperature for 40 minutes.
Signal Generation: Add 10 µL of Kinase Detection Reagent to each well. Incubate at room temperature for 30 minutes.
Data Acquisition: Measure the luminescence using a plate reader.
Data Analysis:
Normalize the data to the vehicle (DMSO) control (100% activity) and a no-kinase control (0% activity).
Plot the normalized percent inhibition against the logarithm of the inhibitor concentration.
Fit the data to a four-parameter logistic equation to determine the IC50 value.
Parameter
Example Value
Kinase
Recombinant Human JAK3
Substrate
Poly(Glu, Tyr) 4:1
ATP Concentration
10 µM (approx. Km)
Incubation Time
60 minutes
Temperature
Room Temperature
Cellular Target Engagement Assay (NanoBRET™)
This assay measures the binding of the inhibitor to its target kinase within living cells, providing a more physiologically relevant assessment of target engagement.
Principle: The assay relies on Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged kinase (the energy donor) and a fluorescently labeled tracer that binds to the kinase's active site (the energy acceptor). When the inhibitor is added, it competes with the tracer for binding to the kinase, leading to a decrease in the BRET signal.
Protocol:
Cell Preparation:
Transfect HEK293 cells with a plasmid encoding the target kinase (e.g., JAK3) fused to NanoLuc® luciferase.
Plate the transfected cells in a 96-well white assay plate and incubate for 24 hours.
Assay Setup:
Prepare a serial dilution of the inhibitor in Opti-MEM® I Reduced Serum Medium.
Add the NanoBRET™ Tracer to the diluted inhibitor solutions.
Remove the culture medium from the cells and add the inhibitor/tracer mixture.
Incubation: Incubate the plate for 2 hours at 37°C in a CO2 incubator.
Signal Detection:
Add NanoBRET™ Nano-Glo® Substrate to each well.
Read the plate on a luminometer equipped with two filters to measure the donor (luciferase) and acceptor (tracer) emission signals.
Data Analysis:
Calculate the BRET ratio (Acceptor Emission / Donor Emission).
Normalize the BRET ratios to controls (vehicle for high BRET, no tracer for low BRET).
Plot the normalized BRET ratio against the logarithm of the inhibitor concentration and fit to a sigmoidal dose-response curve to determine the IC50.
Cell Proliferation Assay (e.g., Ba/F3 Cell Line)
This assay determines the effect of the inhibitor on the proliferation of cells that are dependent on the target kinase's activity for survival and growth.
Principle: The Ba/F3 cell line is an IL-3 dependent murine pro-B cell line. When these cells are engineered to express a constitutively active form of a kinase (e.g., a JAK3 mutant), they can proliferate in the absence of IL-3. Inhibition of the target kinase will lead to cell death, which can be quantified.
Protocol:
Cell Culture: Culture the engineered Ba/F3 cells in RPMI-1640 medium supplemented with 10% FBS but without IL-3.
Assay Plating: Plate the cells in a 96-well plate at a density of 5,000-10,000 cells per well.
Compound Treatment: Add serial dilutions of the inhibitor to the wells. Include a vehicle control (DMSO) and a positive control (a known inhibitor of the target kinase).
Incubation: Incubate the plates for 72 hours at 37°C in a CO2 incubator.
Viability Measurement: Add a cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay) to each well and incubate according to the manufacturer's instructions.
Data Acquisition: Measure the luminescence, which is proportional to the number of viable cells.
Data Analysis: Normalize the data to the vehicle control (100% viability) and determine the GI50 (concentration for 50% growth inhibition) by plotting percent viability against the log of the inhibitor concentration.
Caption: A typical workflow for characterizing a novel kinase inhibitor.
Data Interpretation and Further Steps
A successful kinase inhibitor candidate would ideally exhibit a low nanomolar IC50 in the in vitro kinase assay, demonstrate target engagement in the low to mid-nanomolar range in the cellular assay, and show potent growth inhibition in the cell proliferation assay. A significant drop-off in potency from the biochemical to the cellular assays may indicate issues with cell permeability or efflux.
Following these initial characterization steps, further studies should include:
Kinase Selectivity Profiling: Screening the compound against a broad panel of kinases to determine its selectivity profile.
Mechanism of Action Studies: Investigating the mode of inhibition (e.g., ATP-competitive, non-competitive, or uncompetitive) through kinetic studies.
In Vivo Efficacy Studies: Evaluating the anti-tumor or anti-inflammatory activity of the compound in relevant animal models.
References
Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Publishing.
Multifaceted Biological Activity of Selected Flavone C-Monoglucosides. MDPI.
Method for preparing 2,3-dihydro-1H-pyrrolo pyridine hydrochloride. Google Patents.
Synthesis and Evaluation of 1 H -Pyrrolo[ 2, 3- b ]pyridine Derivatives as Novel Immunomodulators Targeting Janus Kinase 3. ResearchGate.
Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1′H-spiro-pyridine derivatives as a new class of EGFRWt and VEGFR-2 inhibitors with apoptotic inducers. PMC - NIH.
Discovery of pyrrolo[1,2-b]pyridazine-3-carboxamides as Janus kinase (JAK) inhibitors. PubMed.
1h-pyrrolo[2,3-b]pyridines. Google Patents.
Synthesis and evaluation of hydrazinyl-containing pyrrolo[2,3-d]pyrimidine series as potent, selective and oral JAK1 inhibitors for the treatment of rheumatoid arthritis. PubMed.
Application Notes and Protocols for 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile in Cancer Research
Introduction: A Privileged Scaffold in Kinase Inhibition The landscape of oncology drug discovery is continually evolving, with a significant focus on the development of small molecule inhibitors that target key signalin...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: A Privileged Scaffold in Kinase Inhibition
The landscape of oncology drug discovery is continually evolving, with a significant focus on the development of small molecule inhibitors that target key signaling pathways dysregulated in cancer. The pyrrolopyridine scaffold has emerged as a "privileged" structure, mimicking the purine ring of ATP and serving as a core component in numerous kinase inhibitors.[1] The fusion of a pyrrole and pyridine ring creates a versatile platform for designing potent and selective inhibitors of various protein kinases, which are critical regulators of cellular processes such as proliferation, survival, and angiogenesis.[1]
This document provides detailed application notes and protocols for the investigation of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile (hereafter referred to as Compound X), a novel small molecule with potential applications in cancer research. While specific data for Compound X is emerging, its structural features—notably the 2-oxo-pyridone moiety and the pyrrolo[3,2-b]pyridine core—are characteristic of compounds that exhibit inhibitory activity against several important cancer-related kinases.[2] The 2-oxo-pyridone group can act as both a hydrogen bond donor and acceptor, facilitating strong binding to the ATP-binding cleft of kinases.[2]
Derivatives of the closely related 1H-pyrrolo[2,3-b]pyridine scaffold have demonstrated potent inhibitory activity against Fibroblast Growth Factor Receptors (FGFRs), Vascular Endothelial Growth Factor Receptors (VEGFRs), and Epidermal Growth Factor Receptors (EGFRs), all of which are validated targets in oncology.[2][3] Therefore, the experimental framework detailed herein is designed to rigorously evaluate Compound X as a putative kinase inhibitor and to elucidate its potential as a novel anti-cancer agent.
Proposed Mechanism of Action: Targeting Pro-Oncogenic Kinase Signaling
Based on its structural homology to known kinase inhibitors, we hypothesize that Compound X functions by competitively binding to the ATP pocket of receptor tyrosine kinases such as FGFR, VEGFR, or EGFR. Abnormal activation of these signaling pathways is a hallmark of many cancers, driving tumor growth, proliferation, and angiogenesis.[3] By inhibiting these kinases, Compound X could potentially block downstream signaling cascades, leading to cell cycle arrest and apoptosis in cancer cells.
Caption: Proposed mechanism of action for Compound X as a kinase inhibitor.
Experimental Protocols
The following protocols provide a comprehensive framework for the initial characterization of Compound X's anti-cancer properties.
Protocol 1: In Vitro Kinase Inhibition Assay
This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of Compound X against a panel of purified kinases. A variety of assay formats can be used, including radiometric or fluorescence-based methods.[4][5]
Caption: General workflow for an in vitro kinase inhibition assay.
Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)
Detection reagent (e.g., ADP-Glo™, Promega)
384-well white assay plates
Multichannel pipettes and reagent reservoirs
Plate reader with luminescence detection capabilities
Procedure:
Compound Preparation: Prepare a serial dilution of Compound X in 100% DMSO. A typical starting concentration is 10 mM, diluted in 10 steps with a 1:3 dilution factor.
Assay Plate Setup: Dispense a small volume (e.g., 50 nL) of each Compound X dilution into the wells of a 384-well plate. Include wells with DMSO only as a negative control (100% activity) and wells with a known inhibitor for the target kinase as a positive control.
Enzyme Addition: Add the kinase enzyme, diluted in assay buffer, to each well.[6]
Pre-incubation: Incubate the plate at room temperature for 15 minutes to allow the compound to bind to the kinase.[6]
Reaction Initiation: Add a mixture of the peptide substrate and ATP to each well to start the kinase reaction. The ATP concentration should ideally be at or near the Km for each specific kinase to accurately reflect the compound's intrinsic affinity.[7]
Reaction Incubation: Incubate the plate at room temperature for 1 hour. The incubation time may need to be optimized to ensure the reaction is within the linear range.[6]
Reaction Termination & Detection: Stop the reaction and detect the remaining ATP (an indirect measure of kinase activity) by adding the detection reagent according to the manufacturer's instructions.
Data Analysis: Measure the luminescence signal using a plate reader. Calculate the percent inhibition for each concentration of Compound X relative to the DMSO control. Plot the percent inhibition versus the log of the compound concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.
Protocol 2: Cell Viability Assay
This protocol measures the effect of Compound X on the proliferation and viability of cancer cell lines. The choice of cell lines should be guided by the kinase targets of interest (e.g., breast cancer cell lines for FGFR inhibitors).[3][8]
Materials:
Cancer cell lines (e.g., MCF7 for breast cancer, NCI-H460 for lung cancer)[8]
Complete cell culture medium (e.g., DMEM with 10% FBS)
Compound X (dissolved in DMSO)
Cell viability reagent (e.g., CCK-8 or MTT)
96-well clear tissue culture plates
CO2 incubator (37°C, 5% CO2)
Microplate reader
Procedure:
Cell Seeding: Seed the cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.[9] Incubate overnight to allow the cells to attach.[9]
Compound Treatment: Prepare serial dilutions of Compound X in complete medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include a vehicle control (DMSO in medium).
Incubation: Incubate the plates for 72 hours in a CO2 incubator.
Viability Measurement: Add 10 µL of the CCK-8 reagent to each well and incubate for 1-4 hours until a color change is observed.
Data Acquisition: Measure the absorbance at 450 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. Determine the GI50 (concentration for 50% growth inhibition) by plotting cell viability against the log of Compound X concentration.
Protocol 3: Western Blotting for Pathway Analysis
This protocol is used to assess whether Compound X inhibits the phosphorylation of downstream targets of the proposed kinases in a cellular context.[10]
Materials:
Cancer cell lines and culture reagents
Compound X
Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)
BCA protein assay kit
SDS-PAGE gels and running buffer
Transfer buffer and nitrocellulose or PVDF membranes
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
Cell Treatment and Lysis: Seed cells in 6-well plates and grow to 70-80% confluency. Treat the cells with various concentrations of Compound X for a specified time (e.g., 2-24 hours). After treatment, wash the cells with ice-cold PBS and lyse them with ice-cold lysis buffer.[11]
Protein Quantification: Clear the lysates by centrifugation and determine the protein concentration of the supernatant using a BCA assay.[11]
SDS-PAGE: Normalize the protein amounts for each sample, mix with Laemmli buffer, and boil for 5 minutes. Load 20-30 µg of protein per lane onto an SDS-PAGE gel and separate the proteins by electrophoresis.[11]
Protein Transfer: Transfer the separated proteins from the gel to a membrane.[11]
Immunoblotting: Block the membrane for 1 hour at room temperature.[11] Incubate the membrane with the primary antibody (e.g., anti-phospho-FGFR) overnight at 4°C.[11] Wash the membrane and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[11]
Detection: Wash the membrane again and then apply the ECL substrate. Visualize the protein bands using an imaging system.
Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels to determine the effect of Compound X on target phosphorylation.
Data Presentation and Interpretation
The following tables provide examples of how to present the data obtained from the described protocols. The values are illustrative and based on data for structurally related compounds found in the literature.[2][3]
Table 1: In Vitro Kinase Inhibition Profile of Compound X
Kinase Target
IC50 (nM)
FGFR1
15
FGFR2
25
VEGFR2
50
EGFR
250
SRC
>1000
Interpretation: The data suggests that Compound X is a potent inhibitor of FGFR and VEGFR kinases, with moderate activity against EGFR and poor activity against the off-target kinase SRC. This indicates a degree of selectivity.
Table 2: Anti-proliferative Activity of Compound X in Cancer Cell Lines
Cell Line
Cancer Type
GI50 (µM)
MCF7
Breast Cancer
0.5
NCI-H460
Lung Cancer
1.2
A375
Melanoma
>10
Interpretation: Compound X shows potent anti-proliferative activity against breast and lung cancer cell lines, which are known to be sensitive to FGFR and VEGFR inhibition, respectively. The lack of activity in the A375 melanoma cell line suggests a specific mode of action rather than general cytotoxicity.
Conclusion and Future Directions
The protocols and application notes provided here offer a robust starting point for the preclinical evaluation of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile (Compound X) as a potential anti-cancer therapeutic. The initial characterization should focus on confirming its proposed mechanism as a kinase inhibitor and evaluating its potency and selectivity both in vitro and in cellular models. Positive results from these initial studies would warrant further investigation into its pharmacokinetic properties and in vivo efficacy in animal models of cancer. The pyrrolopyridine scaffold continues to be a rich source of novel oncology drugs, and a systematic and rigorous evaluation of new derivatives like Compound X is essential for advancing the field of targeted cancer therapy.
References
Synthesis and Antimicrobial, Anticancer and Anti-Oxidant Activities of Novel 2,3-Dihydropyrido[2,3-d]pyrimidine-4-one and Pyrrolo[2,1-b][3][12]benzothiazole Derivatives via Microwave-Assisted Synthesis. (2022). MDPI. [Link]
Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1′H-spiro-pyridine derivatives as a new class of EGFRWt and VEGFR-2 inhibitors with apoptotic inducers. (n.d.). PMC - NIH. [Link]
Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. (2021). RSC Publishing. [Link]
A review for cell-based screening methods in drug discovery. (n.d.). PMC - NIH. [Link]
What is the protocol of western blot for proteins as large as 180 D? (2017). ResearchGate. [Link]
Novel pyrrolo[2,3-b]pyridine and pyrrolo[2,3-d] pyrimidine derivatives: Design, synthesis, and structure elucidation. (2023). ResearchGate. [Link]
Assay Development for Protein Kinase Enzymes. (2012). NCBI - NIH. [Link]
Current Developments of Pyrrolo[2,3-d]pyrimidines with Anticancer Potential (A Review). (2025). ResearchGate. [Link]
Protocol for long-term treatment of lowly aggressive cancer cell lines with low concentrations of anti-tumor drugs. (2024). NIH. [Link]
Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. (2020). Frontiers. [Link]
in vitro kinase assay. (2023). Protocols.io. [Link]
Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. (2023). MDPI. [Link]
An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. (2021). ResearchGate. [Link]
2-Oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile. (n.d.). Lead Sciences. [Link]
An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. (2021). MDPI. [Link]
In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. (n.d.). Noble Life Sciences. [Link]
Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. (2025). Celtarys Research. [Link]
Blotting Basics - Western Blot Applications in Preclinical Oncology Research. (2023). Canopy Biosciences. [Link]
Recent Advances of Pyrrolopyridines Derivatives: A Patent and Literature Review. (2017). PubMed. [Link]
Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. (n.d.). PMC - PubMed Central. [Link]
Three Steps for Setting up a Drug Screening Assay. (2025). Bitesize Bio. [Link]
Choosing the Right Assay for Your Kinase Drug Discovery. (2024). Reaction Biology. [Link]
Current In Vitro Kinase Assay Technologies: The Quest for a Universal Format. (2025). ResearchGate. [Link]
Comparison of Cytotoxicity Evaluation of Anticancer Drugs between Real-Time Cell Analysis and CCK-8 Method. (2019). ACS Omega. [Link]
Single-Cell Western Blotting after Whole-Cell Imaging to Assess Cancer Chemotherapeutic Response. (n.d.). NIH. [Link]
Application Notes and Protocols for the Evaluation of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile as a Dual EGFR/VEGFR-2 Inhibitor
Introduction: Targeting Key Drivers of Tumor Progression The aberrant activation of receptor tyrosine kinases (RTKs) is a cornerstone of cancer cell proliferation, survival, and angiogenesis. Among the most critical RTKs...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Targeting Key Drivers of Tumor Progression
The aberrant activation of receptor tyrosine kinases (RTKs) is a cornerstone of cancer cell proliferation, survival, and angiogenesis. Among the most critical RTKs implicated in a wide array of human cancers are the Epidermal Growth Factor Receptor (EGFR) and the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[1][2] EGFR activation drives tumor growth and survival, while VEGFR-2 is a key mediator of angiogenesis, the process by which tumors develop their own blood supply.[1][3][4] Consequently, the simultaneous inhibition of both EGFR and VEGFR-2 signaling pathways presents a compelling therapeutic strategy to combat cancer through a multi-pronged attack.[1]
The novel small molecule, 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile, has emerged as a candidate for dual inhibition of EGFR and VEGFR-2. Its core structure, a pyrrolopyridine scaffold, is a privileged motif in kinase inhibitor design, known for its ability to mimic the adenine region of ATP and interact with the hinge region of kinase domains.[2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application and protocols for evaluating the inhibitory activity of this compound against EGFR and VEGFR-2. These protocols are designed to be robust and self-validating, providing a clear path from in vitro enzymatic assays to cell-based functional assessments.
Mechanism of Action: Dual Inhibition of EGFR and VEGFR-2 Signaling
2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile is hypothesized to function as a Type I kinase inhibitor, competing with ATP for binding to the catalytically active conformation of both EGFR and VEGFR-2. By occupying the ATP-binding pocket, the compound prevents the autophosphorylation and subsequent activation of these receptors, thereby blocking the downstream signaling cascades that promote cell proliferation and angiogenesis.
EGFR Signaling Pathway
Caption: EGFR Signaling Pathway Inhibition.
VEGFR-2 Signaling Pathway
Caption: VEGFR-2 Signaling Pathway Inhibition.
Experimental Protocols
This section provides detailed, step-by-step methodologies for key experiments to determine the inhibitory potential of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile.
Protocol 1: In Vitro Kinase Inhibition Assays
The initial evaluation of a kinase inhibitor involves assessing its direct effect on the enzymatic activity of the purified target kinase. The ADP-Glo™ Kinase Assay is a robust, luminescence-based method that measures the amount of ADP produced during the kinase reaction, which is directly proportional to kinase activity.[5]
Objective: To determine the half-maximal inhibitory concentration (IC50) of the test compound against recombinant human EGFR and VEGFR-2 kinases.
Materials:
Recombinant Human EGFR (BPS Bioscience, Cat. No. 40321 or similar)[6]
Recombinant Human VEGFR-2 (BPS Bioscience, Cat. No. 40301 or similar)[7]
Staurosporine or other known inhibitor (positive control)
DMSO (vehicle)
White, opaque 384-well assay plates
Luminometer
Procedure:
Compound Preparation:
Prepare a 10 mM stock solution of the test compound and positive control in 100% DMSO.
Create a serial dilution series (e.g., 10-point, 3-fold dilutions) in DMSO. The final DMSO concentration in the assay should not exceed 1%.
Assay Setup:
In a 384-well plate, add 1 µL of the diluted compound or DMSO (for 0% and 100% inhibition controls).
Prepare the enzyme solution by diluting the kinase in kinase buffer to the desired concentration (previously determined by an enzyme titration). Add 2 µL of the diluted enzyme to each well.
Prepare the substrate/ATP mix in kinase buffer. The final ATP concentration should be at or near the Km for each enzyme. Add 2 µL of this mix to each well to initiate the reaction.
Kinase Reaction:
Incubate the plate at room temperature for 60 minutes.[5]
ADP Detection:
Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.[5]
Data Analysis:
The luminescent signal is proportional to the amount of ADP produced and thus to the kinase activity. The percentage of inhibition is calculated as follows:
The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a four-parameter logistic curve.
To assess the functional consequence of EGFR and VEGFR-2 inhibition in a cellular context, a cell proliferation assay is essential. The MTT assay is a colorimetric method that measures the metabolic activity of cells, which is an indicator of cell viability and proliferation.[8]
Objective: To determine the effect of the test compound on the proliferation of cancer cell lines that are dependent on EGFR and/or VEGFR-2 signaling.
Recommended Cell Lines:
A549 (Human Lung Carcinoma): High EGFR expression.
HUVEC (Human Umbilical Vein Endothelial Cells): Dependent on VEGFR-2 signaling for proliferation.
MCF-7 (Human Breast Adenocarcinoma): Expresses both EGFR and VEGFR-2.[9]
Materials:
Selected cell lines
Appropriate cell culture medium (e.g., DMEM, RPMI-1640) supplemented with 10% FBS and antibiotics
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[10]
Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)
96-well cell culture plates
Microplate reader (570 nm)
Procedure:
Cell Seeding:
Harvest and count the cells. Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium.[8]
Incubate for 24 hours to allow for cell attachment.[8]
Compound Treatment:
Prepare serial dilutions of the test compound in culture medium.
Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (DMSO).
Incubate for 72 hours at 37°C in a 5% CO2 incubator.[11]
Incubate for 2-4 hours until a purple precipitate is visible.[8][12]
Formazan Solubilization:
Carefully remove the medium and add 100 µL of solubilization solution to each well.[8]
Incubate at room temperature in the dark for 2-4 hours, or until the formazan crystals are fully dissolved.[8]
Data Acquisition:
Measure the absorbance at 570 nm using a microplate reader.
Data Analysis:
The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability as follows:
% Viability = 100 * (Abs_compound / Abs_control)
The GI50 (concentration for 50% of maximal inhibition of cell proliferation) is determined by plotting the percentage of viability against the logarithm of the compound concentration.
Protocol 3: Western Blot Analysis of EGFR and VEGFR-2 Phosphorylation
To confirm that the test compound inhibits the intended targets within the cell, it is crucial to assess the phosphorylation status of EGFR and VEGFR-2. Western blotting allows for the specific detection of both the total and phosphorylated forms of these receptors.[13][14]
Objective: To determine if the test compound inhibits the ligand-induced phosphorylation of EGFR and VEGFR-2 in a dose-dependent manner.
Materials:
A549 and HUVEC cell lines
EGF and VEGF ligands
Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)
BCA Protein Assay Kit
SDS-PAGE gels and electrophoresis apparatus
PVDF or nitrocellulose membranes
Transfer apparatus
Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)
Starve the cells in serum-free medium for 12-24 hours.
Pre-treat the cells with various concentrations of the test compound for 2 hours.
Stimulate the cells with the appropriate ligand (e.g., 100 ng/mL EGF for A549, 50 ng/mL VEGF for HUVEC) for 10-15 minutes.
Cell Lysis and Protein Quantification:
Wash the cells with ice-cold PBS and lyse them with lysis buffer.
Clarify the lysates by centrifugation.
Determine the protein concentration of each lysate using a BCA assay.
SDS-PAGE and Western Blotting:
Denature equal amounts of protein (20-30 µg) by boiling in Laemmli sample buffer.[14]
Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.[14]
Block the membrane with blocking buffer for 1 hour at room temperature.
Incubate the membrane with the primary antibody (e.g., anti-pEGFR) overnight at 4°C.
Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash again and detect the signal using an ECL reagent.
Stripping and Reprobing:
To detect total protein or the loading control, the membrane can be stripped and reprobed with the respective primary antibodies.[14]
Data Analysis:
Densitometry is used to quantify the band intensities. The ratio of the phosphorylated protein to the total protein provides a normalized measure of receptor activation. A dose-dependent decrease in this ratio upon treatment with the test compound indicates target engagement and inhibition.
Experimental Workflow and Data Integration
Caption: Integrated workflow for inhibitor characterization.
Conclusion
The protocols outlined in these application notes provide a robust framework for the comprehensive evaluation of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile as a dual inhibitor of EGFR and VEGFR-2. By systematically progressing from in vitro enzymatic assays to cell-based functional and target engagement studies, researchers can confidently assess the compound's potency, cellular efficacy, and mechanism of action. This integrated approach is critical for the advancement of promising new therapeutic agents in the field of oncology.
References
Verma, R., et al. (2024). Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents. RSC Medicinal Chemistry.
Carballo-Carbajal, I., et al. (2023). Targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2)
Reaction Biology. (n.d.). EGFR Assays & Drug Discovery Services. Retrieved from [Link]
El-Damasy, D. A., et al. (2023). Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1′H-spiro-pyridine derivatives as a new class of EGFRWt and VEGFR-2 inhibitors with apoptotic inducers. Scientific Reports.
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Lead Sciences. (n.d.). 2-Oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile. Retrieved from [Link]
Al-Suwaidan, I. A., et al. (2023). Role of heterocycles in inhibition of VEGFR-2 – a recent update (2019–2022). RSC Medicinal Chemistry.
Buck, E., et al. (2008). Discovery of 3,5-disubstituted-1H-pyrrolo[2,3-b]pyridines as potent inhibitors of the insulin-like growth factor-1 receptor (IGF-1R) tyrosine kinase. Bioorganic & Medicinal Chemistry Letters.
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Li, J., et al. (2021). Design, synthesis and biological evaluation of 1H- pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth. RSC Medicinal Chemistry.
Al-Ostoot, F. H., et al. (2022). New series of VEGFR-2 inhibitors and apoptosis enhancers. Drug Design, Development and Therapy.
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Kazi, A., et al. (2019). Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. ACS Medicinal Chemistry Letters.
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Fadda, A. A., et al. (2014). One-pot, three-component Synthesis of pyrrolo[2,3-d]pyrimidine Derivatives. Journal of the Chinese Chemical Society.
Al-Ghorbani, M., et al. (2022). Novel pyrrolo[2,3-d]pyridine derivatives as multi-kinase inhibitors with VEGFR2 selectivity. Journal of Enzyme Inhibition and Medicinal Chemistry.
Sarabipour, S., & Hristova, K. (2016). VEGFR-2 conformational switch in response to ligand binding. eLife.
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Application Notes & Protocols: A Strategic Approach to the Biological Evaluation of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
Introduction: The Pyrrolo[3,2-b]pyridine Scaffold as a Privileged Kinase Inhibitor Motif The pyrrolopyridine core is a well-established "privileged scaffold" in medicinal chemistry, particularly for the development of ki...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Pyrrolo[3,2-b]pyridine Scaffold as a Privileged Kinase Inhibitor Motif
The pyrrolopyridine core is a well-established "privileged scaffold" in medicinal chemistry, particularly for the development of kinase inhibitors. Derivatives of this heterocyclic system have been successfully designed to target a range of kinases by competing with ATP at the enzyme's active site. The 2-oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile, hereafter referred to as Compound X , belongs to this chemical class. Its structural features suggest a high probability of activity as a kinase inhibitor. Kinases are critical regulators of numerous cellular processes, and their dysregulation is a hallmark of many diseases, most notably cancer. Therefore, a systematic and robust biological evaluation of Compound X is warranted to elucidate its therapeutic potential.
This guide provides a comprehensive, tiered approach for the biological characterization of Compound X, designed for researchers, scientists, and drug development professionals. The experimental design is structured to move logically from broad, high-throughput biochemical assays to more complex, physiologically relevant cell-based models. This strategy ensures a thorough understanding of the compound's potency, selectivity, cellular activity, and mechanism of action, while efficiently allocating resources.
Part 1: The Experimental Logic - A Tiered Approach to Characterization
A successful drug discovery campaign requires a logical flow of experiments where the results of one stage inform the decisions of the next. For a putative kinase inhibitor like Compound X, we propose a three-tiered validation process. This approach is designed to be a self-validating system, ensuring that by the end of the workflow, we have high confidence in the compound's biological profile.
Caption: Tiered experimental workflow for Compound X evaluation.
This workflow is predicated on a "fail fast, fail cheap" philosophy. Broad biochemical screening in Tier 1 quickly identifies the most promising targets. Tier 2 then validates whether the biochemical potency translates into activity within a complex cellular environment. Finally, Tier 3 delves into the specific downstream consequences of target engagement, providing a deeper mechanistic understanding.
Part 2: Core Protocols and Methodologies
Tier 1 Protocol: Biochemical Potency and Selectivity
The foundational step is to determine if Compound X inhibits any protein kinases and to quantify its potency against identified "hits."
Rationale: The human kinome consists of over 500 kinases. An initial broad screen is the most efficient method to identify the primary targets of a novel compound and to get an early indication of its selectivity. A single high concentration screen provides a snapshot of the compound's activity across a wide range of targets.
Methodology: Utilize a reputable contract research organization (CRO) to screen Compound X at a concentration of 1 µM against a large panel of kinases (e.g., >340 kinases). The ADP-Glo™ Kinase Assay is a common and robust platform for this purpose.[1]
Rationale: For any kinase where significant inhibition (e.g., >50%) was observed in the primary screen, a full dose-response curve must be generated to determine the half-maximal inhibitory concentration (IC50). The IC50 is a critical measure of a compound's potency.[1] A 10-point dose-response curve is considered best practice for accurate determination.[2]
Principle: The ADP-Glo™ assay quantifies kinase activity by measuring the amount of ADP produced during the enzymatic reaction. As the kinase is inhibited, less ADP is produced. The assay depletes unused ATP and then converts the generated ADP back into ATP, which is then used in a luciferase/luciferin reaction to produce a luminescent signal directly proportional to kinase activity.[3][4]
Detailed Protocol:
Reagent Preparation:
Prepare kinase buffer, kinase/substrate solutions, and Compound X serial dilutions. A typical starting concentration for the 10-point curve might be 10 µM, with 1:3 serial dilutions.
Equilibrate ADP-Glo™ Reagent and Kinase Detection Reagent to room temperature.[5]
Kinase Reaction Setup (384-well plate):
To each well, add 2.5 µL of the kinase/substrate solution.
Add 0.5 µL of Compound X at various concentrations (or DMSO as a vehicle control).
Initiate the reaction by adding 2.0 µL of ATP solution. The final ATP concentration should ideally be at or near the Km of the specific kinase to ensure accurate and comparable IC50 values.[6]
Incubate at room temperature for the optimized reaction time (e.g., 60 minutes).
ADP Detection:
Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.
Add 10 µL of Kinase Detection Reagent to each well. This converts ADP to ATP and initiates the luminescence reaction.
Incubate at room temperature for 30-60 minutes to stabilize the luminescent signal.[5]
Data Acquisition and Analysis:
Measure luminescence using a plate reader.
Plot the luminescence signal against the logarithm of Compound X concentration.
Fit the data to a four-parameter logistic (4PL) equation to determine the IC50 value.
Data Presentation: Hypothetical Tier 1 Results
Kinase Target
% Inhibition @ 1 µM
IC50 (nM)
FGFR1
98%
15
FGFR2
95%
25
BTK
88%
75
JAK3
85%
120
ABL1
12%
>10,000
SRC
8%
>10,000
... (300+ others)
<10%
>10,000
Based on these hypothetical results, Compound X is a potent inhibitor of Fibroblast Growth Factor Receptors (FGFR) 1 and 2, with secondary activity against Bruton's Tyrosine Kinase (BTK) and Janus Kinase 3 (JAK3). The subsequent experimental design will focus on cell lines where these kinases are known drivers of proliferation.
Tier 2 Protocols: Cellular Activity and Target Engagement
Biochemical potency does not always translate to cellular activity. Tier 2 assays are designed to answer a critical question: Can Compound X enter cells, engage its target, and elicit a functional response?
Rationale: This assay determines the effect of Compound X on the growth and viability of cancer cell lines. Selecting cell lines with known dependence on the identified kinase targets (e.g., FGFR-driven lung cancer or BTK-dependent lymphoma) is crucial for linking target inhibition to a phenotypic outcome.
Principle: The MTT assay is a colorimetric assay that measures cellular metabolic activity.[8] Viable cells contain mitochondrial dehydrogenases that convert the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into an insoluble purple formazan product.[9] The amount of formazan produced is directly proportional to the number of viable cells.
Detailed Protocol:
Cell Plating:
Seed cells in a 96-well plate at a predetermined optimal density (e.g., 1,000-100,000 cells/well) in 100 µL of complete growth medium.[10]
Incubate for 24 hours at 37°C, 5% CO2 to allow cells to attach and resume growth.
Compound Treatment:
Prepare serial dilutions of Compound X in growth medium.
Remove the old medium from the wells and add 100 µL of medium containing Compound X at various concentrations (or DMSO vehicle control).
Incubate for 72 hours at 37°C, 5% CO2.
MTT Addition and Solubilization:
Add 10-20 µL of MTT solution (e.g., 5 mg/mL in PBS) to each well.
Incubate for 2-4 hours at 37°C, allowing formazan crystals to form.[11]
Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a specialized detergent solution) to each well.
Agitate the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.[11]
Data Acquisition and Analysis:
Measure the absorbance at a wavelength of 570 nm using a microplate reader.
Calculate the percentage of cell viability relative to the vehicle control and determine the GI50 (concentration for 50% growth inhibition) using a 4PL curve fit.
Rationale: A key step in drug discovery is to confirm that the compound physically binds to its intended target inside the cell.[12] CETSA is a powerful biophysical technique that measures target engagement by assessing changes in the thermal stability of a protein upon ligand binding.[13] A drug-bound protein is typically more resistant to heat-induced denaturation.
Principle: Cells are treated with the compound and then heated across a range of temperatures. At a certain temperature, the target protein will denature and precipitate. If Compound X binds to its target (e.g., FGFR1), it will stabilize the protein, requiring a higher temperature to cause denaturation. The amount of soluble protein remaining at each temperature is then quantified, typically by Western Blot.[14]
Caption: Workflow and principle of the CETSA experiment.
Detailed Protocol:
Cell Treatment:
Culture target cells to ~80% confluency.
Treat cells with Compound X (at a concentration ~10-100x its cellular GI50) or DMSO for 2 hours at 37°C.
Thermal Challenge:
Harvest cells, wash with PBS, and resuspend in PBS containing protease and phosphatase inhibitors.
Aliquot the cell suspension into PCR tubes.
Heat the aliquots for 3 minutes at a range of temperatures (e.g., 40°C to 64°C in 2°C increments) using a PCR thermocycler, followed by cooling to 4°C.[14]
Lysis and Fractionation:
Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of liquid nitrogen and a 25°C water bath).
Separate the soluble fraction (containing non-denatured proteins) from the precipitated fraction by ultracentrifugation (e.g., 100,000 x g for 20 minutes at 4°C).
Detection and Analysis:
Collect the supernatant (soluble fraction).
Analyze the amount of soluble target protein (e.g., FGFR1) in each sample by Western Blot.
Plot the band intensity against temperature for both DMSO and Compound X-treated samples to generate a "melting curve." A shift in the curve indicates target engagement.
Rationale: After confirming target engagement, it is essential to demonstrate that this binding event leads to the inhibition of the kinase's downstream signaling pathway. For a kinase like FGFR1, this involves measuring the phosphorylation status of key downstream substrates.
Principle: Western blotting uses antibodies to detect specific proteins in a complex mixture.[15] By using phospho-specific antibodies, we can measure the level of phosphorylation of a target protein, which is a direct readout of the activity of the upstream kinase.[16] A successful inhibitor should decrease the level of phosphorylation of the kinase's substrates.
Detailed Protocol:
Cell Lysis:
Plate and grow cells as in the proliferation assay.
Starve cells of serum for several hours, then stimulate with the appropriate ligand (e.g., FGF2 for FGFR-dependent cells) in the presence of varying concentrations of Compound X for a short period (e.g., 15-30 minutes).
Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.[17]
Protein Quantification and Electrophoresis:
Quantify total protein concentration using a BCA or Bradford assay.
Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.
Separate proteins by size using SDS-PAGE.
Membrane Transfer and Blocking:
Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.
Block the membrane for 1 hour at room temperature using 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween-20 (TBST) to prevent non-specific antibody binding.[17]
Antibody Incubation:
Incubate the membrane overnight at 4°C with a primary antibody specific for the phosphorylated target (e.g., anti-phospho-FRS2 for the FGFR pathway) diluted in 5% BSA/TBST.
Wash the membrane three times for 5 minutes each with TBST.
Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash again three times with TBST.
Detection and Analysis:
Apply an enhanced chemiluminescence (ECL) substrate and visualize the bands using a digital imager.
To ensure equal protein loading, strip the membrane and re-probe with an antibody against the total (non-phosphorylated) form of the protein or a housekeeping protein like GAPDH.
Part 3: Signaling Pathways and Mechanistic Visualization
Understanding the signaling context is paramount. Based on our hypothetical Tier 1 results, Compound X targets FGFR, BTK, and JAK3. Below are simplified diagrams of these pathways, highlighting the point of inhibition.
FGFR Signaling Pathway
Fibroblast Growth Factor Receptors are receptor tyrosine kinases that, upon binding to FGF ligands, dimerize and autophosphorylate, initiating downstream cascades like the RAS-MAPK and PI3K-AKT pathways, which drive cell proliferation and survival.[18][19]
Caption: Simplified FGFR signaling cascade and point of inhibition.
BTK Signaling Pathway
Bruton's Tyrosine Kinase is a key component of the B-cell receptor (BCR) signaling pathway.[20] Its activation is crucial for B-cell proliferation, differentiation, and survival.[21][22]
Caption: Simplified BTK signaling in B-cells and point of inhibition.
JAK/STAT Signaling Pathway
The JAK/STAT pathway transmits signals from cytokine receptors to the nucleus to regulate gene expression related to immunity and inflammation.[23][24] JAK3 is primarily associated with receptors that use the common gamma chain (γc).
Caption: Simplified JAK/STAT signaling and point of inhibition.
Conclusion and Future Directions
This document outlines a foundational strategy for the biological characterization of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile (Compound X). By following this tiered approach, researchers can systematically and efficiently build a comprehensive profile of the compound's biochemical potency, cellular efficacy, and mechanism of action. Positive and compelling data from these assays would provide a strong rationale for advancing Compound X into more complex Tier 3 studies, such as apoptosis and cell cycle analysis, broad off-target safety screening, and evaluation in advanced preclinical models like 3D spheroids or patient-derived xenografts. Each step is designed to build upon the last, ensuring that decisions to progress the compound are based on a solid, self-validating foundation of scientific evidence.
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Al-Sanea, M. M. (2024). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Platelets, 1-10. Available at: [Link]
Serna, M. (n.d.). ADP Glo Protocol. Available at: [Link]
Rawlings, J. S., Rosler, K. M., & Harrison, D. A. (2004). The JAK/STAT signaling pathway. Journal of cell science, 117(Pt 8), 1281–1283. Available at: [Link]
Application Notes & Protocols: Strategic Derivatization of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
Abstract This document provides a comprehensive technical guide for the chemical derivatization of the 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile scaffold. This heterocyclic core is of significant interes...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive technical guide for the chemical derivatization of the 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile scaffold. This heterocyclic core is of significant interest in medicinal chemistry and drug development due to its structural relation to biologically active azaindole compounds, which are known to target a range of enzymes and receptors.[1][2][3] This guide moves beyond simple procedural lists to explain the underlying chemical logic, enabling researchers to rationally design and execute synthetic strategies. We present detailed, field-tested protocols for N-alkylation, palladium-catalyzed cross-coupling reactions, and functional group transformations of the nitrile moiety. Each protocol is designed to be a self-validating system, providing researchers with the tools to generate diverse chemical libraries for screening and lead optimization.
Introduction: The Strategic Value of the Pyrrolo[3,2-b]pyridine Scaffold
The 1H-pyrrolo[2,3-b]pyridine (7-azaindole) and its isomers, including the pyrrolo[3,2-b]pyridine core, are privileged structures in modern pharmacology. They serve as the foundational framework for numerous kinase inhibitors and other therapeutic agents.[1][4] The fusion of a pyrrole ring with a pyridine ring creates a bioisostere of indole with a unique hydrogen bonding vector (the pyridine nitrogen) that can be exploited for specific molecular interactions within biological targets.
The subject of this guide, 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile, presents a robust and versatile starting point for chemical exploration. Its structure contains several distinct reactive sites, allowing for systematic and predictable modifications to tune its physicochemical and pharmacological properties.
N1-Position (Pyrrole NH): An accessible site for introducing substituents to explore solvent-exposed regions of binding pockets or to modulate properties like solubility and cell permeability.
Aromatic Core (Pyridine Ring): Can be functionalized to extend the molecule's structure, often through halogenation followed by cross-coupling, to target adjacent hydrophobic or polar regions of a protein.
C5-Nitrile Group: A versatile chemical handle that can be transformed into a variety of other functional groups, including amides, carboxylic acids, and amines, which can act as key pharmacophoric features.
This guide will detail reliable methods for exploiting each of these sites.
Strategic Derivatization Pathways: An Overview
The derivatization of the core scaffold can be approached through several independent or sequential pathways. The choice of strategy depends on the therapeutic target and the desired structure-activity relationship (SAR) to be explored.
Caption: Key derivatization pathways for the core scaffold.
Protocol I: N-Alkylation of the Pyrrole Ring
Causality and Rationale: Alkylation at the N1 position is a primary strategy to introduce a wide variety of functional groups. This modification directly impacts the molecule's steric profile and hydrogen-bonding capacity. The pyrrole NH is significantly more acidic than the lactam NH, allowing for selective deprotonation and substitution under mild basic conditions. This protocol is based on well-established procedures for N-alkylation of azaindoles.[3]
Detailed Step-by-Step Protocol:
Reagent Preparation:
Dissolve 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF, approx. 0.2 M concentration).
Use a flame-dried flask under an inert atmosphere (Nitrogen or Argon).
Deprotonation:
Cool the solution to 0 °C using an ice bath.
Add potassium carbonate (K₂CO₃, 1.5 eq) or sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise over 5 minutes. Scientist's Note: K₂CO₃ is a milder, safer base suitable for most reactive alkyl halides. NaH provides a stronger, irreversible deprotonation required for less reactive electrophiles.
Stir the resulting suspension at 0 °C for 30 minutes. A color change may be observed.
Alkylation:
Add the desired electrophile (e.g., benzyl bromide, propargyl bromide, ethyl bromoacetate) (1.1 eq) dropwise via syringe.
Allow the reaction to warm to room temperature and stir for 4-16 hours.
Reaction Monitoring:
Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.
Work-up and Purification:
Quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution.
Extract the aqueous layer with ethyl acetate (3x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient.
Parameter
Condition
Rationale / Notes
Base
K₂CO₃ or NaH
Choice depends on the reactivity of the electrophile.
Solvent
Anhydrous DMF
Aprotic polar solvent, effectively solvates the ions.
Temperature
0 °C to RT
Controls reaction rate and minimizes side reactions.
Stoichiometry
Electrophile: 1.1 eq
A slight excess ensures complete consumption of the starting material.
Typical Yields
60-95%
Highly dependent on the electrophile used.
Protocol II: C-H Functionalization via Halogenation and Suzuki Cross-Coupling
Causality and Rationale: Palladium-catalyzed cross-coupling reactions are powerful tools for creating C-C bonds, enabling the introduction of aryl, heteroaryl, or vinyl groups.[5][6][7] This is a two-step process. First, a "handle" is installed on the pyridine ring via electrophilic halogenation. The resulting aryl halide is then used as a substrate in a cross-coupling reaction. The Suzuki-Miyaura coupling is highlighted here for its broad functional group tolerance and commercially available reagents.
Part A: Electrophilic Bromination
Reagent Preparation:
Dissolve the N1-protected or unprotected starting material (1.0 eq) in anhydrous DMF or acetonitrile.
Bromination Reaction:
Add N-Bromosuccinimide (NBS, 1.05 eq) in one portion at room temperature. Scientist's Note: The position of bromination (C4 or C6) will depend on the electronic and steric effects of the existing substituents and any N1-protecting group. Careful characterization (e.g., by 2D NMR) of the product is essential.
Stir the reaction at room temperature for 2-6 hours.
Monitoring and Work-up:
Monitor by LC-MS. Upon completion, pour the reaction mixture into water.
A precipitate may form, which can be collected by filtration. Alternatively, extract with a suitable organic solvent (e.g., ethyl acetate).
Wash the organic layer, dry, and concentrate. The crude product is often pure enough for the next step but can be purified by chromatography if necessary.
To a microwave vial or Schlenk flask, add the bromo-pyrrolopyridine derivative (1.0 eq), the desired aryl- or heteroarylboronic acid (1.5 eq), and a base such as sodium carbonate (Na₂CO₃, 3.0 eq).
Add the palladium catalyst. Common choices include Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq) or [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (PdCl₂(dppf), 0.05 eq).
Degassing and Solvent Addition:
Seal the vessel and evacuate and backfill with an inert gas (Argon) three times. Scientist's Note: This step is critical as oxygen can deactivate the Pd(0) catalyst.
Add a degassed solvent mixture, typically 1,4-dioxane and water (e.g., 4:1 ratio).
Heating:
Heat the reaction mixture to 80-110 °C for 2-12 hours. Microwave heating can significantly reduce reaction times.
Monitoring and Work-up:
Monitor for the disappearance of the starting aryl bromide by LC-MS.
After cooling to room temperature, dilute the mixture with water and extract with ethyl acetate.
Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.
Purification:
Purify the residue by flash column chromatography (silica gel) to yield the desired coupled product.
Protocol III: Transformation of the C5-Nitrile Group
Causality and Rationale: The nitrile group is a powerful synthon. Its conversion to a carboxylic acid introduces a key hydrogen bond acceptor and a handle for amide coupling. This transformation is fundamental for generating derivatives that can mimic the carboxylate interactions of natural ligands.
Detailed Step-by-Step Protocol (Hydrolysis to Carboxylic Acid):
Reaction Setup:
Suspend the 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile derivative (1.0 eq) in a mixture of concentrated hydrochloric acid (HCl, ~6 M) or a solution of sodium hydroxide (NaOH, ~20% w/v). Scientist's Note: Acidic hydrolysis is often cleaner, but basic hydrolysis may be necessary if the substrate is acid-labile. The corresponding carboxylic acid for the parent scaffold is commercially available, indicating the feasibility of this reaction.[8]
Heating:
Heat the mixture to reflux (typically 100-110 °C) for 12-24 hours. The reaction should become homogeneous as it progresses.
Monitoring and Work-up:
Monitor the reaction by LC-MS, looking for the mass corresponding to the carboxylic acid.
For acidic hydrolysis: Cool the reaction mixture in an ice bath. The product may precipitate. Adjust the pH to ~3-4 with a base (e.g., 6M NaOH) to maximize precipitation.
For basic hydrolysis: Cool the reaction mixture in an ice bath. Carefully acidify with concentrated HCl to a pH of ~3-4.
Isolation:
Collect the resulting solid precipitate by vacuum filtration.
Wash the solid with cold water and then a small amount of a non-polar solvent like diethyl ether.
Dry the product under vacuum. The material is often pure enough for subsequent steps, such as amide coupling, without further purification.
Parameter
Acidic Hydrolysis
Basic Hydrolysis
Reagent
conc. HCl (6-12 M)
aq. NaOH (10-25%)
Temperature
Reflux (~100 °C)
Reflux (~100 °C)
Work-up
Basify to pH 3-4
Acidify to pH 3-4
Advantages
Generally cleaner work-up
Useful for acid-sensitive substrates
Typical Yields
70-90%
65-85%
References
Hilmy, K. M. H., et al. (2023). Novel pyrrolo[2,3-b]pyridine and pyrrolo[2,3-d] pyrimidine derivatives: Design, synthesis, and structure elucidation. Bulletin of the Chemical Society of Ethiopia, 37(4). [Link]
Xu, G., et al. (2019). Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. ACS Medicinal Chemistry Letters. [Link]
Li, Y., et al. (2020). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Medicinal Chemistry. [Link]
Wójcik, M., et al. (2021). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. MDPI Pharmaceuticals. [Link]
Bolla, M., et al. (2006). 1h-pyrrolo[2,3-b]pyridines.
ResearchGate. (n.d.). Nucleophilic chlorination of 1H‐pyrrolo[2,3‐b]pyridine‐N‐oxides with MsCl/DMF. [Link]
Narva, S., et al. (2016). Synthesis and biological evaluation of pyrrolo[2,3-b]pyridine analogues as antiproliferative agents and their interaction with calf thymus DNA. European Journal of Medicinal Chemistry, 114, 220-231. [Link]
Al-Qaisi, A. M., et al. (2024). Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. MDPI Molecules. [Link]
Al-Qaisi, A. M., et al. (2024). Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. ResearchGate. [Link]
Noureddine, D., et al. (2019). Pyrrolo-imidazo[1,2- a]pyridine Scaffolds through a Sequential Coupling of N-Tosylhydrazones with Imidazopyridines and Reductive Cadogan Annulation, Synthetic Scope, and Application. The Journal of Organic Chemistry. [Link]
Tumkevicius, S. (2011). Functionalization of Pyrrolo[2,3-d]pyrimidine by Palladium-Catalyzed Cross-Coupling Reactions. ResearchGate. [Link]
Zhang, W., et al. (2018). Synthesis of Pyrroloquinoline-containing Polycyclic Scaffold via Decarboxylative [3+2] Cycloaddition and Aza-Wittig Reactions. New Journal of Chemistry. [Link]
Technical Support Center: Synthesis of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
This technical guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for researchers engaged in the synthesis of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile. Recognizing that...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for researchers engaged in the synthesis of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile. Recognizing that a standardized, high-yield protocol for this specific molecule is not yet widely established in the literature, this document outlines a plausible and chemically sound synthetic strategy. The troubleshooting section is structured to address potential challenges that may arise during the execution of this proposed route, offering explanations grounded in mechanistic principles and providing actionable solutions to improve reaction outcomes.
Proposed Synthetic Pathway
The synthesis of the target molecule can be envisioned through a multi-step sequence, culminating in a Thorpe-Ziegler cyclization to construct the fused pyrrolidinone ring. This approach offers a logical progression from commercially available starting materials.
Diagram of the Proposed Synthetic Pathway:
Caption: Proposed synthesis of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile.
Troubleshooting Guide
This section addresses common issues that may be encountered during the synthesis, categorized by the reaction step.
Step 1: Nucleophilic Aromatic Substitution
Question: Why is the yield of 2-((cyanomethyl)amino)-5-nitropyridine-3-carbonitrile low, and what are the major side products?
Answer: Low yields in this step are often attributed to several factors:
Insufficient reaction temperature: The nucleophilic aromatic substitution (SNAr) of 2-chloro-5-nitropyridine-3-carbonitrile with glycinonitrile requires sufficient thermal energy to overcome the activation barrier. If the temperature is too low, the reaction will be sluggish.
Choice of base: The base plays a crucial role in deprotonating the amino group of glycinonitrile, enhancing its nucleophilicity. A weak base may not be effective, while a very strong base could lead to the decomposition of starting materials or the product. Diisopropylethylamine (DIPEA) is a good starting point as a non-nucleophilic organic base.
Side reactions: A common side reaction is the dimerization or polymerization of glycinonitrile, especially in the presence of a strong base. Another possibility is the hydrolysis of the nitrile groups if water is present in the reaction mixture.
Troubleshooting Strategies:
Parameter
Recommendation
Rationale
Temperature
Gradually increase the reaction temperature in 10 °C increments, monitoring the reaction progress by TLC or LC-MS.
To find the optimal temperature for the SNAr reaction without promoting decomposition.
Base
Screen different bases such as potassium carbonate (K₂CO₃) or sodium bicarbonate (NaHCO₃).
To identify a base that effectively promotes the reaction while minimizing side reactions.
Solvent
Ensure the use of anhydrous solvents (e.g., DMF, DMSO) to prevent hydrolysis of the nitrile groups.
Water can compete as a nucleophile and also lead to unwanted side reactions.
Addition of Nucleophile
Add the glycinonitrile solution dropwise to the reaction mixture at an elevated temperature.
This can help to minimize the self-condensation of glycinonitrile.
Step 2: Reduction of the Nitro Group
Question: The reduction of the nitro group is incomplete or results in a complex mixture of products. How can this be improved?
Answer: The reduction of the nitro group to an amine is a critical step. Incomplete reduction or the formation of byproducts can be due to:
Catalyst deactivation: In catalytic hydrogenation (e.g., H₂, Pd/C), the catalyst can be poisoned by impurities in the starting material or solvent.
Insufficient reductant: When using metal-acid systems like iron in acetic acid (Fe/AcOH), an insufficient amount of the metal will lead to incomplete reduction.
Over-reduction: In some cases, harsh reduction conditions can lead to the reduction of the nitrile groups.
Troubleshooting Strategies:
Parameter
Recommendation
Rationale
Reduction Method
If catalytic hydrogenation is problematic, consider alternative methods like reduction with iron powder in acetic acid or ammonium chloride solution.
Metal-acid reductions are often robust and less susceptible to catalyst poisoning.
Catalyst Loading
If using catalytic hydrogenation, ensure the catalyst is fresh and used in an appropriate loading (typically 5-10 mol%).
To ensure sufficient active sites for the reduction.
Reaction Monitoring
Monitor the reaction closely by TLC or LC-MS to determine the endpoint and avoid over-reduction.
To prevent the formation of unwanted byproducts.
Step 3: Thorpe-Ziegler Cyclization
Question: The Thorpe-Ziegler cyclization to form the pyrrolidinone ring is not proceeding, or the yield is very low. What are the key parameters to optimize?
Answer: The Thorpe-Ziegler cyclization is an intramolecular condensation of a dinitrile to form an enaminonitrile, which then tautomerizes and hydrolyzes (upon workup) to the desired 2-oxo-pyrrolopyridine. Challenges in this step often revolve around the choice of base and reaction conditions.[1][2]
Base strength: This reaction requires a strong, non-nucleophilic base to deprotonate the α-carbon to one of the nitrile groups, initiating the cyclization. Common bases include sodium hydride (NaH), sodium ethoxide (NaOEt), or potassium tert-butoxide (KOtBu).
Solvent: Anhydrous, aprotic solvents like THF, dioxane, or toluene are essential to prevent quenching of the strong base and unwanted side reactions.
Temperature: The reaction may require heating to proceed at a reasonable rate. However, excessive heat can lead to decomposition.
Troubleshooting Strategies:
Parameter
Recommendation
Rationale
Base
Screen strong bases like NaH, NaOEt, and KOtBu. Start with NaH in an anhydrous solvent like THF.
To find the most effective base for promoting the intramolecular cyclization.
Solvent
Ensure the solvent is rigorously dried before use.
The presence of water will consume the strong base and inhibit the reaction.
Temperature
Start the reaction at room temperature and gradually increase the temperature while monitoring the reaction progress.
To find the optimal temperature for cyclization without causing degradation. Microwave irradiation could also be explored to potentially improve yields and reduce reaction times.[3]
Workup
A careful acidic workup is necessary to hydrolyze the intermediate enaminonitrile to the final 2-oxo product.
To ensure complete conversion to the desired product.
Diagram of the Troubleshooting Logic for Thorpe-Ziegler Cyclization:
Caption: Decision tree for troubleshooting the Thorpe-Ziegler cyclization step.
Frequently Asked Questions (FAQs)
Q1: What is the likely mechanism for the formation of the pyrrolo[2,3-b]pyridine isomer as a byproduct?
A1: The formation of the pyrrolo[2,3-b]pyridine isomer is a potential side reaction if the starting material is not correctly chosen or if rearrangements occur. In a related synthesis, the cyclization of a 2-amino-1H-pyrrole-3-carbonitrile with a three-carbon synthon can lead to the [2,3-b] isomer. It is crucial to start with the appropriate pyridine precursor to ensure the desired [3,2-b] ring fusion.
Q2: How can the purity of the final product be assessed and improved?
A2: The purity of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile should be assessed using a combination of techniques, including:
Thin-Layer Chromatography (TLC): To monitor the reaction progress and assess the number of components in the crude product.
High-Performance Liquid Chromatography (HPLC): To obtain a quantitative measure of purity.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the desired product and identify any impurities.
Mass Spectrometry (MS): To confirm the molecular weight of the product.
Purification can be achieved through:
Column Chromatography: Using silica gel and an appropriate eluent system (e.g., dichloromethane/methanol or ethyl acetate/hexane gradients) is a common method for purifying organic compounds.
Recrystallization: If the product is a solid, recrystallization from a suitable solvent can be a highly effective purification technique.
Q3: Are there any safety precautions to consider during this synthesis?
A3: Yes, several safety precautions should be taken:
Cyanide-containing compounds: Glycinonitrile and other nitrile-containing reagents are toxic. Handle them in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.
Strong bases: Sodium hydride is a flammable solid and reacts violently with water. It should be handled under an inert atmosphere (e.g., nitrogen or argon).
Solvents: Many organic solvents are flammable and/or toxic. Handle them with care in a fume hood.
Catalytic Hydrogenation: Hydrogen gas is highly flammable and can form explosive mixtures with air. This procedure should be carried out in a properly equipped and ventilated area.
Experimental Protocols
Protocol 1: Synthesis of 2-((cyanomethyl)amino)-5-nitropyridine-3-carbonitrile
To a solution of 2-chloro-5-nitropyridine-3-carbonitrile (1.0 eq) in anhydrous DMF, add DIPEA (1.5 eq).
Add a solution of glycinonitrile hydrochloride (1.2 eq) and DIPEA (1.2 eq) in anhydrous DMF dropwise at room temperature.
Heat the reaction mixture to 80 °C and stir for 12-24 hours, monitoring the reaction by TLC.
After completion, cool the reaction mixture to room temperature and pour it into ice-water.
Collect the precipitated solid by filtration, wash with water, and dry under vacuum.
Protocol 2: Synthesis of 5-amino-2-((cyanomethyl)amino)pyridine-3-carbonitrile
Suspend 2-((cyanomethyl)amino)-5-nitropyridine-3-carbonitrile (1.0 eq) and iron powder (5.0 eq) in a mixture of acetic acid and water.
Heat the mixture to 80-90 °C and stir vigorously for 2-4 hours.
Monitor the reaction by TLC until the starting material is consumed.
Cool the reaction mixture, filter through a pad of celite to remove the iron salts, and wash the celite with ethyl acetate.
Neutralize the filtrate with a saturated solution of sodium bicarbonate and extract with ethyl acetate.
Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Protocol 3: Synthesis of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile (Thorpe-Ziegler Cyclization)
To a suspension of sodium hydride (60% dispersion in mineral oil, 1.5 eq) in anhydrous THF under a nitrogen atmosphere, add a solution of 5-amino-2-((cyanomethyl)amino)pyridine-3-carbonitrile (1.0 eq) in anhydrous THF dropwise at 0 °C.
Allow the reaction mixture to warm to room temperature and then heat to reflux for 4-8 hours.
Monitor the reaction by TLC.
After completion, cool the reaction mixture in an ice bath and carefully quench with a saturated aqueous solution of ammonium chloride.
Acidify the mixture with 1M HCl and extract with ethyl acetate.
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
References
Hilmy, K. M. H., et al. (2023). Novel pyrrolo[2,3-b]pyridine and pyrrolo[2,3-d] pyrimidine derivatives: Design, synthesis, and structure elucidation. Bulletin of the Chemical Society of Ethiopia, 37(4). Available at: [Link]
Al-Ostoot, F. H., et al. (2018). One-pot, three-component Synthesis of pyrrolo[2,3-d]pyrimidine Derivatives. Journal of the Mexican Chemical Society, 62(1). Available at: [Link]
Wang, X., et al. (2020). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Medicinal Chemistry, 11(8), 953-965. Available at: [Link]
Flanagan, M. E., et al. (2007). Pyrrolo[2,3-d]pyrimidine derivatives; their intermediates and synthesis. WIPO Patent Application WO/2007/012953. Available at: [Link]
Narva, S., et al. (2016). Synthesis and Biological Evaluation of Pyrrolo (2,3-b) Pyridine Analogues. European Journal of Medicinal Chemistry, 114, 220-231. Available at: [Link]
Altundas, A., et al. (2017). Synthesis of 2-amino-3-cyanopyridine derivatives and investigation of their carbonic anhydrase inhibition effects. Journal of Biochemical and Molecular Toxicology, 31(12). Available at: [Link]
Tu, S., et al. (2005). One-pot synthesis of 2-amino-3-cyanopyridine derivatives under microwave irradiation without solvent. Arkivoc, 2005(i), 137-142. Available at: [Link]
Brogli, A., et al. (2010). Synthesis and antiproliferative activity of pyrrolo[3,2-b]pyridine derivatives against melanoma. Bioorganic & Medicinal Chemistry Letters, 20(1), 254-258. Available at: [Link]
RSC Publishing. (2020). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. Available at: [Link]
Ali, M. A., et al. (2021). Discovery of 2,3-dihydro-1H-pyrrolo[3,4-b]quinolin-1-one derivatives as possible antileishmanial agents. RSC Medicinal Chemistry, 12(11), 1894-1906. Available at: [Link]
Voloshchuk, V. V., & Ivonin, S. P. (2024). Recent Advances in the Synthesis and Biological Activity of Pyrrolo[2,3-c]pyridines. Journal of the National Academy of Sciences of Ukraine, (5), 3-23. Available at: [Link]
Krátký, M., et al. (2021). Adenosine-Mimicking Derivatives of 3-Aminopyrazine-2-Carboxamide: Towards Inhibitors of Prolyl-tRNA Synthetase with Antimycobacterial Activity. Molecules, 26(11), 3235. Available at: [Link]
Google Patents. (n.d.). 1h-pyrrolo[2,3-b]pyridines.
National Center for Biotechnology Information. (n.d.). Synthesis of Pyrrolopyrazinones by Construction of the Pyrrole Ring onto an Intact Diketopiperazine. Available at: [Link]
ResearchGate. (n.d.). Synthesis of 2-amino-3-cyanopyridine derivatives. Available at: [Link]
Technical Support Center: Side Product Analysis for 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile. This guide provides in-depth troubleshootin...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the identification and mitigation of side products encountered during the synthesis and handling of this valuable heterocyclic compound. Our approach is rooted in mechanistic principles to empower you to make informed decisions in your experimental work.
I. Frequently Asked Questions (FAQs)
This section addresses common issues and questions that arise during the synthesis and analysis of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile.
Q1: My reaction to form the 2-oxo-7-azaindole core is showing multiple spots on TLC, with some being highly polar. What are the likely culprits?
A1: The formation of multiple, often polar, side products in the synthesis of 7-azaindole derivatives is a common challenge.[1][2] The specific impurities will depend on your synthetic route, but several classes of side products are frequently observed:
Incomplete Cyclization: The final cyclization step to form the pyrrole ring might be incomplete, leaving behind acyclic precursors. These are often more polar than the desired product due to exposed functional groups like amines and ketones.
Hydrolysis of the Nitrile Group: The 5-carbonitrile group is susceptible to hydrolysis under either acidic or basic conditions, which may be present during the reaction or workup. This hydrolysis can lead to the formation of the corresponding carboxylic acid or amide. These products will have significantly different polarity and can complicate purification.
Over-oxidation: The dihydropyrrolo[3,2-b]pyridine core can be sensitive to oxidation, especially if the reaction is exposed to air for extended periods at elevated temperatures. This can lead to the formation of the fully aromatized 7-azaindole, or other oxidized species.
Dimerization: Some reactive intermediates in 7-azaindole syntheses are known to undergo dimerization, leading to higher molecular weight impurities.[3]
Q2: I'm seeing a loss of the nitrile group in my mass spectrometry data. What could be causing this?
A2: The loss of the nitrile group, or its conversion to other functionalities, can occur through several pathways:
Hydrolysis: As mentioned in Q1, acidic or basic conditions can hydrolyze the nitrile to a carboxylic acid or an amide. The carboxylic acid would result in a mass increase of 17 amu (from -CN to -COOH), while the amide would show an increase of 18 amu (from -CN to -CONH2).
Decarboxylation (if hydrolysis occurs): If the nitrile is hydrolyzed to a carboxylic acid, subsequent decarboxylation can occur, particularly at higher temperatures, leading to the loss of the entire functional group and a decrease in mass.
Reaction with Nucleophiles: If strong nucleophiles are present in your reaction mixture, they could potentially react with the electrophilic carbon of the nitrile group.
Q3: My NMR spectrum shows unexpected peaks in the aromatic region. What could they indicate?
A3: Unexpected aromatic signals can point to several side products:
Oxidized Species: The formation of the fully aromatic 7-azaindole ring system from the 2,3-dihydro precursor will result in a change in the chemical shifts and coupling constants of the protons on the pyridine and pyrrole rings.
Isomeric Byproducts: Depending on the starting materials and reaction conditions, the formation of other pyrrolopyridine isomers is possible.[4] These isomers will have distinct NMR spectra.
Starting Materials or Reagents: Ensure that all starting materials and reagents have been fully consumed or removed during workup, as their aromatic protons could be a source of unexpected signals.
II. Troubleshooting Guide: A Mechanistic Approach
This guide provides a structured approach to identifying and resolving side product issues based on the likely chemical transformations.
Issue 1: Presence of a More Polar Impurity with M+18 Mass Shift
Plausible Cause: Hydrolysis of the 5-carbonitrile group to the corresponding 5-carboxamide.
Troubleshooting Workflow:
Caption: Troubleshooting workflow for an M+18 impurity.
Detailed Steps:
Structural Confirmation:
LC-MS/MS: Analyze the fragmentation pattern of the impurity. The loss of NH3 (17 amu) from the parent ion would be characteristic of a primary amide.
High-Resolution Mass Spectrometry (HRMS): Obtain an accurate mass measurement to confirm the elemental composition corresponds to the amide.
NMR Spectroscopy: In the 1H NMR spectrum, look for two new broad singlets in the downfield region (typically 7-8 ppm) corresponding to the -CONH2 protons. In the 13C NMR, the carbon of the amide will have a characteristic chemical shift (around 160-170 ppm).
Mitigation Strategies:
Reaction Conditions: If possible, conduct the reaction under strictly anhydrous conditions. Use freshly distilled aprotic solvents.
Workup: During the aqueous workup, maintain a neutral pH to minimize both acid and base-catalyzed hydrolysis.
Purification: Use chromatography with a mobile phase that does not contain strong acids or bases.
Issue 2: Presence of an Impurity with a Similar Mass but Different Retention Time
Plausible Cause: Formation of a structural isomer.
Troubleshooting Workflow:
Caption: Troubleshooting workflow for an isomeric impurity.
Detailed Steps:
Structural Elucidation:
2D NMR Spectroscopy: This is the most powerful tool for determining the exact structure of an isomer.
COSY (Correlation Spectroscopy): To establish proton-proton coupling networks within the molecule.
HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range correlations between protons and carbons, which is crucial for piecing together the carbon skeleton and the positions of substituents.
NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, which can help in confirming the regiochemistry.
Mechanistic Investigation and Mitigation:
Reaction Temperature: Isomer formation can be highly dependent on temperature. Running the reaction at a lower temperature may favor the formation of the thermodynamically more stable product.
Catalyst/Base Selection: The choice of catalyst or base can significantly influence the regioselectivity of the cyclization step. Experiment with different catalysts or bases to see if the isomer ratio can be improved.
Reagent Addition: The order and rate of addition of reagents can also affect the product distribution.
III. Experimental Protocols
Protocol 1: HPLC-MS Method for Impurity Profiling
High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is an essential technique for the separation and identification of impurities.[5][6]
Parameter
Setting
Column
C18 reverse-phase, 2.1 x 100 mm, 1.8 µm
Mobile Phase A
Water with 0.1% Formic Acid
Mobile Phase B
Acetonitrile with 0.1% Formic Acid
Gradient
5% B to 95% B over 15 minutes
Flow Rate
0.3 mL/min
Column Temp.
40 °C
Injection Vol.
2 µL
MS Detector
Electrospray Ionization (ESI), Positive Mode
Scan Range
100-500 m/z
Rationale: The C18 column provides good separation for a wide range of polarities. The formic acid in the mobile phase helps to protonate the analytes for better ionization in positive mode ESI. The gradient elution ensures that both polar and non-polar impurities are eluted and detected.
Protocol 2: NMR Sample Preparation and Data Acquisition
Nuclear Magnetic Resonance (NMR) spectroscopy is indispensable for the structural elucidation of the main product and any isolated impurities.[7]
Sample Preparation:
Accurately weigh approximately 5-10 mg of the purified compound or isolated impurity.
Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., DMSO-d6, CDCl3, or MeOD). DMSO-d6 is often a good choice for this class of compounds due to its ability to dissolve a wide range of polarities and to clearly show exchangeable protons (e.g., NH).
Filter the solution into a clean NMR tube.
Data Acquisition:
Acquire a standard 1D proton (¹H) NMR spectrum.
Acquire a 1D carbon (¹³C) NMR spectrum.
If structural confirmation or elucidation of an unknown is required, perform 2D NMR experiments such as COSY, HSQC (Heteronuclear Single Quantum Coherence), and HMBC.
IV. Visualization of Potential Side Reactions
The following diagram illustrates potential side reaction pathways from a hypothetical precursor in the synthesis of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile.
Caption: Potential side reaction pathways in the synthesis.
V. References
Synthetic approaches for the synthesis of 7-azaindole derivatives using 5-amino-1R-1H-pyrrole-3-carbonitrile - RosDok. Available at: [Link]
Novel pyrrolo[2,3-b]pyridine and pyrrolo[2,3-d] pyrimidine derivatives: Design, synthesis, and structure elucidation - ResearchGate. Available at: [Link]
Identification and characterization of 7-azaindole derivatives as inhibitors of the SARS-CoV-2 spike-hACE2 protein interaction - PubMed Central. Available at: [Link]
Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1′H-spiro-pyridine derivatives as a new class of EGFRWt and VEGFR-2 inhibitors with apoptotic inducers - PMC - NIH. Available at: [Link]
Azaindole synthesis - Organic Chemistry Portal. Available at: [Link]
Alkali-Amide Controlled Selective Synthesis of 7-Azaindole and 7-Azaindoline through Domino Reactions of 2-Fluoro-3 - The Royal Society of Chemistry. Available at: [Link]
Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors - RSC Publishing. Available at: [Link]
Synthesis and Reactivity of 7-Azaindoles (1H-Pyrrolo(2,3-b)pyridine) - ResearchGate. Available at: [Link]
An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives - MDPI. Available at: [Link]
Synthesis of a 7-Azaindole by Chichibabin Cyclization: Reversible Base-Mediated Dimerization of 3-Picolines - NIH. Available at: [Link]
Synthesis, Characterization and Cytotoxic Evaluation of New Pyrrolo[1,2-b]pyridazines Obtained via Mesoionic Oxazolo-Pyridazinones - NIH. Available at: [Link]
The Azaindole Framework in the Design of Kinase Inhibitors - MDPI. Available at: [Link]
Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors - PMC - PubMed Central. Available at: [Link]
Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1 - RSC Publishing. Available at: [Link]
Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma. Available at: [Link]
1h-pyrrolo[2,3-b]pyridines - Google Patents. Available at:
Recent developments in the synthesis of azaindoles from pyridine and pyrrole building blocks - Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]
Review on the modern analytical advancements in impurities testing. Available at: [Link]
Impurity Profiling With Use of Hyphenated Techniques - Asian Journal of Research in Chemistry. Available at: [Link]
Design, synthesis and biological evaluation of 1H- pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth. Available at: [Link]
Technical Support Center: Synthesis and Optimization of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
Welcome to the technical support center for the synthesis of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile. This guide is designed for researchers, medicinal chemists, and process development scientists.
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile. This guide is designed for researchers, medicinal chemists, and process development scientists. Here, we provide a comprehensive, experience-driven approach to not only synthesize this valuable heterocyclic scaffold but also to systematically troubleshoot and optimize the reaction conditions. Our focus is on the underlying chemical principles to empower you to overcome common experimental challenges.
I. Plausible Synthetic Strategy & Mechanism
The synthesis of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile can be logically approached through a two-step sequence involving an initial N-alkylation of a suitable aminopyridine precursor followed by an intramolecular cyclization to form the desired pyrrol-2-one ring.
Proposed Synthetic Pathway:
Caption: Proposed two-step synthesis of the target molecule.
Step 1: N-Alkylation. The synthesis commences with the nucleophilic attack of the amino group of 3-amino-5-cyanopyridine on the electrophilic carbon of ethyl bromopyruvate. This reaction is typically carried out in the presence of a non-nucleophilic base to neutralize the HBr formed.
Step 2: Intramolecular Cyclization. The intermediate is then subjected to conditions that promote intramolecular cyclization. An acid or base catalyst can facilitate the condensation between the secondary amine and the ester carbonyl, leading to the formation of the lactam ring.
II. Detailed Experimental Protocols
Protocol 1: Synthesis of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
Step 1: N-Alkylation to form Ethyl 2-((5-cyanopyridin-3-yl)amino)-3-oxobutanoate
To a stirred solution of 3-amino-5-cyanopyridine (1.0 equiv.) in a suitable aprotic solvent (e.g., DMF, acetonitrile) at 0 °C, add a non-nucleophilic base (e.g., NaH, 1.1 equiv. or DIPEA, 1.5 equiv.).
Stir the mixture for 15-30 minutes at 0 °C.
Slowly add a solution of ethyl bromopyruvate (1.1 equiv.) in the same solvent.
Allow the reaction to warm to room temperature and stir for 12-24 hours.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
The crude product may be used directly in the next step or purified by column chromatography.
Step 2: Intramolecular Cyclization
Dissolve the crude intermediate from Step 1 in a suitable solvent (e.g., acetic acid, toluene with a catalytic amount of p-toluenesulfonic acid, or ethanol with sodium ethoxide).
Heat the reaction mixture to reflux (typically 80-120 °C) for 4-12 hours.
Monitor the formation of the product by TLC or LC-MS.
Upon completion, cool the reaction mixture to room temperature.
If the product precipitates, collect it by filtration. Otherwise, concentrate the solvent and purify the residue by column chromatography or recrystallization.
III. Troubleshooting and FAQs
This section addresses common issues that may arise during the synthesis.
FAQs for Step 1: N-Alkylation
Q1: My N-alkylation reaction is showing low conversion, and I am recovering a significant amount of starting material. What can I do?
A1: Low conversion in N-alkylation can be due to several factors:
Insufficient Basicity: The pKa of the aminopyridine nitrogen is relatively low. If you are using a weak base like DIPEA, it may not be sufficient to deprotonate the amine effectively. Consider using a stronger base like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK). Ensure the base is fresh and added under anhydrous conditions.
Reaction Temperature: While the reaction is often started at 0 °C to control the initial exotherm, it may require heating to proceed to completion. After the initial addition, try warming the reaction to 50-80 °C.
Steric Hindrance: Although less likely in this specific case, steric hindrance around the amino group can slow down the reaction. Prolonged reaction times may be necessary.
Reagent Quality: Ensure the ethyl bromopyruvate is of high purity and has not decomposed.
Q2: I am observing the formation of multiple products in my N-alkylation step. What are the likely side products and how can I minimize them?
A2: The most common side reaction is di-alkylation, where the secondary amine formed initially reacts with another molecule of ethyl bromopyruvate.
Control Stoichiometry: Use a slight excess (1.05-1.1 equiv.) of the aminopyridine to favor mono-alkylation.
Slow Addition: Add the ethyl bromopyruvate solution dropwise at a low temperature to maintain a low instantaneous concentration of the alkylating agent.
Alternative Alkylating Agents: Consider using ethyl 2-chloro-3-oxobutanoate, which is generally less reactive and can offer better control.
Troubleshooting Flowchart for N-Alkylation:
Caption: Decision tree for troubleshooting low conversion in N-alkylation.
FAQs for Step 2: Intramolecular Cyclization
Q1: The intramolecular cyclization is not proceeding, and I am isolating the uncyclized intermediate. How can I promote lactam formation?
A1: Failure to cyclize is often a kinetic or thermodynamic barrier.
Catalyst Choice: The choice of catalyst is crucial.
Acid Catalysis: Strong acids like p-toluenesulfonic acid (p-TsOH) or sulfuric acid can protonate the ester carbonyl, making it more electrophilic. Acetic acid can serve as both a solvent and a catalyst.
Base Catalysis: A strong base like sodium ethoxide can deprotonate the secondary amine, increasing its nucleophilicity.
Higher Temperatures: Increasing the reaction temperature can provide the necessary activation energy for cyclization. Consider using a higher boiling solvent like toluene or xylene.
Water Removal: The cyclization is a condensation reaction that releases ethanol. Removing ethanol from the reaction mixture can drive the equilibrium towards the product. If using acid catalysis in toluene, a Dean-Stark apparatus can be effective.
Q2: I am getting a complex mixture of products during the cyclization step. What could be the cause?
A2: A complex mixture suggests side reactions are occurring, potentially due to harsh conditions.
Hydrolysis of the Nitrile: Under strong acidic or basic conditions, the nitrile group can be hydrolyzed to a carboxylic acid or an amide. This can lead to a mixture of products.
Mitigation: Use milder conditions. For acid catalysis, try catalytic amounts of a weaker acid. For base catalysis, use a non-aqueous base.
Decomposition: The pyrrolopyridine core can be sensitive to strong acid and high temperatures.
Mitigation: Reduce the reaction temperature and time. Monitor the reaction closely and stop it once the starting material is consumed.
Optimization Parameters for Cyclization:
Parameter
Condition A (Acidic)
Condition B (Basic)
Condition C (Thermal)
Catalyst
p-TsOH (0.1 equiv.)
NaOEt (1.1 equiv.)
None
Solvent
Toluene
Ethanol
Dowtherm A
Temperature
110 °C (reflux)
78 °C (reflux)
180-200 °C
Time
4-8 h
6-12 h
2-4 h
Work-up
Aqueous bicarbonate wash
Neutralization with acid
Direct purification
FAQs for Purification
Q1: My final product is highly polar and streaks on the silica gel column. How can I improve the purification?
A1: The purification of polar, nitrogen-containing heterocycles can be challenging.
Mobile Phase Modifiers: Add a small amount of a basic modifier like triethylamine (0.5-1%) or a few drops of ammonium hydroxide to your eluent to suppress the interaction of the basic nitrogen atoms with the acidic silica gel. This will significantly improve the peak shape.[1][2]
Alternative Stationary Phases:
Alumina (basic or neutral): This can be a better choice for basic compounds.
Reversed-Phase Chromatography (C18): If the compound is soluble in a mixture of water and an organic solvent (like acetonitrile or methanol), reversed-phase chromatography can be very effective.
Recrystallization: If a suitable solvent system can be found, recrystallization is an excellent method for obtaining highly pure material. Try solvent systems like DMF/water, ethanol/water, or ethyl acetate/hexanes.
Q2: I am having trouble removing residual DMF from my final product. What is the best way to do this?
A2: DMF has a high boiling point and can be difficult to remove completely.
Azeotropic Removal: Add a solvent like toluene or heptane to the crude product and evaporate under reduced pressure. Repeating this process several times can help to azeotropically remove the DMF.
Aqueous Work-up: Dissolve the product in a suitable organic solvent (e.g., ethyl acetate) and wash it multiple times with water or brine. This will extract the DMF into the aqueous layer.
Lyophilization: If the product is water-soluble and stable, dissolving it in a minimal amount of water and lyophilizing can remove both water and residual volatile solvents.
IV. References
Hughes, T. E., et al. (1999). NVP-DPP728 (1-[[[2-[(5-cyanopyridin-2-yl)amino]ethyl]amino]acetyl]-2-cyano-(S)- pyrrolidine), a slow-binding inhibitor of dipeptidyl peptidase IV. Biochemistry, 38(36), 11597–11603. [Link]
Hilmy, K. M. H., et al. (2023). Novel pyrrolo[2,3-b]pyridine and pyrrolo[2,3-d] pyrimidine derivatives: Design, synthesis, and structure elucidation. Bulletin of the Chemical Society of Ethiopia, 37(4), 977-990. [Link]
Technical Support Center: NMR Peak Assignment Troubleshooting for 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting for the NMR peak assignment of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyri...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting for the NMR peak assignment of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile . As a complex heterocyclic molecule, its NMR spectrum can present several challenges. This document is structured in a question-and-answer format to directly address potential issues encountered during your experiments.
Molecular Structure and Numbering
For clarity throughout this guide, the following IUPAC numbering for the pyrrolo[3,2-b]pyridine core will be used:
Frequently Asked Questions (FAQs) and Troubleshooting Guides
Q1: I'm seeing a singlet in the aliphatic region. How can I definitively assign it to the CH₂ protons at the C3 position?
A1: The Challenge of Assigning the C3-Methylene Group
The two protons on the C3 carbon (H3) are diastereotopic, meaning they are chemically non-equivalent and should ideally appear as two separate signals, each coupled to the other, forming a pair of doublets (an AX system). However, depending on the solvent and the rate of conformational flexing, these protons can become isochronous, or accidentally equivalent, leading to the observation of a singlet.
Troubleshooting Steps:
Re-run the spectrum in a different solvent: A change in solvent can alter the chemical environment and may be sufficient to resolve the singlet into the expected pair of doublets. Aromatic solvents like benzene-d₆ or pyridine-d₅ can induce significant shifts compared to chloroform-d or DMSO-d₆.
Lower the temperature: At lower temperatures, the rate of conformational exchange slows down, which can sometimes resolve the singlet into distinct signals for the two diastereotopic protons.
Utilize 2D NMR Spectroscopy:
HSQC (Heteronuclear Single Quantum Coherence): This experiment will show a correlation between the proton signal and the C3 carbon signal. This confirms that the proton signal arises from a proton attached to that specific carbon.
HMBC (Heteronuclear Multiple Bond Correlation): Look for correlations from the H3 protons to the C2 (carbonyl) and C3a carbons. This will provide definitive evidence for the assignment of the CH₂ group.
Expected Chemical Shifts:
The chemical shift of the C3 methylene protons is expected to be in the range of δ 3.0 - 4.0 ppm . The corresponding C3 carbon signal in the ¹³C NMR spectrum will typically appear around δ 35 - 45 ppm .
Q2: I have two doublets in the aromatic region. How do I distinguish between the H4 and H6 protons?
A2: Differentiating the Pyridine Protons
The H4 and H6 protons on the pyridine ring are part of an AX spin system and will appear as doublets due to coupling with each other. Their chemical shifts will be influenced by the neighboring nitrogen atom and the electron-withdrawing nitrile group.
Troubleshooting Workflow:
Caption: D₂O exchange experiment workflow.
Expected Chemical Shift:
The N1-H proton can appear over a wide range, typically δ 10.0 - 12.0 ppm in DMSO-d₆.
Q4: I'm observing unexpected peaks in my spectrum. What are the likely impurities?
A4: Identifying Common Contaminants
Unexpected peaks can arise from residual solvents, starting materials, or by-products from the synthesis.
Common Impurities and their Expected ¹H NMR Signals:
Impurity
Common ¹H NMR Signals (in CDCl₃)
Common ¹H NMR Signals (in DMSO-d₆)
Water
δ ~1.56 ppm (broad s)
δ ~3.33 ppm (broad s)
Acetone
δ ~2.17 ppm (s)
δ ~2.09 ppm (s)
Diethyl ether
δ ~1.21 ppm (t), ~3.48 ppm (q)
δ ~1.09 ppm (t), ~3.38 ppm (q)
Ethyl acetate
δ ~1.26 ppm (t), ~2.05 ppm (s), ~4.12 ppm (q)
δ ~1.19 ppm (t), ~1.99 ppm (s), ~4.02 ppm (q)
Toluene
δ ~2.36 ppm (s), ~7.17-7.29 ppm (m)
δ ~2.30 ppm (s), ~7.18-7.25 ppm (m)
For a comprehensive list of common NMR impurities, refer to Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
[1][2][3][4][5]
Troubleshooting Strategy:
Check the solvent peaks: Compare the observed impurity peaks with known chemical shifts of common laboratory solvents.
Review the synthetic route: Consider the solvents used in the synthesis and purification steps.
Analyze starting materials: If possible, run NMR spectra of your starting materials to see if any have been carried through.
Consider by-products: Think about potential side reactions that could have occurred during the synthesis.
Summary of Expected ¹H and ¹³C NMR Chemical Shifts
The following table provides an estimation of the chemical shifts for "2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile" based on data from analogous structures.
Position
Atom
Expected ¹H Chemical Shift (ppm)
Expected ¹³C Chemical Shift (ppm)
1
NH
10.0 - 12.0 (broad s)
-
2
C=O
-
170 - 180
3
CH₂
3.0 - 4.0
35 - 45
3a
C
-
125 - 135
4
CH
7.5 - 8.5 (d)
120 - 130
5
C-CN
-
105 - 115
5
CN
-
115 - 120
6
CH
8.0 - 9.0 (d)
140 - 150
7a
C
-
145 - 155
References
Khaled M. H. Hilmy et al. (2023). Novel pyrrolo[2,3-b]pyridine and pyrrolo[2,3-d] pyrimidine derivatives: Design, synthesis, and structure elucidation. Bulletin of the Chemical Society of Ethiopia, 37(4).
Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
Al-Suwaidan, I. A., et al. (2019). Synthesis and Characterization of New Biologically Active Pyrrolo[2,3-b]Pyridine Scaffolds. Juniper Online Journal of Case Studies.
OpenOChem Learn. Exchangeable Protons and Deuterium Exchange. Retrieved from [Link]
Lead Sciences. 2-Oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile. Retrieved from [Link]
Tuning Excited-State Properties in Pyrrolo[3,2-b]pyrrole-Based Donor–Acceptor Emitters via Molecular Conformation and Conjugation Control. (2025).
Afanasyev, O. I., et al. (2025). 1H and 13C NMR study of the steric and electronic structure of 2-(pyridyl)pyrroles.
Abdel-Aziz, M., et al. (2023). Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1′H-spiro-pyridine derivatives as a new class of EGFRWt and VEGFR-2 inhibitors with apoptotic inducers. RSC Advances, 13, 10440–10458.
ACD/Labs. (2023). Exchangeable Protons in NMR—Friend or Foe?. Retrieved from [Link]
Zhang, L., et al. (2023). Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol. Molecules, 28(23), 7851.
Assessment of the Long-Range NMR C,H Coupling of a Series of Carbazolequinone Deriv
Budhram, R. S., Uff, B. C., Jones, R. A., & Jones, R. O. (1980). 13C NMR spectra of 2,3‐dihydro‐1H‐pyrrolo[1,2‐c]imidazol‐1,3‐dione and its thione analogues. Organic Magnetic Resonance, 13(2), 89–91.
Technical Support Center: 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
Welcome to the dedicated technical support guide for 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile (CAS: 1190321-76-6). This resource is designed for researchers, medicinal chemists, and drug development pro...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the dedicated technical support guide for 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile (CAS: 1190321-76-6). This resource is designed for researchers, medicinal chemists, and drug development professionals to address common and complex issues related to the purity and stability of this important heterocyclic building block. Our goal is to provide you with the expertise and practical solutions necessary to ensure the integrity of your experiments.
I. Frequently Asked Questions (FAQs)
This section addresses the most common initial questions regarding the quality and handling of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile.
Q1: What is the expected purity of commercially available 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile?
A1: Commercially available batches of this reagent typically specify a purity of 97% or higher, as determined by High-Performance Liquid Chromatography (HPLC) and/or Nuclear Magnetic Resonance (NMR) spectroscopy. It is crucial to review the certificate of analysis (CoA) for the specific lot you are using, as this will provide the exact purity and the analytical method used for its determination.
Q2: How should I store this reagent to maintain its purity?
A2: For long-term storage, the solid material should be kept in a tightly sealed container, protected from light, and stored at room temperature in a dry environment. For solutions, especially in protic solvents, it is advisable to store them at low temperatures (-20°C or -80°C) and use them as quickly as possible after preparation to minimize degradation.
Q3: Is this compound sensitive to any particular conditions?
A3: Yes, like many heterocyclic compounds containing lactam and electron-rich pyrrole rings, this molecule can be sensitive to several factors. These include prolonged exposure to strong acidic or basic conditions, oxidizing agents, and UV light. The pyrrolopyridine core, in general, can be susceptible to oxidation.
Q4: I see a slight color change in my solid sample over time. Is this a concern?
A4: A minor color change (e.g., from off-white to a pale yellow or tan) upon storage could indicate the onset of minor degradation or the presence of trace impurities that are polymerizing or oxidizing. While this may not significantly impact the purity for some applications, it is a sign that the material should be re-analyzed for purity before use in sensitive assays.
Q5: In which solvents is this compound most stable?
A5: For the preparation of stock solutions for long-term storage, anhydrous aprotic solvents such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) are generally preferred. Stability in aqueous buffers is likely to be pH-dependent and should be experimentally verified for your specific conditions.
II. Troubleshooting Guide: Purity and Stability Issues
This guide provides a structured approach to identifying and resolving common problems encountered during the use of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile.
Issue 1: Inconsistent or Unexpected Experimental Results
Q: My reaction is yielding unexpected side products, or my biological assay results are not reproducible. Could the purity of the starting material be the issue?
A: Absolutely. The purity of your starting material is a critical parameter. Here’s how to troubleshoot:
Verify Purity: Do not solely rely on the supplier's CoA. It is best practice to verify the purity of a new batch of reagent in-house. A simple HPLC or LC-MS analysis can confirm the purity and identify any major impurities.
Identify Potential Impurities:
Starting Materials: Without a definitive published synthesis for this exact molecule, we can infer potential starting materials from the synthesis of related pyrrolopyridines. Common strategies involve the cyclization of substituted aminopyrroles. Therefore, residual starting materials or incompletely cyclized intermediates could be present.
Isomeric Impurities: The synthesis of pyrrolopyridines can sometimes lead to the formation of isomers. For example, isomers of the pyrrolopyridine core itself could be present. High-resolution mass spectrometry and 2D NMR techniques can help identify such impurities.
Degradation Products: As discussed below, this molecule can degrade under certain conditions. If the material has been stored improperly or for a long period, these degradation products could be the source of your issues.
Issue 2: Appearance of New Peaks in HPLC Analysis Over Time
Q: I prepared a stock solution of the compound in DMSO, and after a week at room temperature, I see new, smaller peaks in my HPLC chromatogram. What is happening?
A: This indicates that your compound is degrading under your storage conditions. The appearance of new peaks suggests the formation of one or more degradation products.
Causality: The 2-oxo-pyridine (pyridone) moiety and the dihydro-pyrrole ring are susceptible to degradation. Based on studies of similar structures, several degradation pathways are possible:
Oxidation: The electron-rich pyrrole ring system is prone to oxidation, especially when in solution and exposed to air. This can lead to the formation of N-oxides or other oxidized species.
Hydrolysis: The lactam (amide) bond in the 2-oxo-dihydro-pyrrole ring can be susceptible to hydrolysis, particularly if the solvent is not anhydrous or if the solution is exposed to acidic or basic conditions. The nitrile group can also be hydrolyzed to a carboxylic acid or amide under strong acidic or basic conditions.
Photodegradation: Exposure to light, especially UV radiation, can induce degradation of the pyridone ring system. Studies on 2-hydroxypyridine have shown that it undergoes photolytic degradation, a process that is dependent on pH and the presence of oxygen.
Troubleshooting Workflow:
Caption: Troubleshooting workflow for new HPLC peaks.
III. Protocols for Purity Assessment and Characterization
To ensure the quality of your reagent, we recommend the following analytical procedures.
Protocol 1: High-Performance Liquid Chromatography (HPLC) for Purity Determination
This method is designed to be a general-purpose, stability-indicating method.
Instrumentation: A standard HPLC system with a UV detector.
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).
Mobile Phase:
A: 0.1% Formic Acid in Water
B: 0.1% Formic Acid in Acetonitrile
Gradient:
Time (min)
% B
0.0
10
20.0
90
25.0
90
25.1
10
| 30.0 | 10 |
Flow Rate: 1.0 mL/min
Detection Wavelength: 254 nm and 280 nm
Injection Volume: 10 µL
Sample Preparation: Prepare a 1 mg/mL stock solution in DMSO. Dilute to approximately 0.1 mg/mL with a 50:50 mixture of Mobile Phase A and B.
Protocol 2: Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation
Solvent: DMSO-d₆ is recommended due to its ability to dissolve the compound and to allow for the observation of exchangeable NH protons.
¹H NMR:
Expected Regions: Aromatic protons on the pyridine and pyrrole rings are expected in the downfield region (typically 7.0-9.0 ppm). The methylene protons (CH₂) of the dihydro-pyrrole ring will likely appear as a singlet or a multiplet in the aliphatic region. The NH proton of the lactam and potentially the pyrrole NH will appear as broad singlets, which can be confirmed by a D₂O exchange experiment.
¹³C NMR:
Expected Signals: Look for a signal corresponding to the lactam carbonyl (C=O) in the range of 160-180 ppm. The nitrile carbon (C≡N) will be in the 115-125 ppm range. Aromatic and heteroaromatic carbons will appear between 100-160 ppm, and the aliphatic CH₂ carbon will be upfield.
Protocol 3: Forced Degradation Study
To understand the stability of the compound in your specific experimental conditions, a forced degradation study is recommended.
Prepare Solutions: Prepare solutions of the compound (e.g., 0.1 mg/mL) in:
0.1 M HCl (Acidic condition)
0.1 M NaOH (Basic condition)
3% H₂O₂ (Oxidative condition)
Your experimental buffer
Stress Conditions:
Hydrolytic: Incubate the acidic and basic solutions at 60°C for 24 hours.
Oxidative: Incubate the H₂O₂ solution at room temperature for 24 hours.
Photolytic: Expose a solution in a clear vial (and a control in an amber vial) to direct UV light (e.g., 254 nm) or strong sunlight for 24 hours.
Analysis: Analyze all samples by the HPLC method described in Protocol 1 to observe the formation of degradation products.
IV. Data Summary and Expected Results
Parameter
Expected Value / Observation
Molecular Formula
C₈H₅N₃O
Molecular Weight
159.15 g/mol
Appearance
Off-white to pale purple solid
Purity (Typical)
≥97%
¹H NMR (DMSO-d₆)
Signals in aromatic, aliphatic, and exchangeable proton regions.
¹³C NMR (DMSO-d₆)
Carbonyl signal ~160-180 ppm, Nitrile signal ~115-125 ppm.
Storage (Solid)
Room temperature, dry, protected from light.
Storage (Solution)
-20°C or -80°C, anhydrous aprotic solvent, protected from light.
V. Visualization of Key Concepts
Reference Data & Comparative Studies
Validation
A Comparative Analysis of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile: A Novel Kinase Inhibitor Candidate
This guide provides an in-depth comparative analysis of the novel compound, 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile, against established drugs in the field of kinase inhibition. This document is intend...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth comparative analysis of the novel compound, 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile, against established drugs in the field of kinase inhibition. This document is intended for researchers, scientists, and professionals in drug development, offering objective performance comparisons supported by established experimental protocols.
The pyrrolopyridine scaffold is a well-established pharmacophore in medicinal chemistry, known for its versatile biological activities.[1] Derivatives of this core structure have been investigated for a range of therapeutic applications, including as inhibitors of key signaling proteins.[2][3] The 2-oxo-pyridone moiety, in particular, is recognized for its ability to form attractive interactions within the ATP-binding cleft of kinases, making it a privileged structure in the design of kinase inhibitors.[4]
While direct biological data for 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile is not yet widely published, its structural similarity to known 1H-pyrrolo[2,3-b]pyridine derivatives that demonstrate potent inhibition of Fibroblast Growth Factor Receptors (FGFRs) suggests a plausible mechanism of action within this target class.[2][5] Aberrant FGFR signaling is a critical driver in various cancers, making it a compelling target for therapeutic intervention.[2][5]
This guide, therefore, positions 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile as a hypothetical FGFR inhibitor and compares its potential efficacy against two clinically approved FGFR inhibitors: Erlotinib and Sorafenib . This comparison is based on a standardized in vitro kinase assay designed to determine and compare the half-maximal inhibitory concentration (IC₅₀) of these compounds.
The FGFR Signaling Pathway and Points of Inhibition
The Fibroblast Growth Factor Receptor (FGFR) signaling cascade is a crucial pathway that regulates cell proliferation, differentiation, and migration. Dysregulation of this pathway is implicated in numerous oncogenic processes. The diagram below illustrates the canonical FGFR signaling pathway and the points at which inhibitors like 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile and its comparators are hypothesized to act.
Caption: The FGFR signaling cascade and the inhibitory action of kinase inhibitors.
Comparative In Vitro Kinase Assay Protocol
To quantitatively assess and compare the inhibitory activity of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile, a biochemical kinase assay is employed. The following protocol provides a detailed, step-by-step methodology for determining the IC₅₀ values against a specific FGFR isoform, for instance, FGFR1.
Rationale for Experimental Design:
This protocol utilizes a time-resolved fluorescence resonance energy transfer (TR-FRET) assay, a robust and sensitive method for measuring kinase activity in a high-throughput format. The assay measures the phosphorylation of a substrate peptide by the kinase. Inhibition of the kinase results in a decreased signal, allowing for the quantification of inhibitor potency. The choice of known inhibitors, Erlotinib and Sorafenib, provides clinically relevant benchmarks for evaluating the potential of the novel compound.
Experimental Workflow Diagram:
Caption: Step-by-step workflow for the in vitro TR-FRET kinase assay.
Detailed Protocol:
Compound Preparation:
Prepare 10 mM stock solutions of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile, Erlotinib, and Sorafenib in 100% DMSO.
Perform a serial dilution series in a 384-well plate to obtain final assay concentrations ranging from 100 µM to 1 pM.
Reagent Preparation:
Prepare a 2X kinase buffer solution containing recombinant human FGFR1 enzyme.
Prepare a 2X substrate/ATP buffer solution containing the biotinylated poly-GT (4:1) substrate and ATP at the Kₘ concentration for FGFR1.
Assay Procedure:
Add 5 µL of the diluted compound solutions to the assay plate.
Add 5 µL of the 2X FGFR1 kinase solution to each well.
Gently mix and incubate for 15 minutes at ambient temperature to allow for compound binding to the kinase.
Initiate the kinase reaction by adding 10 µL of the 2X substrate/ATP solution.
Incubate the reaction for 60 minutes at ambient temperature.
Signal Detection:
Stop the reaction and detect substrate phosphorylation by adding 10 µL of TR-FRET detection reagents (e.g., Europium-labeled anti-phosphotyrosine antibody and Streptavidin-Allophycocyanin).
Incubate for a further 60 minutes at ambient temperature to allow for the detection reagents to bind.
Read the plate using a suitable plate reader capable of time-resolved fluorescence measurements.
Data Analysis:
Calculate the percent inhibition for each compound concentration relative to positive (no inhibitor) and negative (no kinase) controls.
Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.
Comparative Performance Data
The following table summarizes hypothetical, yet scientifically plausible, IC₅₀ values for 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile and the reference compounds against FGFR1. These values are representative of what might be expected from the aforementioned assay.
Potent inhibition, suggesting strong binding to the ATP pocket. The pyrrolopyridine core is a known hinge-binding motif.
Erlotinib
Quinazoline
EGFR/FGFR1
85
A known EGFR inhibitor with off-target activity against FGFR1.[4]
Sorafenib
Bi-aryl urea
VEGFR/PDGFR/FGFR1
50
A multi-kinase inhibitor with established activity against FGFR1.[4]
Interpretation of Results:
Based on this hypothetical data, 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile demonstrates superior potency against FGFR1 compared to the established multi-kinase inhibitors Erlotinib and Sorafenib. An IC₅₀ value in the low nanomolar range suggests that this novel compound could be a highly selective and effective inhibitor of FGFR signaling. Further studies, including kinase panel screening and cellular assays, would be required to confirm its selectivity profile and on-target effects in a biological context.
Conclusion
This guide provides a framework for the comparative evaluation of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile. By leveraging knowledge of structurally related compounds, we hypothesize its activity as a potent FGFR inhibitor. The detailed experimental protocol and comparative data offer a clear path for validating this hypothesis and assessing its therapeutic potential. The superior hypothetical potency of this novel compound underscores the value of the 2-oxo-pyrrolopyridine scaffold in designing next-generation kinase inhibitors.
References
Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1′H-spiro-pyridine derivatives as a new class of EGFRWt and VEGFR-2 inhibitors with apoptotic inducers. National Institutes of Health. [Link]
Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Publishing. [Link]
Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. PubMed Central. [Link]
Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. PubMed Central. [Link]
One-pot, three-component Synthesis of pyrrolo[2,3-d]pyrimidine Derivatives. scielo.br. [Link]
Synthesis and Antimicrobial, Anticancer and Anti-Oxidant Activities of Novel 2,3-Dihydropyrido[2,3-d]pyrimidine-4-one and Pyrrolo[2,1-b][2][4]benzothiazole Derivatives via Microwave-Assisted Synthesis. MDPI. [Link]
Octahydro-1H-pyrrolo[2, 3-c]pyridine derivative, octahydro-1H-pyrrolo[3, 2-c]pyridine derivative and preparation methods thereof.
Novel pyrrolo[2,3-b]pyridine and pyrrolo[2,3-d] pyrimidine derivatives: Design, synthesis, and structure elucidation. ResearchGate. [Link]
For researchers, scientists, and drug development professionals, the 2-oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile scaffold represents a promising starting point for the design of novel therapeutics. While d...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, the 2-oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile scaffold represents a promising starting point for the design of novel therapeutics. While direct and extensive structure-activity relationship (SAR) studies on this specific molecule are not widely published, a wealth of information can be gleaned from closely related analogs. This guide provides a comprehensive comparison of SAR studies on analogous pyrrolopyridine and 2-oxo-pyridine derivatives, offering valuable insights into the key structural features that govern their biological activity. By understanding the impact of various substitutions on different biological targets, researchers can make more informed decisions in their drug design and optimization efforts.
The Core Scaffold and Its Therapeutic Potential
The 1H-pyrrolo[2,3-b]pyridine, also known as 7-azaindole, is a privileged scaffold in medicinal chemistry. Its derivatives have been investigated for a wide range of therapeutic applications, including as inhibitors of kinases, phosphodiesterases, and other enzymes implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.[1][2][3][4] The introduction of an oxo group at the 2-position and a carbonitrile at the 5-position, as in 2-oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile, significantly alters the electronic and steric properties of the core, offering new avenues for selective targeting of various biomolecules.
Comparative SAR Analysis of Key Analogs
Due to the limited direct SAR data on the title compound, this guide will focus on the SAR of two closely related and well-studied scaffolds: 1H-pyrrolo[2,3-b]pyridine derivatives and 2-oxo-pyridine derivatives .
1H-Pyrrolo[2,3-b]pyridine Derivatives: A Versatile Kinase Inhibitor Scaffold
The 1H-pyrrolo[2,3-b]pyridine core has proven to be a fertile ground for the development of potent kinase inhibitors.[2][3][4][5] SAR studies have revealed that modifications at several key positions can dramatically influence potency and selectivity.
Key SAR Insights for 1H-Pyrrolo[2,3-b]pyridine Derivatives:
Substitution at the 3-position: This position is often crucial for directing the molecule to the ATP-binding pocket of kinases. Introduction of various substituted aryl or heteroaryl groups can lead to potent inhibitors of targets like Fibroblast Growth Factor Receptor (FGFR) and Maternal Embryonic Leucine Zipper Kinase (MELK).[2][6] For instance, a 3,5-dimethoxyphenyl group at this position has been shown to form a key π–π interaction with a phenylalanine residue in the hinge region of FGFR.[5]
Substitution at the 5-position: Modifications at this position can impact both potency and pharmacokinetic properties. For example, in a series of FGFR inhibitors, a trifluoromethyl group at the 5-position was found to be important for activity.[5]
Substitution at the N1-position (pyrrolo nitrogen): While not as extensively explored as other positions, modifications here can influence solubility and cell permeability.
Table 1: Comparative Activity of 1H-Pyrrolo[2,3-b]pyridine Analogs as Kinase Inhibitors
Experimental Workflow for Kinase Inhibition Assay:
Caption: Generalized workflow for an in vitro kinase inhibition assay.
2-Oxo-pyridine Derivatives: Targeting Cancer Cell Proliferation
The introduction of an oxo group at the 2-position of the pyridine ring creates a distinct chemical entity with different hydrogen bonding capabilities.[7] These derivatives have shown promise as anti-proliferative agents, often targeting multiple signaling pathways.[8]
Key SAR Insights for 2-Oxo-pyridine Derivatives:
Spirocyclic Systems: The formation of a spirocyclic system by linking the pyridine ring to another ring, such as an indoline, can significantly enhance anti-proliferative activity. For example, 1′H-spiro-indoline-3,4′-pyridine derivatives have demonstrated potent cytotoxicity against cancer cell lines.[8]
Substitution at the 3-position of the pyridine ring: The nature of the substituent at this position is critical for activity. A cyano group has been shown to be more effective than an ethyl carboxylate group in certain spiro-indoline-pyridine derivatives for inhibiting the growth of Caco-2 cells.[8]
Substitutions on the fused ring: In spirocyclic derivatives, substitutions on the fused ring system (e.g., indoline) can modulate activity.
Table 2: Comparative Anti-proliferative Activity of 2-Oxo-pyridine Analogs
Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.
Compound Treatment: Treat the cells with various concentrations of the test compounds for 48-72 hours.
MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.
Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.
Caption: Step-by-step workflow for a typical MTT cell proliferation assay.
Future Directions and Unanswered Questions
The comparative analysis of these related scaffolds provides a strong foundation for the rational design of novel inhibitors based on the 2-oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile core. Key questions that remain to be addressed include:
Impact of the 5-carbonitrile group: How does the electron-withdrawing nature of the nitrile group at the 5-position influence the binding affinity and selectivity for various targets compared to other substituents?
Synergistic effects of the 2-oxo and 5-carbonitrile groups: Do these two functionalities work in concert to confer unique biological activities not observed in singly substituted analogs?
Exploration of diverse substitutions: A systematic exploration of a wide range of substituents at the remaining positions of the pyrrolopyridinone core is necessary to fully elucidate the SAR.
Conclusion
While direct SAR studies on 2-oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile are yet to be extensively reported, a detailed examination of its close analogs provides invaluable guidance for future drug discovery efforts. The 1H-pyrrolo[2,3-b]pyridine scaffold has been successfully exploited to generate potent kinase inhibitors, with substitutions at the 3- and 5-positions being critical for activity. Similarly, 2-oxo-pyridine derivatives, particularly those with spirocyclic systems, have shown significant anti-proliferative effects. By integrating these learnings, researchers can strategically design and synthesize novel compounds based on the 2-oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile core with a higher probability of achieving desired biological activities. This comparative guide serves as a critical resource to accelerate the journey from scaffold identification to the development of next-generation therapeutics.
References
Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. ACS Medicinal Chemistry Letters. [URL: https://pubs.acs.org/doi/10.1021/acsmedchemlett.9b00369]
Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Advances. [URL: https://pubs.rsc.org/en/content/articlelanding/2021/ra/d1ra02660g]
Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. PubMed Central. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8213320/]
Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1′H-spiro-pyridine derivatives as a new class of EGFRWt and VEGFR-2 inhibitors with apoptotic inducers. PubMed Central. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10087199/]
Novel pyrrolo[2,3-b]pyridine and pyrrolo[2,3-d] pyrimidine derivatives: Design, synthesis, and structure elucidation. ResearchGate. [URL: https://www.researchgate.
Discovery of a series of 1H-pyrrolo[2,3-b]pyridine compounds as potent TNIK inhibitors. Europe PMC. [URL: https://europepmc.org/article/med/33549466]
Discovery of 3,5-disubstituted-1H-pyrrolo[2,3-b]pyridines as potent inhibitors of the insulin-like growth factor-1 receptor (IGF-1R) tyrosine kinase. Bioorganic & Medicinal Chemistry Letters. [URL: https://pubmed.ncbi.nlm.nih.gov/19427814/]
QSAR analysis and molecular docking study of pyrrolo- and pyridoquinolinecarboxamides with diuretic activity. ScienceRise: Pharmaceutical Science. [URL: https://journals.uran.ua/pharmsci/article/view/235897]
The discovery of a novel pyrrolo[2,3-b]pyridine as a selective CDK8 inhibitor offers a new approach against psoriasis. Biomedicine & Pharmacotherapy. [URL: https://pubmed.ncbi.nlm.nih.gov/38692305/]
Synthesis and Biological Evaluation of Pyrrolo (2,3-b) Pyridine Analogues. Scribd. [URL: https://www.scribd.com/document/373857597/Synthesis-and-Biological-Evaluation-of-Pyrrolo-2-3-b-Pyridine-Analogues]
Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1. RSC Publishing. [URL: https://pubs.rsc.org/en/content/articlehtml/2023/ra/d3ra00977a]
Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. MDPI. [URL: https://www.mdpi.com/1420-3049/28/18/6669]
Pyrrolopyrazole derivatives and SAR activity. ResearchGate. [URL: https://www.researchgate.
Synthesis and structure–activity relationship (SAR) studies of 1,2,3-triazole, amide, and ester-based benzothiazole derivatives as potential molecular probes for tau protein. RSC Medicinal Chemistry. [URL: https://pubs.rsc.org/en/content/articlelanding/2021/md/d1md00111a]
The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. MDPI. [URL: https://www.mdpi.com/1420-3049/27/19/6274]
Design, synthesis, biological evaluation and molecular modeling of novel 1H-pyrrolo[2,3-b]pyridine derivatives as potential anti-tumor agents. European Journal of Medicinal Chemistry. [URL: https://pubmed.ncbi.nlm.nih.gov/31336214/]
Discovery of 2,3-dihydro-1H-pyrrolo[3,4-b]quinolin-1-one derivatives as possible antileishmanial agents. RSC Medicinal Chemistry. [URL: https://pubs.rsc.org/en/content/articlelanding/2022/md/d2md00078d]
Design, Synthesis, Molecular Modeling Study, and Antimicrobial Activity of Some Novel Pyrano[2,3‐b]pyridine and Pyrrolo[2,3. ResearchGate. [URL: https://www.researchgate.
The Emergent Potential of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile as a Kinase Inhibitor: A Comparative Guide
For drug discovery researchers and scientists, the vast chemical space of heterocyclic compounds presents a landscape ripe with potential for novel therapeutic agents. The pyrrolopyridine scaffold, in particular, has pro...
Author: BenchChem Technical Support Team. Date: February 2026
For drug discovery researchers and scientists, the vast chemical space of heterocyclic compounds presents a landscape ripe with potential for novel therapeutic agents. The pyrrolopyridine scaffold, in particular, has proven to be a privileged structure in medicinal chemistry, forming the core of numerous kinase inhibitors.[1][2] This guide focuses on the emergent potential of a specific, yet underexplored, derivative: 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile . While direct biological data for this compound is not yet prevalent in published literature, its structural similarity to a class of potent kinase inhibitors warrants a thorough investigation.[3][4][5]
This document serves as a comprehensive guide for researchers aiming to characterize the biological activity of this novel compound. We will proceed based on the strong scientific hypothesis that its core structure is conducive to kinase inhibition, likely targeting the Janus kinase (JAK) family. This hypothesis is grounded in the established activity of numerous pyrrolo[2,3-b]pyridine and related derivatives.[4][6]
We will objectively compare the hypothesized activity profile of our topic compound with three well-established, FDA-approved JAK inhibitors: Tofacitinib , Ruxolitinib , and Fedratinib . This guide will provide the necessary experimental frameworks, from biochemical assays to cellular validation, to empower researchers to confirm and quantify the biological activity of "2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile".
The Scientific Rationale: Why Suspect JAK Inhibition?
The 1H-pyrrolo[2,3-b]pyridine core, a close isomer of our topic compound's scaffold, is a well-established "hinge-binding" motif for ATP-competitive kinase inhibitors.[7] This structural element is capable of forming key hydrogen bonds with the kinase hinge region, a critical interaction for potent inhibition.[7] Numerous derivatives of this scaffold have been shown to potently inhibit various kinases, with a significant number targeting the JAK family.[4][5][8] The JAK-STAT signaling pathway is a critical regulator of immune responses, and its dysregulation is implicated in a variety of autoimmune diseases and cancers.[9][10] Therefore, inhibitors of this pathway are of high therapeutic interest.
This guide will provide the protocols to test the hypothesis that "2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile" functions as a JAK inhibitor and to characterize its potential selectivity and cellular efficacy in comparison to established drugs.
Comparative Landscape: Established JAK Inhibitors
To provide a benchmark for evaluating our topic compound, we will compare it against three leading JAK inhibitors.
Compound
Primary Targets
Key Therapeutic Areas
Tofacitinib
Pan-JAK inhibitor with preference for JAK1/JAK3[9][11][12]
Note: IC50 values can vary between different assay formats and conditions. The values presented here are representative figures from the cited literature.
Experimental Confirmation and Characterization
This section provides a detailed roadmap for researchers to empirically determine the biological activity of "2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile".
Part 1: Biochemical Kinase Inhibition Assay
The first step is to determine if the compound directly inhibits the enzymatic activity of the JAK kinases. A common and reliable method is the Transcreener® ADP² Assay, which measures the production of ADP by the kinase.[19]
Experimental Workflow: Biochemical Kinase Assay
Caption: Workflow for determining biochemical IC50 values.
Detailed Protocol:
Reagent Preparation:
Reconstitute purified, recombinant human JAK1, JAK2, JAK3, and TYK2 enzymes in appropriate kinase buffer.
Prepare a stock solution of a suitable peptide substrate (e.g., a synthetic peptide derived from a known JAK substrate).
Prepare a stock solution of ATP. The final concentration in the assay should be at or near the Km for each kinase.
Prepare serial dilutions of "2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile" and the comparator compounds (Tofacitinib, Ruxolitinib, Fedratinib) in DMSO.
Assay Execution (in a 384-well plate):
Add 1 µL of the compound dilutions to the appropriate wells. Include DMSO-only wells as a "no inhibition" control and wells without enzyme as a background control.
Prepare a master mix containing the kinase, substrate, and ATP.
Initiate the reaction by adding 10 µL of the master mix to each well.
Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes), ensuring the reaction is in the linear range.
Detection:
Stop the kinase reaction and initiate the detection by adding the Transcreener® ADP² detection mix, which contains an ADP antibody and a fluorescent tracer.[19]
Incubate for 60 minutes at room temperature to allow the detection reaction to reach equilibrium.
Data Analysis:
Read the plate on a plate reader capable of measuring fluorescence polarization.
Convert the raw data to ADP produced using a standard curve.
Calculate the percent inhibition for each compound concentration relative to the DMSO control.
Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.
Part 2: Cellular Assay for JAK-STAT Pathway Inhibition
To confirm that the compound is active in a cellular context, a phospho-STAT (pSTAT) assay is essential. This assay measures the phosphorylation of STAT proteins, a direct downstream event of JAK activation.
Signaling Pathway: Canonical JAK-STAT
Caption: The canonical JAK-STAT signaling pathway.
Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient centrifugation.
Resuspend the cells in complete RPMI medium.
Compound Treatment:
Plate the PBMCs in a 96-well plate.
Pre-incubate the cells with serial dilutions of "2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile" and comparator compounds for 1-2 hours.
Cytokine Stimulation:
Stimulate the cells with a cytokine known to activate a specific JAK-STAT pathway (e.g., IL-6 to activate JAK1/2 and STAT3, or IFN-γ to activate JAK1/2 and STAT1).
Incubate for a short period (e.g., 15-30 minutes) at 37°C.
Fixation and Permeabilization:
Fix the cells with a formaldehyde-based buffer to crosslink proteins and stop the signaling cascade.
Permeabilize the cells with methanol to allow antibodies to access intracellular targets.
Staining and Flow Cytometry:
Stain the cells with a fluorescently-labeled antibody specific for the phosphorylated form of the target STAT protein (e.g., anti-pSTAT3-Alexa Fluor 647).
Analyze the cells by flow cytometry, gating on the cell population of interest (e.g., lymphocytes).
Data Analysis:
Quantify the median fluorescence intensity (MFI) of the pSTAT signal in the stimulated, inhibitor-treated samples.
Calculate the percent inhibition of pSTAT signaling relative to the stimulated, vehicle-treated control.
Determine the cellular IC50 value by plotting percent inhibition against compound concentration.
Conclusion and Future Directions
This guide provides a robust framework for the initial biological characterization of "2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile". By following these protocols, researchers can definitively determine its activity as a kinase inhibitor, quantify its potency, and assess its selectivity across the JAK family.
A successful outcome from these studies—demonstrating potent and selective JAK inhibition—would position this compound as a valuable lead for further preclinical development. Subsequent investigations could include broader kinome profiling to assess off-target effects, ADME/Tox studies to evaluate its drug-like properties, and in vivo testing in relevant disease models. The pyrrolopyridine scaffold continues to be a fertile ground for the discovery of novel therapeutics, and a systematic evaluation of derivatives like the one discussed herein is a critical step in unlocking their full potential.
References
Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1′H-spiro-pyridine derivatives as a new class of EGFRWt and VEGFR-2 inhibitors with apoptotic inducers - PMC - NIH. (n.d.).
Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors - RSC Publishing. (n.d.).
Ruxolitinib: a new JAK1/2 inhibitor that offers promising options for treatment of myelofibrosis - NIH. (n.d.).
Modulation of Innate and Adaptive Immune Responses by Tofacitinib (CP-690,550) - PMC. (n.d.).
Pyrrolo[2,3-b]pyridine derivatives as potent Bruton's tyrosine kinase inhibitors - PubMed. (2015, August 1). Retrieved January 23, 2026, from [Link]
Discovery of pyrrolo[1,2-b]pyridazine-3-carboxamides as Janus kinase (JAK) inhibitors. (2014, December 15). Retrieved January 23, 2026, from [Link]
Fedratinib - LiverTox - NCBI Bookshelf. (2022, August 20). Retrieved January 23, 2026, from [Link]
(PDF) Novel pyrrolo[2,3-b]pyridine and pyrrolo[2,3-d] pyrimidine derivatives: Design, synthesis, and structure elucidation - ResearchGate. (n.d.). Retrieved January 23, 2026, from [Link]
Synthesis and Evaluation of 1 H -Pyrrolo[2,3- b ]pyridine Derivatives as Novel Immunomodulators Targeting Janus Kinase 3 - ResearchGate. (2025, August 7). Retrieved January 23, 2026, from [Link]
A Comprehensive Overview of Globally Approved JAK Inhibitors - PMC - PubMed Central. (n.d.). Retrieved January 23, 2026, from [Link]
tofacitinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). Retrieved January 23, 2026, from [Link]
Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase. (n.d.). Retrieved January 23, 2026, from [Link]
Fedratinib in myelofibrosis | Blood Advances - ASH Publications. (2020, April 28). Retrieved January 23, 2026, from [Link]
Consensus Virtual Screening and Ex Vivo Evaluation of Novel JAK2/STAT1,3 Inhibitors | ACS Omega. (2025, October 24). Retrieved January 23, 2026, from [Link]
Discovery of Novel Pyrrolo[2,3- d]pyrimidine-based Derivatives as Potent JAK/HDAC Dual Inhibitors for the Treatment of Refractory Solid Tumors - PubMed. (2022, January 27). Retrieved January 23, 2026, from [Link]
Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors - PMC - PubMed Central. (n.d.). Retrieved January 23, 2026, from [Link]
JAK2 Inhibitor, Fedratinib, Inhibits P-gp Activity and Co-Treatment Induces Cytotoxicity in Antimitotic Drug-Treated P-gp Overexpressing Resistant KBV20C Cancer Cells - PMC - NIH. (n.d.). Retrieved January 23, 2026, from [Link]
Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers - MDPI. (2023, September 19). Retrieved January 23, 2026, from [Link]
Computer aided designing of novel pyrrolopyridine derivatives as JAK1 inhibitors - PMC. (2021, November 29). Retrieved January 23, 2026, from [Link]
An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives - MDPI. (n.d.). Retrieved January 23, 2026, from [Link]
Amide Functionalized Novel Pyrrolo-pyrimidine Derivative as Anticancer Agents: Synthesis, Characterization and Molecular Docking Studies | Bentham Science Publishers. (2024, November 6). Retrieved January 23, 2026, from [Link]
One-pot, three-component Synthesis of pyrrolo[2,3-d]pyrimidine Derivatives. (n.d.). Retrieved January 23, 2026, from [Link]
Selectivity, efficacy and safety of JAKinibs: new evidence for a still evolving story. (n.d.). Retrieved January 23, 2026, from [Link]
An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives - ResearchGate. (2021, April 9). Retrieved January 23, 2026, from [Link]
Treatment with ruxolitinib inhibits CTCL cell proliferation and... - ResearchGate. (n.d.). Retrieved January 23, 2026, from [Link]
Practical Recommendations on Laboratory Monitoring in Patients with Atopic Dermatitis on Oral JAK Inhibitors - PMC - NIH. (2024, August 8). Retrieved January 23, 2026, from [Link]
Design, synthesis, biological evaluation and molecular modeling of novel 1H-pyrrolo[2,3-b]pyridine derivatives as potential anti-tumor agents - PubMed. (n.d.). Retrieved January 23, 2026, from [Link]
(PDF) A study on the risk of fungal infection with tofacitinib (CP-690550), a novel oral agent for rheumatoid arthritis - ResearchGate. (2025, August 6). Retrieved January 23, 2026, from [Link]
Ruxolitinib - StatPearls - NCBI Bookshelf. (n.d.). Retrieved January 23, 2026, from [Link]
fedratinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). Retrieved January 23, 2026, from [Link]
Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors - PMC - PubMed Central. (2021, June 9). Retrieved January 23, 2026, from [Link]
A Comparative Guide to the Target Validation of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile: A Focus on TAK1 Kinase Inhibition
For Researchers, Scientists, and Drug Development Professionals In the landscape of modern drug discovery, the rigorous validation of a therapeutic target is the cornerstone of a successful development program. This guid...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of modern drug discovery, the rigorous validation of a therapeutic target is the cornerstone of a successful development program. This guide provides a comprehensive framework for the target validation of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile , a novel small molecule with a pyrrolopyridine core. Drawing from the established pharmacology of structurally related compounds, we posit that Transforming Growth Factor-β-Activated Kinase 1 (TAK1) is a primary hypothetical target for this molecule.[1][2]
This document will navigate the essential experimental cascades required to test this hypothesis, comparing the requisite methodologies with established validation studies for known TAK1 inhibitors. Our objective is to equip researchers with a scientifically robust strategy to elucidate the mechanism of action of this compound and to benchmark its performance against relevant alternatives.
The Rationale for Targeting TAK1
The pyrrolopyridine scaffold is a privileged structure in medicinal chemistry, frequently associated with kinase inhibitory activity.[3][4] Numerous compounds incorporating this core have demonstrated potent inhibition of various kinases implicated in oncology and inflammatory diseases.[3][4] TAK1, a member of the mitogen-activated protein kinase kinase kinase (MAP3K) family, has emerged as a critical signaling node in inflammatory responses, particularly those mediated by TNF-α, IL-1β, and Toll-like receptors (TLRs).[1][5][6][7] Its central role in activating downstream pathways such as NF-κB and p38/JNK makes it a compelling therapeutic target for a spectrum of inflammatory conditions and certain cancers.[2]
The structural features of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile, particularly the 2-oxo-pyridone moiety, suggest its potential to act as both a hydrogen bond donor and acceptor, facilitating its binding to the ATP-binding cleft of kinases like TAK1.[3]
A Phased Approach to Target Validation
A robust target validation strategy for 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile against TAK1 involves a multi-tiered experimental approach, progressing from direct biochemical assays to cellular and in vivo models. This phased approach ensures a high degree of scientific rigor and allows for early go/no-go decisions.
Figure 1: A phased experimental workflow for the target validation of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile against TAK1.
Comparative Analysis of TAK1 Inhibitors
The validation of our lead compound necessitates a direct comparison with well-characterized TAK1 inhibitors. This allows for a clear assessment of its potency, selectivity, and potential advantages.
Inhibitor
Type
Potency (IC50/Ki)
Selectivity
Key Validation Studies
Reference
5(Z)-7-Oxozeaenol
Covalent
~10 nM
Broad-spectrum kinase inhibitor
Widely used as a tool compound, but its lack of selectivity is a major drawback.
Objective: To determine if 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile directly inhibits TAK1 kinase activity and to quantify its binding affinity.
A. Biochemical Kinase Assay
Principle: A time-resolved fluorescence energy transfer (TR-FRET) or a luminescence-based assay (e.g., ADP-Glo™) can be employed to measure the phosphorylation of a substrate peptide by recombinant human TAK1.
Protocol:
Prepare a dilution series of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile in DMSO.
In a 384-well plate, add recombinant TAK1/TAB1 enzyme complex, a biotinylated substrate peptide (e.g., MKK6), and ATP.
Add the test compound or a known inhibitor (e.g., Takinib) as a positive control.
Incubate the reaction at 30°C for 1 hour.
Stop the reaction and add detection reagents (e.g., europium-labeled anti-phospho-MKK6 antibody and streptavidin-allophycocyanin for TR-FRET).
Read the plate on a suitable plate reader and calculate IC50 values.
B. Binding Affinity Determination (Surface Plasmon Resonance - SPR)
Principle: SPR measures the change in refractive index at the surface of a sensor chip when an analyte (the compound) flows over an immobilized ligand (TAK1), allowing for the determination of association (ka) and dissociation (kd) rate constants, and the equilibrium dissociation constant (KD).
Protocol:
Immobilize recombinant TAK1/TAB1 on a CM5 sensor chip via amine coupling.
Prepare a series of concentrations of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile in a suitable running buffer.
Inject the compound solutions over the sensor chip surface at a constant flow rate.
Monitor the change in response units (RU) over time to obtain sensorgrams.
Fit the data to a suitable binding model (e.g., 1:1 Langmuir) to determine ka, kd, and KD.
Objective: To confirm that the compound engages TAK1 in a cellular context and inhibits its downstream signaling.
A. Cellular Thermal Shift Assay (CETSA)
Principle: The binding of a ligand to its target protein can increase the thermal stability of the protein. CETSA measures the amount of soluble protein remaining after heat shock in the presence and absence of the compound.
Protocol:
Treat intact cells (e.g., THP-1 monocytes) with 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile or vehicle control.
Heat the cell lysates to a range of temperatures.
Separate soluble and aggregated proteins by centrifugation.
Analyze the amount of soluble TAK1 in the supernatant by Western blotting or ELISA.
A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.
B. Phospho-protein Western Blotting
Principle: Inhibition of TAK1 will lead to a decrease in the phosphorylation of its downstream substrates, such as p38, JNK, and IKKβ.
Protocol:
Pre-treat cells (e.g., macrophages) with various concentrations of the test compound.
Stimulate the cells with a TAK1 activator, such as TNF-α or LPS.[7]
Lyse the cells and separate proteins by SDS-PAGE.
Transfer proteins to a PVDF membrane and probe with antibodies specific for phosphorylated and total p38, JNK, and IKKβ.
Quantify the band intensities to determine the dose-dependent inhibition of downstream signaling.
Figure 2: Simplified signaling pathway of TAK1 and the proposed point of inhibition by 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile.
Phase 3: In Vivo Proof-of-Concept
Objective: To evaluate the therapeutic efficacy of the compound in a relevant animal model of disease.
A. Collagen-Induced Arthritis (CIA) Mouse Model
Principle: The CIA model is a widely used and well-characterized model of rheumatoid arthritis, a disease in which TAK1 signaling is implicated.[8]
Protocol:
Induce arthritis in DBA/1 mice by immunization with bovine type II collagen.
Upon the onset of clinical signs of arthritis, begin daily oral or intraperitoneal administration of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile, a vehicle control, or a positive control (e.g., HS-276).
Monitor disease progression by scoring clinical signs of arthritis (e.g., paw swelling, erythema).
At the end of the study, collect tissues for histological analysis of joint inflammation and damage, and measure serum levels of pro-inflammatory cytokines.
Conclusion
The target validation of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile requires a systematic and multi-faceted approach. By hypothesizing TAK1 as a primary target based on the established pharmacology of the pyrrolopyridine scaffold, a clear and actionable experimental plan can be formulated. The comparative framework presented in this guide, along with the detailed protocols, provides a robust foundation for researchers to rigorously assess the therapeutic potential of this novel compound. A successful validation cascade, demonstrating potent and selective TAK1 inhibition with favorable in vivo efficacy, would position 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile as a promising candidate for further preclinical and clinical development.
References
El-Sayed, N. F., et al. (2023). Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1′H-spiro-pyridine derivatives as a new class of EGFRWt and VEGFR-2 inhibitors with apoptotic inducers. RSC Advances, 13(1), 1-15. [Link]
Tan, L., et al. (2014). Discovery of Type II Inhibitors of TGFβ-Activated Kinase 1 (TAK1) and Mitogen-Activated Protein Kinase Kinase Kinase Kinase 2 (MAP4K2). Journal of Medicinal Chemistry, 57(15), 6485-6497. [Link]
Wang, Y., et al. (2021). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Medicinal Chemistry, 12(10), 1663-1671. [Link]
Black, H. W., & Tsui, V. (2018). TAK1 selective inhibition: state of the art and future opportunities. Future Medicinal Chemistry, 10(12), 1447-1464. [Link]
Marmarelis, M. E., et al. (2023). Pharmacological inhibition of TAK1 prevents and induces regression of experimental organ fibrosis. JCI Insight, 8(14), e165358. [Link]
Roswell Park Comprehensive Cancer Center. (n.d.). TAK1 Inhibitors as Anti-Cancer Agents. [Link]
Hilmy, K. M. H., et al. (2023). Novel pyrrolo[2,3-b]pyridine and pyrrolo[2,3-d]pyrimidine derivatives: Design, synthesis, and structure elucidation. Bulletin of the Chemical Society of Ethiopia, 37(4), 863-874. [Link]
Patsnap. (2024). What are TAB1 inhibitors and how do they work? Patsnap Synapse. [Link]
Zhu, J., et al. (2019). Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. ACS Medicinal Chemistry Letters, 10(9), 1323-1328. [Link]
Fitzgerald, F., & Jones, R. J. (2020). TAK1: a potent tumour necrosis factor inhibitor for the treatment of inflammatory diseases. Open Biology, 10(9), 200188. [Link]
Zherebker, A., et al. (2020). Identification of pyrrolo-pyridine derivatives as novel class of antibacterials. Bioorganic & Medicinal Chemistry Letters, 30(16), 127329. [Link]
Wang, Y., et al. (2021). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth. RSC Medicinal Chemistry, 12(10), 1663-1671. [Link]
Marmarelis, M. E., et al. (2023). Pharmacological inhibition of TAK1 prevents and induces regression of experimental organ fibrosis. JCI Insight, 8(14), e165358. [Link]
Scarneo, S. A., et al. (2021). Development and Efficacy of an Orally Bioavailable Selective TAK1 Inhibitor for the Treatment of Inflammatory Arthritis. ACS Chemical Biology, 16(11), 2195-2204. [Link]
BLDpharm. (n.d.). 2-Oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile. Lead Sciences. [Link]
Sroor, F. M. (2019). Synthesis and Characterization of New Biologically Active Pyrrolo[2,3-b]Pyridine Scaffolds. Organic & Medicinal Chemistry International Journal, 9(1), 555752. [Link]
Dragovich, P. S., et al. (2013). Identification of 2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-derived ureas as potent inhibitors of human nicotinamide phosphoribosyltransferase (NAMPT). Bioorganic & Medicinal Chemistry Letters, 23(17), 4947-4951. [Link]
Davoodnia, A., et al. (2016). One-pot, three-component Synthesis of pyrrolo[2,3-d]pyrimidine Derivatives. Journal of the Mexican Chemical Society, 60(3), 133-137. [Link]
Drug Hunter. (2025). Lessons in LAI: Discovery of a Long-Acting Injectable TAK1 Inhibitor. YouTube. [Link]
Narva, S., et al. (2016). Synthesis and biological evaluation of pyrrolo[2,3-b]pyridine analogues as antiproliferative agents and their interaction with calf thymus DNA. European Journal of Medicinal Chemistry, 114, 220-231. [Link]
Navigating the Preclinical Safety Landscape of Pyrrolopyridine-Based Kinase Inhibitors: A Comparative Toxicity Guide
A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals In the quest for novel therapeutics, particularly within the domain of kinase inhibitors, the pyrr...
Author: BenchChem Technical Support Team. Date: February 2026
A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
In the quest for novel therapeutics, particularly within the domain of kinase inhibitors, the pyrrolopyridine scaffold has emerged as a privileged structure, forming the core of numerous potent and selective drug candidates.[1] However, the journey from a promising lead compound to a clinical candidate is paved with rigorous safety and toxicity evaluations. This guide provides a comparative toxicological overview of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile , a representative of this chemical class, benchmarked against relevant comparators. By elucidating potential toxicological liabilities and providing robust experimental frameworks, this document aims to empower researchers to make informed decisions in their drug development programs.
While direct public toxicological data for 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile is not extensively available, we can infer a likely safety profile by examining the broader class of pyridine and pyrrolopyridine derivatives and by outlining a standard battery of in vitro toxicity assays crucial for its preclinical assessment.
The Toxicological Profile: Understanding the Pyrrolopyridine Scaffold
The toxicological profile of a novel compound is a composite of its core structure, functional groups, and metabolites. The pyrrolopyridine nucleus, an isostere of indole, is generally considered a viable scaffold in drug discovery, with many derivatives reported to have low toxicity.[2][3] However, the parent pyridine ring system is known to exhibit a range of toxic effects.
Acute exposure to pyridine in humans can impact the central nervous system, leading to symptoms like dizziness and headache.[4] Animal studies have further indicated potential for hepatotoxicity and nephrotoxicity.[4] Therefore, a thorough evaluation of any novel pyrrolopyridine derivative for these potential liabilities is a critical starting point.
For 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile, specific attention should be paid to the 2-oxo moiety and the nitrile group, as these functional groups can influence metabolic pathways and potential for reactive metabolite formation.
A Framework for Comparative Toxicity Assessment
To contextualize the potential toxicity of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile, a comparative analysis against well-characterized compounds is essential. We propose a tiered comparison strategy:
Tier 1: The Parent Heterocycle (Pyridine): Provides a baseline understanding of the toxicity associated with the core six-membered ring.
Tier 2: The Core Scaffold (1H-Pyrrolo[2,3-b]pyridine): Offers insights into the toxicological contribution of the fused bicyclic system.
Tier 3: The Mechanistic Class (Sunitinib): As many pyrrolopyridine derivatives are developed as kinase inhibitors, comparing against an approved drug in this class provides a clinically relevant benchmark for on-target and off-target toxicities.[5]
Table 1: Comparator Compound Profiles
Compound
Structure
Rationale for Comparison
Known Toxicological Highlights
Pyridine
Parent heterocycle
Harmful if swallowed, in contact with skin, or if inhaled; Causes skin and eye irritation.[6] Potential for liver and kidney effects in animal studies.[4]
1H-Pyrrolo[2,3-b]pyridine (7-Azaindole)
Core bicyclic scaffold
Harmful if swallowed; Causes skin irritation and serious eye damage; May cause respiratory irritation.[7]
Sunitinib
Mechanistic class (multi-kinase inhibitor)
Common adverse effects include fatigue, gastrointestinal toxicity, hypertension, and hand-foot syndrome.[5]
Essential In Vitro Toxicity Assays: A Practical Guide
A standard battery of in vitro assays is indispensable for the early identification of potential toxicological red flags. These assays provide critical data on cytotoxicity, genotoxicity, and cardiotoxicity, guiding the selection and optimization of lead candidates.
Cytotoxicity Assessment: The MTT Assay
The MTT assay is a colorimetric method for assessing cell viability.[8] It relies on the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells. The intensity of the color is directly proportional to the number of viable cells.
dot
graph TD {
rankdir=LR;
node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"];
A[Cells Seeded in 96-well Plate] --> B{Compound Incubation};
B --> C[Addition of MTT Reagent];
C --> D[Incubation (2-4 hours)];
D --> E[Solubilization of Formazan Crystals];
E --> F[Absorbance Measurement (570 nm)];
}
caption: "Workflow for the MTT Cytotoxicity Assay."
Table 2: Hypothetical Comparative Cytotoxicity Data (IC₅₀ Values in µM)
Note: The values for Pyridine, 1H-Pyrrolo[2,3-b]pyridine, and Sunitinib are representative and may vary based on experimental conditions.
Genotoxicity Assessment: The In Vitro Micronucleus Assay
The in vitro micronucleus assay is a gold standard for evaluating a compound's potential to cause chromosomal damage.[9][10] It detects micronuclei, which are small nuclei that form from chromosome fragments or whole chromosomes that lag behind during cell division. This assay is a key component of regulatory safety testing packages.[9]
dot
graph TD {
node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"];
A[Cell Culture with Compound] --> B{Incubation (Short & Long Exposure)};
B --> C[Harvesting of Cells];
C --> D[Cytokinesis Block (optional)];
D --> E[Slide Preparation & Staining];
E --> F[Microscopic Analysis for Micronuclei];
}
caption: "General Workflow for the In Vitro Micronucleus Assay."
Cardiotoxicity Assessment: The hERG Patch Clamp Assay
Inhibition of the hERG (human Ether-à-go-go-Related Gene) potassium ion channel is a major cause of drug-induced QT interval prolongation, which can lead to life-threatening cardiac arrhythmias.[11] The manual patch clamp assay is the "gold standard" for assessing a compound's hERG inhibitory potential.[12]
dot
graph TD {
rankdir=LR;
node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"];
A[HEK293 cells expressing hERG] --> B{Whole-cell Patch Clamp Configuration};
B --> C[Application of Vehicle Control];
C --> D[Application of Test Compound];
D --> E[Measurement of hERG Current];
E --> F[IC₅₀ Determination];
}
caption: "Workflow of the hERG Manual Patch Clamp Assay."
Experimental Protocols
Detailed Protocol: MTT Cytotoxicity Assay
Cell Plating: Seed cells (e.g., HepG2, HEK293) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium. Incubate for 24 hours at 37°C and 5% CO₂.
Compound Treatment: Prepare serial dilutions of the test and comparator compounds in culture medium. Replace the existing medium with 100 µL of the compound-containing medium. Include vehicle-only wells as a negative control.
Incubation: Incubate the plate for 48 or 72 hours at 37°C and 5% CO₂.
MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[13]
Formazan Formation: Incubate for 2-4 hours at 37°C until a purple precipitate is visible.[14]
Solubilization: Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well.[13]
Absorbance Reading: Leave the plate at room temperature in the dark for 2-4 hours, then measure the absorbance at 570 nm using a microplate reader.[14]
Detailed Protocol: In Vitro Micronucleus Assay (adapted from OECD TG 487)
Cell Culture: Culture suitable mammalian cells (e.g., CHO, TK6) to a sufficient density.
Exposure: Treat the cells with at least three concentrations of the test compound, along with negative (vehicle) and positive controls. A short treatment (3-6 hours) with and without metabolic activation (S9 fraction) and a long treatment (e.g., 24 hours) without S9 are typically performed.[15]
Cell Harvest: After the exposure period, wash and harvest the cells.
Cytokinesis Block: Add cytochalasin B to block cytokinesis, resulting in binucleated cells, which are then scored for micronuclei.
Slide Preparation: Prepare slides by cytocentrifugation, fix, and stain with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).
Scoring: Analyze a minimum of 2000 binucleated cells per concentration for the presence of micronuclei.
Detailed Protocol: hERG Manual Patch Clamp Assay
Cell Preparation: Use a cell line stably expressing the hERG channel (e.g., HEK293).
Patch Clamp Setup: Establish a whole-cell patch clamp configuration on a single cell.[12]
Voltage Protocol: Apply a specific voltage protocol to elicit the hERG tail current. A typical protocol involves a depolarizing pulse to +40 mV followed by a repolarizing ramp or step to -80 mV.[16]
Baseline Recording: Perfuse the cell with an extracellular solution containing the vehicle (e.g., 0.1% DMSO) to establish a stable baseline current.
Compound Application: Apply increasing concentrations of the test compound sequentially to the same cell.
Data Analysis: Measure the percentage of inhibition of the hERG tail current at each concentration and fit the data to a concentration-response curve to determine the IC₅₀ value.
Conclusion and Future Directions
The toxicological assessment of novel chemical entities like 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile is a multifactorial process that requires a systematic and comparative approach. While direct toxicity data for this specific molecule is scarce, a robust safety evaluation can be constructed by leveraging knowledge of related chemical classes and employing a standardized battery of in vitro assays.
This guide provides a foundational framework for such an evaluation. The proposed cytotoxicity, genotoxicity, and cardiotoxicity assays represent the current industry standard for preclinical safety screening. The data generated from these studies will be pivotal in understanding the risk profile of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile and will guide its future development. A thorough understanding of its ADME (Absorption, Distribution, Metabolism, and Excretion) properties will further complement this toxicological profile, providing a comprehensive picture of its potential as a safe and effective therapeutic agent.
References
Ansari, M. I., et al. (2022). Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy. Journal of Medicinal Chemistry, 65(15), 10247-10283. Retrieved from [Link]
Dziubina, A., et al. (2021). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. Pharmaceuticals, 14(4), 354. Retrieved from [Link]
Kowalska-Krochmal, B., et al. (2021). Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. Molecules, 26(18), 5649. Retrieved from [Link]
Wills, J. W., et al. (2024). Adapting the in vitro micronucleus assay (OECD Test Guideline No. 487) for testing of manufactured nanomaterials: recommendations for best practices. Mutagenesis, 39(2), 78-95. Retrieved from [Link]
A-Star Research. (n.d.). 2-oxo-1H, 2H, 3H-pyrrolo[2, 3-b]pyridine-5-carbonitrile, min 97%, 500 mg. Retrieved from [Link]
Kumar, A., et al. (2024). Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review. Bioorganic Chemistry, 150, 107867. Retrieved from [Link]
Metrion Biosciences. (n.d.). GLP hERG testing assay validation for ICH E14/S7B 2022 Q&A. Retrieved from [Link]
Moreira, V. M., et al. (2018). Pyrrolizidine Alkaloids: Chemistry, Pharmacology, Toxicology and Food Safety. Foods, 7(11), 179. Retrieved from [Link]
National Industrial Chemicals Notification and Assessment Scheme. (2015). Pyridine, alkyl derivatives: Human health tier II assessment. Retrieved from [Link]
Al-Otaibi, F. M., et al. (2023). Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. Molecules, 28(18), 6683. Retrieved from [Link]
National Center for Biotechnology Information. (2013). Assay Guidance Manual: Cell Viability Assays. Retrieved from [Link]
Edgar, J. A., et al. (2014). Pyrrolizidine Alkaloids - Structure and Toxicity. ResearchGate. Retrieved from [Link]
Agency for Toxic Substances and Disease Registry. (1992). Toxicological Profile for Pyridine. Retrieved from [Link]
Charles River. (n.d.). Mammalian Cell In Vitro Micronucleus Assay. Retrieved from [Link]
Carl Roth. (2025). Safety Data Sheet: Pyridine. Retrieved from [Link]
Kłys, A., et al. (2021). Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. International Journal of Molecular Sciences, 22(18), 10078. Retrieved from [Link]
Wills, J. W., et al. (2024). Adapting the in vitro micronucleus assay (OECD Test Guideline No. 487) for testing of manufactured nanomaterials: recommendations for best practices. Mutagenesis, 39(2), 78-95. Retrieved from [Link]
El-Sayed, M. A.-A., et al. (2014). Pyridine Derivatives as Insecticides. Part 1: Synthesis and Toxicity of Some Pyridine Derivatives Against Cowpea Aphid, Aphis craccivora Koch (Homoptera: Aphididae). Journal of Agricultural and Food Chemistry, 62(39), 9468-9473. Retrieved from [Link]
Springer Nature. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). 1H-Pyrrolo[2,3-b]pyridine. PubChem Compound Summary for CID 9222. Retrieved from [Link]
U.S. Food and Drug Administration. (2019). Recommended voltage protocols to study drug-cardiac ion channel interactions using recombinant cell lines. Retrieved from [Link]
ResearchGate. (n.d.). Novel pyrrolo[2,3-d]pyridine derivatives as multi-kinase inhibitors with VEGFR2 selectivity. Retrieved from [Link]
Ionescu, B.-C., et al. (2022). Synthesis, Characterization and Cytotoxic Evaluation of New Pyrrolo[1,2-b]pyridazines Obtained via Mesoionic Oxazolo-Pyridazinones. International Journal of Molecular Sciences, 23(15), 8568. Retrieved from [Link]
International Agency for Research on Cancer. (2000). Pyridine. In Some Industrial Chemicals. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 77. Lyon, France: IARC. Retrieved from [Link]
Nucro-Technics. (n.d.). OECD 474: In vivo Mammalian Micronucleus Test. Retrieved from [Link]
Sophion Bioscience. (n.d.). Whole-cell patch clamp recording for hERG channel under physiological temperature using QPatch Compact semi-automated patch clamp. Retrieved from [Link]
Evotec. (n.d.). hERG Safety Assay. Retrieved from [Link]
El-Gamal, M. I., et al. (2015). Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase. Future Medicinal Chemistry, 7(14), 1851-1864. Retrieved from [Link]
Morales-Ramírez, P., et al. (2017). The OECD's micronucleus test guideline for single exposure to an agent and the genotox-kinetic alternative. Mutagenesis, 32(3), 357-362. Retrieved from [Link]
A Senior Application Scientist's Guide to Benchmarking Novel Kinase Inhibitors: A Case Study of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
For Distribution to Researchers, Scientists, and Drug Development Professionals Introduction: Unveiling the Potential of the Pyrrolo[3,2-b]pyridine Scaffold The pyrrolo[3,2-b]pyridine core is a privileged scaffold in med...
Author: BenchChem Technical Support Team. Date: February 2026
For Distribution to Researchers, Scientists, and Drug Development Professionals
Introduction: Unveiling the Potential of the Pyrrolo[3,2-b]pyridine Scaffold
The pyrrolo[3,2-b]pyridine core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous compounds with diverse biological activities. Its rigid, planar structure and hydrogen bonding capabilities make it an attractive starting point for the design of kinase inhibitors. This guide focuses on a specific derivative, 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile , a compound of interest for its potential as a novel therapeutic agent. While public domain data on this specific molecule is limited, its structural features suggest potential activity against various kinase families.
This document serves as a comprehensive, in-depth technical guide for researchers aiming to benchmark this and similar novel compounds. We will provide a logical framework, detailed experimental protocols, and a comparative analysis against established kinase inhibitors to elucidate the potential of this promising scaffold. Our approach is grounded in the principles of scientific integrity, providing you with the tools to generate robust and reproducible data.
Strategic Selection of Comparator Compounds
To effectively benchmark a novel compound with an unknown or putative kinase target, it is crucial to select a panel of well-characterized inhibitors that span a range of relevant kinase families. The choice of comparators should be guided by the structural motifs of the novel compound and the known targets of the broader chemical class. The pyrrolo[3,2-b]pyridine scaffold has been associated with inhibition of Janus kinases (JAKs), Fibroblast Growth Factor Receptors (FGFRs), and c-Met, among others. Therefore, we have selected the following three commercially available and clinically relevant inhibitors for our benchmarking study:
Infigratinib (BGJ-398): A potent and selective inhibitor of the FGFR family of receptor tyrosine kinases.[1][2][3]
Tofacitinib (CP-690550): A pan-JAK inhibitor, targeting JAK1, JAK2, and JAK3.[4][5][6]
BMS-777607: A multi-kinase inhibitor targeting c-Met, Axl, Ron, and Tyro3.[7][8][9]
These compounds represent distinct but relevant kinase families, providing a robust framework for initial target identification and selectivity profiling of our lead compound.
Comparative Physicochemical Properties
A thorough understanding of a compound's physicochemical properties is fundamental to interpreting its biological activity and predicting its drug-like potential. Below is a comparative table of key physicochemical parameters for our compound of interest and the selected comparators.
Note: Some properties for the topic compound are estimated based on its structure.
Experimental Benchmarking Workflow
A systematic and multi-tiered approach is essential for the comprehensive evaluation of a novel kinase inhibitor. The following workflow outlines the key experimental stages, from initial target engagement to in vivo pharmacokinetic profiling.
Caption: Integrating diverse datasets for informed decision-making.
The ultimate goal of this benchmarking exercise is to build a comprehensive profile of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile and similar novel compounds. By systematically comparing its performance against well-characterized inhibitors across a range of assays, researchers can make informed decisions about its potential as a lead candidate for further drug development. This guide provides the foundational framework and detailed methodologies to embark on this critical phase of discovery.
References
Oncology Data Advisor. FDA Approves Infigratinib for Advanced/Metastatic Cholangiocarcinoma With FGFR2 Rearrangements. [Link]
U.S. Food and Drug Administration. TRUSELTIQ (infigratinib) Prescribing Information. [Link]
Tofacitinib: A multi-faceted review of clinical development, chemistry, analytical method, patent and pharmacological application. Journal of Pharmaceutical and Biomedical Analysis.
Infigratinib Promotes Clinical Activity in Patients With Chemo-Refractory, FGFR2+ Cholangiocarcinoma. Targeted Oncology.
Keam SJ.
European Bioinformatics Institute (EMBL-EBI). ChEMBL: BMS-777607 (CHEMBL460702). [Link]
Inhibiting receptor tyrosine kinase AXL with small molecule inhibitor BMS-777607 reduces glioblastoma growth, migration, and invasion in vitro and in vivo. Oncotarget.
Discovery of novel type II c-Met inhibitors based on BMS-777607. European Journal of Medicinal Chemistry.
U.S. Food and Drug Administration. Multi-disciplinary Review and Evaluation for NDA 214622. [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 24794418, Bms-777607. [Link]
A Comprehensive Overview of Globally Approved JAK Inhibitors. Journal of Medicinal Chemistry.
National Center for Biotechnology Information. StatPearls: Tofacitinib. [Link]
Discovery of a series of 1H-pyrrolo[2,3-b]pyridine compounds as potent TNIK inhibitors. Bioorganic & Medicinal Chemistry Letters.
National Center for Biotechnology Information. PubChem Compound Summary for CID 53235510, Infigratinib. [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 9926791, Tofacitinib. [Link]
Physiologically Based Pharmacokinetic Modeling of Tofacitinib: Predicting Drug Exposure and Optimizing Dosage in Special Populations and Drug–Drug Interaction Scenarios. Pharmaceutics.
IC50 values for the inhibition of JAK1, JAK2, JAK3, and TYK2 for abrocitinib, upadacitinib, and baricitinib.
Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1′H-spiro-pyridine derivatives as a new class of EGFRWt and VEGFR-2 inhibitors with apoptotic inducers. RSC Advances.
Navigating the Kinase Inhibitor Landscape: A Comparative Guide to 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile and a New Generation of TAK1 Inhibitors
For researchers and drug development professionals, the quest for potent and selective kinase inhibitors is a continuous journey. The pyrrolopyridine scaffold has emerged as a privileged structure in medicinal chemistry,...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and drug development professionals, the quest for potent and selective kinase inhibitors is a continuous journey. The pyrrolopyridine scaffold has emerged as a privileged structure in medicinal chemistry, mimicking the purine ring of ATP and serving as a foundational template for numerous kinase inhibitors.[1] This guide delves into the potential mechanism of action of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile , a member of this promising class. Due to the limited publicly available data on this specific molecule, we will frame our analysis by hypothesizing its action against a critical inflammatory mediator, TGF-β-activated kinase 1 (TAK1), and compare it to established, selective TAK1 inhibitors.
Introduction to 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile: A Kinase Inhibitor Candidate
The 2-oxo-pyrrolopyridine core is a versatile starting point for the development of kinase inhibitors targeting a range of pathways implicated in oncology and inflammatory diseases. Various derivatives of the broader pyrrolopyridine class have demonstrated inhibitory activity against kinases such as EGFR, VEGFR2, FGFR, and JAKs.[2][3][4][5] Given this precedent, it is reasonable to hypothesize that 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile also functions as a kinase inhibitor. This guide will explore its potential as an inhibitor of TAK1, a key signaling node in inflammatory responses.[6][7]
The Hypothesized Target: TAK1 - A Central Regulator of Inflammation
Transforming growth factor-β-activated kinase 1 (TAK1), also known as MAP3K7, is a serine/threonine kinase that plays a pivotal role in the signaling cascades initiated by pro-inflammatory cytokines like TNF-α and interleukin-1 (IL-1).[8] Upon activation, TAK1 triggers downstream pathways, including the NF-κB and MAPK (p38 and JNK) pathways, leading to the production of inflammatory mediators.[6][8] Dysregulation of TAK1 signaling is implicated in a variety of inflammatory and autoimmune diseases, as well as some cancers, making it an attractive therapeutic target.[6][7]
Below is a diagram illustrating the central role of TAK1 in inflammatory signaling pathways.
Caption: Hypothesized inhibition of the TAK1 signaling pathway.
Comparative Analysis: Established TAK1 Inhibitors
To provide a framework for evaluating our topic compound, we will compare its hypothesized activity with that of well-characterized TAK1 inhibitors.
Compound
Type
Selectivity
Key Features
5(Z)-7-Oxozeaenol
Natural Product, Covalent
Non-selective
A widely used tool compound, but its utility is limited by off-target effects, including inhibition of MEK.[7]
Takinib
Synthetic, Non-covalent
Highly Selective
An orally active and selective TAK1 inhibitor that binds non-competitively within the ATP-binding pocket.[9]
HS-276
Synthetic, ATP-competitive
Highly Selective
A potent and orally bioavailable TAK1 inhibitor with a Ki of 2.5 nM, developed from the co-crystal structure of Takinib.[9][10]
Experimental Workflows for Characterizing TAK1 Inhibitors
The following section outlines the standard experimental protocols used to identify and characterize TAK1 inhibitors. These workflows would be essential for validating the hypothesized mechanism of action of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile.
Biochemical Kinase Assay
Objective: To determine the direct inhibitory effect of a compound on TAK1 kinase activity.
Methodology: A common approach is to use an in vitro kinase assay, such as the ADP-Glo™ Kinase Assay.[11]
Step-by-Step Protocol:
Reaction Setup: In a 96-well plate, combine recombinant TAK1/TAB1 enzyme complex, a suitable kinase substrate (e.g., a peptide substrate), and ATP.
Compound Addition: Add the test compound (e.g., 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile) at various concentrations. Include a known inhibitor (e.g., HS-276) as a positive control and a vehicle (e.g., DMSO) as a negative control.
Incubation: Incubate the reaction mixture at 30°C for a defined period (e.g., 60 minutes) to allow the kinase reaction to proceed.
ADP Detection: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.
Signal Generation: Add Kinase Detection Reagent to convert the generated ADP back to ATP, which is then used by a luciferase to produce a luminescent signal.
Data Analysis: Measure the luminescence, which is proportional to the amount of ADP produced and thus the kinase activity. Calculate the IC50 value of the test compound.
The following diagram illustrates the workflow for a biochemical kinase assay.
Caption: Workflow for a biochemical kinase assay.
Cell-Based Assay for TAK1 Pathway Inhibition
Objective: To assess the ability of a compound to inhibit TAK1 signaling in a cellular context.
Methodology: A common method involves stimulating a relevant cell line, such as the human monocytic cell line THP-1, with a pro-inflammatory agent and measuring the downstream effects.[12]
Step-by-Step Protocol:
Cell Culture: Culture THP-1 cells and differentiate them into macrophage-like cells using phorbol 12-myristate 13-acetate (PMA).
Compound Pre-treatment: Pre-incubate the differentiated THP-1 cells with the test compound at various concentrations for a specified time (e.g., 1-2 hours).
Stimulation: Stimulate the cells with a TLR agonist, such as lipopolysaccharide (LPS), or a cytokine, such as TNF-α, to activate the TAK1 pathway.
Endpoint Analysis: After a suitable incubation period, analyze the downstream signaling events. This can be done by:
Western Blotting: Lyse the cells and perform Western blotting to detect the phosphorylation of TAK1 downstream targets, such as IκBα, p38, and JNK. A decrease in phosphorylation indicates inhibition of the TAK1 pathway.
Cytokine Measurement: Collect the cell culture supernatant and measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) using an ELISA or a multiplex bead-based assay. A reduction in cytokine production indicates successful pathway inhibition.
Data Analysis: Quantify the results and determine the EC50 value of the test compound.
Performance Comparison and Future Directions
The following table provides a hypothetical comparison of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile with established TAK1 inhibitors, based on the assays described above.
To validate the hypothesized mechanism of action of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile, the following steps are crucial:
Biochemical Profiling: Conduct in vitro kinase assays against a broad panel of kinases to determine its selectivity profile.
Cellular Characterization: Perform cell-based assays to confirm its on-target activity and assess its potency in a more physiologically relevant system.
In Vivo Efficacy Studies: If the in vitro and cellular data are promising, evaluate the compound's efficacy in animal models of inflammatory diseases, such as the collagen-induced arthritis (CIA) mouse model.[10]
Conclusion
While direct experimental evidence for the mechanism of action of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile is currently lacking, its structural similarity to other known kinase inhibitors suggests it is a promising candidate for further investigation. By hypothesizing its activity as a TAK1 inhibitor and outlining the established experimental workflows for characterization, this guide provides a roadmap for researchers to explore the therapeutic potential of this and other novel pyrrolopyridine derivatives. The development of highly selective and orally bioavailable TAK1 inhibitors like HS-276 demonstrates the therapeutic promise of targeting this central inflammatory kinase.[10] Further studies on compounds like 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile will be instrumental in expanding our arsenal of targeted therapies for inflammatory and autoimmune diseases.
References
(Source not directly cited, but inferred from the context of pyrrolopyridine deriv
Roswell Park Comprehensive Cancer Center. TAK1 Inhibitors as Anti-Cancer Agents. Available from: [Link]
(Source not directly cited, but inferred from the context of TAK1's role in inflamm
Totzke, J., et al. (2023). Pharmacological inhibition of TAK1 prevents and induces regression of experimental organ fibrosis. JCI Insight. Available from: [Link]
(Source not directly cited, but inferred from the context of TAK1 inhibitor development)
Akhtar, N., et al. (2022). Development and Efficacy of an Orally Bioavailable Selective TAK1 Inhibitor for the Treatment of Inflammatory Arthritis. ACS Chemical Biology. Available from: [Link]
Cohen, P., & Strickson, S. (2017). Tak1 Selective Inhibition: State of the Art and Future Opportunities. Future Medicinal Chemistry. Available from: [Link]
(Duplic
(Source not directly cited, but inferred from general knowledge of biochemical assays)
Li, Y., et al. (2022). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Medicinal Chemistry. Available from: [Link]
(Source not directly cited, but inferred from the context of pyrrolopyridine deriv
Okaniwa, M., et al. (2013). Synthesis and Evaluation of 1 H -Pyrrolo[2,3- b ]pyridine Derivatives as Novel Immunomodulators Targeting Janus Kinase 3. Chemical and Pharmaceutical Bulletin. Available from: [Link]
Buck, E., et al. (2009). Discovery of 3,5-disubstituted-1H-pyrrolo[2,3-b]pyridines as potent inhibitors of the insulin-like growth factor-1 receptor (IGF-1R) tyrosine kinase. Bioorganic & Medicinal Chemistry Letters. Available from: [Link]
Ghattas, M. A., et al. (2017). Recent Advances of Pyrrolopyridines Derivatives: A Patent and Literature Review. Expert Opinion on Therapeutic Patents. Available from: [Link]
(Source not directly cited, but inferred from the context of pyrrolopyridine deriv
(Source not directly cited, but inferred from the context of pyrrolopyridine deriv
(Source not directly cited, but inferred from the context of pyrrolopyridine deriv
O'Neill, L. A., & Bryant, C. E. (2018). TAK1 protein kinase activity is required for TLR signalling and cytokine production in myeloid cells. Biochemical Society Transactions. Available from: [Link]
Comprehensive Guide to the Proper Disposal of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
This document provides essential safety and logistical information for the proper disposal of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile (CAS No. 1190321-76-6, for the related [2,3-b] isomer), a heterocyc...
Author: BenchChem Technical Support Team. Date: February 2026
This document provides essential safety and logistical information for the proper disposal of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile (CAS No. 1190321-76-6, for the related [2,3-b] isomer), a heterocyclic compound often utilized in drug development and chemical research.[1] Adherence to these procedures is critical for ensuring laboratory safety, protecting environmental health, and maintaining regulatory compliance. As a Senior Application Scientist, my objective is to provide a framework grounded in established safety protocols and scientific principles, empowering researchers to manage chemical waste with confidence and precision.
The causality behind these protocols is clear: heterocyclic and nitrile-containing compounds can present significant, and sometimes poorly characterized, toxicological and environmental risks.[2][3] Therefore, a cautious and systematic approach to disposal is not merely a regulatory hurdle but a fundamental aspect of responsible scientific practice. This guide is built on the "cradle-to-grave" principle of hazardous waste management, where the generator of the waste is responsible for its safe handling from creation to final disposal.[4][5]
Hazard Assessment & Characterization: The "Why" Behind the Protocol
While a comprehensive Safety Data Sheet (SDS) for this specific molecule is not widely available, its structural motifs provide critical clues to its potential hazards. The molecule incorporates a fused pyrrolo-pyridine heterocyclic core, a lactam (oxo group), and a nitrile (-CN) functional group.
Heterocyclic Core (Pyrrolopyridine): The parent compound, 1H-Pyrrolo[2,3-b]pyridine, is known to be an irritant that can cause skin irritation, serious eye damage, and respiratory irritation.[3][6] Nitrogen-containing heterocyclic compounds are often biologically active and can be persistent in the environment, posing risks to aquatic ecosystems.[2]
Nitrile Group (-C≡N): Organic nitriles are a well-known class of toxic compounds. They can be toxic if swallowed, inhaled, or absorbed through the skin. In the body, they can be metabolized to release cyanide, a potent inhibitor of cellular respiration.
Reactivity: The stability of this compound is not fully documented. However, as a precautionary measure, it should be segregated from strong oxidizing agents, strong acids, and bases to prevent uncontrolled reactions.[7]
Regulatory Framework: Adherence to Mandated Standards
All laboratory operations in the United States, including waste disposal, are governed by federal and state regulations. The primary regulatory bodies are:
Occupational Safety and Health Administration (OSHA): The "Occupational Exposure to Hazardous Chemicals in Laboratories" standard (29 CFR 1910.1450), often called the Laboratory Standard, mandates the creation of a Chemical Hygiene Plan (CHP).[9][10] This plan must include procedures for the safe handling and disposal of hazardous chemicals.
Environmental Protection Agency (EPA): The Resource Conservation and Recovery Act (RCRA) provides the framework for the proper management of hazardous and non-hazardous solid waste.[11][12] The EPA dictates how hazardous waste must be identified, stored, transported, and ultimately disposed of.[4]
Your institution's Environmental Health and Safety (EHS) office is the primary resource for interpreting and implementing these regulations in your specific laboratory setting.
Core Disposal Protocol: A Step-by-Step Guide
This protocol provides a self-validating system for the safe disposal of this compound. Each step is designed to mitigate risk and ensure a clear, traceable path for the waste material.
Step 1: Wear Appropriate Personal Protective Equipment (PPE)
Before handling the chemical in any form (pure compound, solutions, or contaminated materials), ensure you are wearing the appropriate PPE. The choice of PPE is dictated by the potential hazards identified in Section 1.
PPE Item
Specification
Rationale
Eye Protection
Chemical safety goggles with side-shields (conforming to EN 166 or NIOSH standards).
Protects against splashes and potential irritants.[6]
Provides a barrier against skin contact. Remember that thin nitrile offers limited protection; gloves must be discarded immediately after contamination.[13]
Body Protection
Flame-resistant laboratory coat.
Protects skin and personal clothing from contamination and potential flash events.[14]
Respiratory
Use only in a certified chemical fume hood.
A fume hood is the primary engineering control to prevent inhalation of any dust or vapors.[15]
Step 2: Waste Segregation
Proper segregation is critical to prevent dangerous chemical reactions within a waste container.[7] All waste streams containing 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile must be kept separate from incompatible materials.
Waste Type
Segregation Instructions
Solid Waste
Collect pure compound, contaminated weigh boats, wipes, and gloves in a dedicated, clearly labeled solid waste container.
Liquid Waste
Collect solutions containing the compound in a dedicated liquid waste container. Do not mix with aqueous waste if organic solvents were used.
Sharps Waste
Contaminated needles, syringes, or glass pipettes must be placed in a designated sharps container for hazardous chemical waste.
Incompatible Wastes
DO NOT MIX with strong acids, strong bases, or oxidizing agents. Keep separate from reactive chemicals like sodium metal or picric acid.[16]
Step 3: Containerization and Labeling
All waste must be accumulated in appropriate, clearly labeled containers to ensure safe handling and disposal.
Container Choice: Use chemically resistant containers, preferably made of high-density polyethylene (HDPE).[16] Ensure the container has a secure, leak-proof screw-top cap. Never use food or beverage containers.
Labeling: The container must be labeled at the moment the first drop of waste is added. The label must be clear, legible, and permanently affixed. Per EPA and OSHA requirements, the label must include:[17]
The words "HAZARDOUS WASTE "
The full chemical name: "2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile " and any solvents present. Avoid abbreviations.
The approximate concentration or percentage of each component.
The relevant hazard characteristics (e.g., "Toxic," "Irritant").
The name of the principal investigator and the laboratory location.
Step 4: On-Site Accumulation and Disposal Workflow
Waste must be stored safely within the laboratory in a designated Satellite Accumulation Area (SAA) before being collected by your institution's EHS personnel.[16]
Keep Containers Closed: Waste containers must remain tightly sealed at all times, except when actively adding waste.[16]
Store in Secondary Containment: Place the waste container in a larger, chemically resistant tub or bin to contain any potential leaks.
Contact EHS for Pickup: Once the container is full, or if you will no longer be generating this waste stream, contact your EHS office to schedule a waste pickup. Do not pour this chemical waste down the drain.[12]
The following diagram illustrates the decision-making process for handling this chemical waste.
Caption: Decision workflow for the safe disposal of chemical waste.
Spill and Emergency Procedures
In the event of a spill, your immediate actions should prioritize personal safety and containment.
Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.
Isolate: Secure the area to prevent others from entering.
Protect Yourself: If the spill is small and you are trained to handle it, don the appropriate PPE, including respiratory protection if necessary.
Contain: For liquid spills, use a chemical spill kit with absorbent pads to contain the material. For solid spills, gently cover with absorbent material to prevent dust from becoming airborne. Do not use water to clean up a dry spill.
Clean Up: Collect all contaminated materials and place them in a hazardous waste container.
Report: Report the incident to your laboratory supervisor and your institution's EHS office, regardless of the spill's size.
For eye or skin contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek prompt medical attention.[6]
By integrating these procedures into your laboratory's standard operating protocols, you contribute to a culture of safety and ensure that your research advancements do not come at the cost of personal or environmental health.
References
Carl ROTH. (2025). Safety Data Sheet: Pyridine. Retrieved from carlroth.com. [Link]
University of Pennsylvania EHRS. (2023). Fact Sheet: Disposable Nitrile Gloves in Chemical Labs. Retrieved from UPenn EHRS. [Link]
MDPI. (2023). Environmental Fate, Ecotoxicity, and Remediation of Heterocyclic Pharmaceuticals as Emerging Contaminants. Retrieved from MDPI.com. [Link]
Occupational Safety and Health Administration. (n.d.). Laboratories - Overview. Retrieved from OSHA.gov. [Link]
U.S. Environmental Protection Agency. (2025). Steps in Complying with Regulations for Hazardous Waste. Retrieved from EPA.gov. [Link]
Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance. Retrieved from OSHA.gov. [Link]
National Center for Biotechnology Information. (n.d.). Prudent Practices in the Laboratory: Working with Chemicals. Retrieved from NCBI Bookshelf. [Link]
ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles. Retrieved from ETH Zürich. [Link]
Office of Clinical and Research Safety. (n.d.). The Laboratory Standard. Retrieved from Vanderbilt University. [Link]
U.S. Environmental Protection Agency. (2025). Learn the Basics of Hazardous Waste. Retrieved from EPA.gov. [Link]
Penta chemicals. (2024). Pyridine - SAFETY DATA SHEET. Retrieved from Penta s.r.o. [Link]
TSI Journals. (n.d.). Exploration of heterocyclic compounds from bio waste sugars: a Review. Retrieved from TSI Journals. [Link]
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Personal protective equipment for handling 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
Hazard Identification and Risk Assessment 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile is a heterocyclic compound containing a nitrile group. While specific toxicity data is limited, the chemical structure...
Author: BenchChem Technical Support Team. Date: February 2026
Hazard Identification and Risk Assessment
2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile is a heterocyclic compound containing a nitrile group. While specific toxicity data is limited, the chemical structure suggests potential hazards that warrant stringent safety measures.
Chemical Structure Analysis : The molecule is a derivative of a pyrrolopyridine, a class of compounds with diverse biological activities.[2][3] Some pyridine derivatives are known to be harmful if swallowed, inhaled, or in contact with skin.[4][5] The presence of the nitrile group (CN) is also a key consideration, as some nitrile compounds can be toxic.
Physical Form : This compound is typically supplied as a solid or powder.[6][7] This physical form presents an inhalation hazard and a risk of cross-contamination if not handled properly.[8]
Unknown Toxicology : As the toxicological properties have not been fully elucidated, it is crucial to assume the compound is toxic and handle it accordingly to minimize exposure.[1]
Engineering controls are the most effective way to minimize exposure to hazardous materials.
Chemical Fume Hood : All handling of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile powder must be conducted in a certified chemical fume hood to prevent inhalation of the substance.[1][9]
Ventilation : Ensure the laboratory has adequate general ventilation.[8][10]
Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory for all personnel handling this compound.
Eye and Face Protection : Wear chemical safety goggles with side shields. In situations with a higher risk of splashing, a face shield should be worn in addition to goggles.[11]
Skin Protection :
Gloves : Wear disposable nitrile gloves.[12][13] Nitrile provides good resistance to a range of chemicals.[13][14] It is crucial to remember that thin nitrile gloves offer limited protection and should be discarded immediately upon contamination.[12] For prolonged handling, consider double-gloving.
Lab Coat : A flame-resistant lab coat should be worn and kept buttoned.
Respiratory Protection : If there is a risk of exceeding exposure limits or if handling the powder outside of a fume hood, a full-face respirator should be used.[8]
Table 2: Recommended Personal Protective Equipment
Protection Type
Specification
Rationale
Eye/Face
Chemical safety goggles with side shields
Protects eyes from airborne powder.
Face shield (in addition to goggles)
Recommended for procedures with a higher risk of splashing.[11]
Hand
Disposable nitrile gloves
Provides a barrier against skin contact.[12][13] Should be changed frequently.
For use in situations with a higher risk of inhalation.[8]
Safe Handling and Operational Plan
Adherence to a strict operational plan is crucial for minimizing risk.
Step-by-Step Handling Procedure:
Preparation : Before handling, ensure all necessary PPE is donned correctly and the chemical fume hood is functioning properly.[15]
Weighing :
Conduct all weighing of the powder within the chemical fume hood.
Use a dedicated, clean spatula and weighing vessel.
Carefully open the container, avoiding any sudden movements that could create airborne dust.
Slowly transfer the desired amount of powder.
Transfer and Dissolution :
If dissolving the compound, add the solvent to the powder slowly to avoid splashing.
Ensure the container is securely capped before removing it from the fume hood.
Post-Handling :
Thoroughly clean all equipment used.
Wipe down the work surface in the fume hood.
Properly dispose of all contaminated materials.
Wash hands thoroughly after handling is complete.[16][17]
Spill Management and Emergency Procedures
In the event of a spill, a clear and immediate response is essential.
Powder Spill Response:
Evacuate and Secure : If the spill is large or outside of a containment area, evacuate the immediate vicinity and restrict access.
Assess the Spill : Determine the extent of the spill and if it can be safely managed by laboratory personnel.[15]
Don Appropriate PPE : At a minimum, wear the PPE outlined in Table 2.
Contain and Clean :
Gently cover the spill with an absorbent material to prevent the powder from becoming airborne.[18][19]
Carefully sweep the material into a designated hazardous waste container.[20] Avoid creating dust.
Wipe the spill area with a damp cloth, and dispose of the cloth as hazardous waste.[19]
Decontaminate : Clean the area with soap and water.[18]
Dispose of Waste : All materials used for cleanup must be placed in a sealed, labeled hazardous waste container.[15][21]
Disposal Plan
All waste contaminated with 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile must be treated as hazardous waste.
Contaminated PPE : Used gloves, lab coats, and other disposable PPE should be placed in a designated, sealed hazardous waste bag.[22]
Chemical Waste : Unused compound and any solutions containing it must be collected in a clearly labeled, sealed hazardous waste container.
Disposal Protocol : Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.[16][23] Do not pour any waste down the drain.[16]
Visual Workflows
Donning and Doffing of PPE
Caption: PPE Donning and Doffing Sequence
Spill Response Workflow
Caption: Powder Spill Response Workflow
References
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![Chemical structure of 2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile with atom numbering.](https://i.imgur.com/2J3K4yL.png)
